3-Fluoroaniline

• CAS: 372-19-0

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 3-Fluoroaniline (CAS 372-19-0)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 3-Fluoroaniline (CAS 372-19-0), an essential building block in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.[1] A derivative of aniline, its unique properties, imparted by the fluorine atom at the meta position, make it a valuable reagent in medicinal chemistry for developing drugs with improved efficacy and potentially reduced side effects.[1]

Core Physicochemical Data

The following tables summarize the key physical and chemical properties of 3-Fluoroaniline, providing a comprehensive dataset for laboratory and research applications.

Table 1: General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₆H₆FN	[2][3][4]
Molecular Weight	111.12 g/mol	[2][4][5]
Appearance	Clear yellow to brown liquid	[2][6]
Melting Point	-2 °C to -5 °C	[2][3][7][8][9]
Boiling Point	186 °C at 756 mmHg	[2][3][5]
Density	1.156 g/mL at 25 °C	[2][3][5]
Refractive Index (n20/D)	1.542 - 1.545	[2][3]
Flash Point	77 °C (170.6 °F) - closed cup	[4][5]
Water Solubility	Insoluble to slightly soluble	[1][2][10]
Solubility in Organic Solvents	Soluble in ether and alcohol
pKa	3.5 (at 25 °C)	[2][6][8]
Vapor Pressure	No data available	[4]
LogP (Octanol/Water Partition Coefficient)	1.30	[3]

Table 2: Chemical Identifiers

Identifier	Value	Source(s)
CAS Number	372-19-0	[2][3][5]
EINECS Number	206-747-0	[2][4]
Beilstein Registry Number	1305471
MDL Number	MFCD00007758
InChI Key	QZVQQUVWFIZUBQ-UHFFFAOYSA-N	[8]
SMILES	Nc1cccc(F)c1	[3]

Experimental Protocols

While specific experimental data for the determination of every property of 3-Fluoroaniline is not exhaustively published, the following are detailed, standard methodologies that can be readily applied by researchers for its characterization.

Determination of Boiling Point (Microscale Method)

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.

Methodology:

• Sample Preparation: Place approximately 0.2-0.3 mL of 3-Fluoroaniline into a small test tube or a fusion tube.

• Capillary Insertion: A capillary tube, sealed at one end, is placed inverted into the tube containing the liquid.

• Heating: The apparatus is gently and uniformly heated in a suitable heating bath (e.g., silicone oil bath).

• Observation: As the temperature rises, a stream of bubbles will emerge from the open end of the capillary tube. The heat is then removed, and the liquid is allowed to cool.

• Boiling Point Determination: The temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

Determination of Density

Principle: Density is the mass of a substance per unit volume.

Methodology:

• Mass of Empty Pycnometer: A clean, dry pycnometer (specific gravity bottle) of a known volume is weighed accurately.

• Mass of Pycnometer with Sample: The pycnometer is filled with 3-Fluoroaniline, ensuring no air bubbles are trapped, and weighed again. The temperature of the sample should be recorded.

• Calculation: The density is calculated by dividing the mass of the 3-Fluoroaniline (mass of filled pycnometer minus mass of empty pycnometer) by the volume of the pycnometer.

Determination of Refractive Index

Principle: The refractive index of a substance is a dimensionless number that describes how fast light travels through that material.

Methodology:

• Instrument Calibration: Calibrate an Abbe refractometer using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: Apply a few drops of 3-Fluoroaniline to the prism of the refractometer.

• Measurement: Close the prisms and adjust the instrument to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Reading: Read the refractive index from the instrument's scale. The temperature should be maintained at 20°C using a water bath.

Determination of pKa (Potentiometric Titration)

Principle: For an amine, the pKa of its conjugate acid is determined by titrating a solution of the amine with a strong acid and monitoring the pH.

Methodology:

• Sample Preparation: A precisely weighed sample of 3-Fluoroaniline is dissolved in a suitable solvent (e.g., a water-ethanol mixture).

• Titration Setup: A calibrated pH electrode is immersed in the solution, which is stirred continuously.

• Titration: A standard solution of a strong acid (e.g., HCl) is added in small, known increments from a burette.

• Data Collection: The pH of the solution is recorded after each addition of the acid.

• Data Analysis: A titration curve is generated by plotting pH versus the volume of acid added. The pKa is determined from the pH at the half-equivalence point.

Role in Chemical Synthesis

3-Fluoroaniline serves as a key intermediate in organic synthesis. For instance, it is used in the preparation of various biologically active molecules, including radamide (B610408) analogs which act as Grp94 inhibitors and have potential as antitumor agents.[2] The following diagram illustrates a general synthetic pathway where 3-Fluoroaniline is acylated, a common step in drug development.

Caption: Acylation of 3-Fluoroaniline to form N-(3-fluorophenyl)acetamide.

Safety and Handling

3-Fluoroaniline is classified as a hazardous substance. It is harmful if swallowed, causes skin irritation, and can cause serious eye damage.[4][11] It may also cause respiratory irritation.[4][11] Therefore, appropriate personal protective equipment, including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.[4] It should be stored in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents and acids.[10][12] The compound is stable under recommended storage conditions.[4][10] It is a combustible liquid and should be kept away from heat, sparks, and open flames.[10][12]

References

• 1. 3-Fluoroaniline Exporter | 3-Fluoroaniline Exporting Company | 3-Fluoroaniline International Distributor [multichemexports.com]
• 2. 3-Fluoroaniline CAS#: 372-19-0 [m.chemicalbook.com]
• 3. 3-fluoroaniline [stenutz.eu]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. chemicalpoint.eu [chemicalpoint.eu]
• 6. Page loading... [guidechem.com]
• 7. aablocks.com [aablocks.com]
• 8. 372-19-0 CAS MSDS (3-Fluoroaniline) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. 372-19-0 Cas No. | 3-Fluoroaniline | Apollo [store.apolloscientific.co.uk]
• 10. 3-Fluoroaniline CAS 372-19-0 [homesunshinepharma.com]
• 11. echemi.com [echemi.com]
• 12. fishersci.com [fishersci.com]

An In-depth Technical Guide on the Basicity and Nucleophilicity of 3-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoroaniline is a key structural motif in medicinal chemistry and drug development. Its utility is profoundly influenced by the electronic properties of the fluorine substituent, which modulates the basicity and nucleophilicity of the amino group. This technical guide provides a comprehensive analysis of these characteristics, supported by quantitative data, detailed experimental protocols, and logical visualizations to elucidate the underlying principles governing its reactivity. Understanding these properties is crucial for predicting reaction outcomes, designing synthetic routes, and developing structure-activity relationships for novel therapeutic agents.

Introduction

Aniline (B41778) and its derivatives are fundamental building blocks in organic synthesis, particularly in the pharmaceutical industry. The introduction of a fluorine atom onto the aromatic ring can significantly alter the physicochemical properties of the parent aniline molecule, including its pKa, reactivity, and metabolic stability. In 3-fluoroaniline, the fluorine atom is positioned meta to the amino group, influencing its electronic character primarily through a strong inductive effect. This guide will dissect the interplay of electronic effects and their quantifiable impact on the basicity and nucleophilicity of 3-fluoroaniline, providing a robust framework for its application in research and development.

Basicity of 3-Fluoroaniline

The basicity of an aniline is determined by the availability of the lone pair of electrons on the nitrogen atom to accept a proton. In 3-fluoroaniline, the strongly electronegative fluorine atom exerts a significant electron-withdrawing inductive effect (-I effect), which is transmitted through the sigma bonds of the benzene (B151609) ring. This effect reduces the electron density on the nitrogen atom, making the lone pair less available for protonation and thereby decreasing the basicity of the molecule compared to aniline.

The position of the substituent is critical; in the meta position, the resonance effect (+R effect) of the fluorine atom does not extend to the amino group, meaning the electron-withdrawing inductive effect is the dominant electronic influence on basicity.[1]

Quantitative Basicity Data

The basicity of an amine is typically expressed by the pKa of its conjugate acid (anilinium ion). A lower pKa value indicates a weaker base. The effect of the meta-fluoro substituent can also be quantified using the Hammett substituent constant (σ_meta), where a positive value indicates an electron-withdrawing group that decreases basicity.[2]

Compound	pKa of Conjugate Acid	pKb	Hammett Constant (σ)
Aniline	4.60[3]	9.40	0.00 (by definition)
3-Fluoroaniline	3.50 [4][5][6]	10.50	+0.34
4-Fluoroaniline	4.65[7]	9.35	-0.07

Note: pKb values are calculated using the formula pKb = 14 - pKa at 25°C.

Experimental Protocol: Determination of pKa by Potentiometric Titration

The pKa of 3-fluoroaniline can be accurately determined using potentiometric titration. This method involves the gradual addition of a standardized acid to a solution of the aniline and monitoring the resulting change in pH.

Materials:

• pH meter with a calibrated glass electrode

• Burette

• Magnetic stirrer and stir bar

• Beaker

• Standardized 0.1 M hydrochloric acid (HCl) solution

• 0.01 M solution of 3-fluoroaniline in a suitable solvent (e.g., water or a water/co-solvent mixture for poorly soluble compounds)

• Standard pH buffer solutions (e.g., pH 4, 7, and 10) for calibration

Procedure:

• Calibration: Calibrate the pH meter according to the manufacturer's instructions using the standard buffer solutions.[8]

• Sample Preparation: Accurately pipette a known volume of the 3-fluoroaniline solution into a beaker. If necessary, add a co-solvent and deionized water to ensure solubility and sufficient volume for the electrode to be submerged.

• Titration Setup: Place the beaker on the magnetic stirrer, add the stir bar, and begin gentle stirring. Immerse the calibrated pH electrode into the solution.

• Initial Measurement: Record the initial pH of the 3-fluoroaniline solution.

• Titration: Add the standardized HCl solution in small, precise increments from the burette. After each addition, allow the pH reading to stabilize before recording the pH and the total volume of titrant added.

• Data Analysis: Plot the pH of the solution as a function of the volume of HCl added. The equivalence point is the point of maximum slope on the titration curve. The pKa is the pH at which half of the volume of titrant required to reach the equivalence point has been added.[9]

Nucleophilicity of 3-Fluoroaniline

Nucleophilicity refers to the ability of the lone pair of electrons on the nitrogen atom of 3-fluoroaniline to attack an electrophilic center. Similar to basicity, the nucleophilicity of 3-fluoroaniline is diminished by the electron-withdrawing inductive effect of the meta-fluoro substituent. A lower electron density on the nitrogen atom results in a weaker nucleophile.

Quantitative Nucleophilicity Data

Compound	Mayr Nucleophilicity Parameter (N) (in CH3CN)	Hammett Constant (σ_para)
Aniline	12.79	0.00
4-Chloroaniline	11.87	+0.23

Data sourced from Mayr's Database of Reactivity Parameters. A direct value for 3-fluoroaniline is not listed, but the trend shows that electron-withdrawing groups decrease the N value.

The rate of a nucleophilic substitution reaction is a direct measure of the nucleophilicity of the attacking species. Kinetic studies on the reactions of substituted anilines with various electrophiles consistently show that electron-withdrawing groups decrease the reaction rate.

Experimental Protocol: Kinetic Study of Nucleophilic Substitution

The nucleophilicity of 3-fluoroaniline can be assessed by studying the kinetics of its reaction with a suitable electrophile, for example, in a nucleophilic aromatic substitution (SNA_r) reaction.

Materials:

• UV-Vis spectrophotometer or NMR spectrometer

• Thermostatted cell holder

• Solutions of 3-fluoroaniline and a suitable electrophile (e.g., 1-chloro-2,4-dinitrobenzene) of known concentrations in an appropriate solvent (e.g., acetonitrile).

• Inert solvent (e.g., acetonitrile)

Procedure:

• Solution Preparation: Prepare stock solutions of 3-fluoroaniline and the electrophile in the chosen solvent.

• Kinetic Run: Equilibrate the solutions of the reactants to the desired temperature in the thermostatted cell holder of the spectrometer.

• Reaction Initiation: Initiate the reaction by rapidly mixing the reactant solutions directly in the measurement cell (e.g., a cuvette for UV-Vis).

• Data Acquisition: Monitor the progress of the reaction over time. In UV-Vis spectroscopy, this can be done by observing the change in absorbance at a wavelength where a product absorbs or a reactant is consumed. In NMR spectroscopy, the disappearance of a reactant peak or the appearance of a product peak can be integrated at various time points.[10]

• Data Analysis: Under pseudo-first-order conditions (where one reactant is in large excess), the natural logarithm of the reactant concentration (or a property proportional to it, like absorbance) plotted against time will yield a straight line. The slope of this line is the pseudo-first-order rate constant. The second-order rate constant, which reflects the nucleophilicity, can then be calculated by dividing the pseudo-first-order rate constant by the concentration of the reactant in excess.

Visualizing Electronic Effects and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key concepts discussed in this guide.

Caption: Electronic effects influencing the basicity and nucleophilicity of 3-fluoroaniline.

Caption: Experimental workflow for determining the basicity and nucleophilicity of 3-fluoroaniline.

Conclusion

The basicity and nucleophilicity of 3-fluoroaniline are significantly attenuated by the electron-withdrawing inductive effect of the fluorine atom at the meta position. This is quantitatively supported by its lower pKa value compared to aniline and the general trends observed in kinetic studies of related compounds. For researchers and professionals in drug development, a thorough understanding of these electronic modulations is essential for the rational design of synthetic pathways and for predicting the behavior of 3-fluoroaniline-containing molecules in biological systems. The experimental protocols and conceptual frameworks presented herein provide a solid foundation for the effective utilization of this important chemical entity.

References

• 1. nbinno.com [nbinno.com]
• 2. Hammett equation - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. 3-Fluoroaniline CAS#: 372-19-0 [m.chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. 372-19-0 CAS MSDS (3-Fluoroaniline) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. creative-bioarray.com [creative-bioarray.com]
• 9. Development of Methods for the Determination of pKa Values - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mechanism of nucleophilic substitution reactions of 4-(4ˊ... [degruyterbrill.com]

3-Fluoroaniline spectroscopic data interpretation (¹H NMR, ¹³C NMR, IR, MS)

This technical guide provides a comprehensive analysis of the spectroscopic data for 3-fluoroaniline (CAS No: 372-19-0), a key intermediate in the synthesis of pharmaceuticals and other fine chemicals.[1][2] The interpretation of its ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data is crucial for its characterization and quality control. This document is intended for researchers, scientists, and professionals in drug development who utilize these analytical techniques.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of 3-fluoroaniline.

Table 1: ¹H NMR Spectroscopic Data for 3-Fluoroaniline [3]

Assignment	Chemical Shift (δ) ppm	Multiplicity	Coupling Constants (J) Hz
H-5	7.036	dddd	J(H5,F) = 6.7, J(H5,H6) = 8.2, J(H5,H4) = 8.0, J(H5,H2) = 0.4
H-6	6.413	dddd	J(H6,F) = 8.8, J(H6,H5) = 8.2, J(H6,H2) = 1.0, J(H6,H4) = 2.4
H-4	6.366	dddd	J(H4,H5) = 8.0, J(H4,H2) = 2.2, J(H4,H6) = 2.4
H-2	6.311	dddd	J(H2,F) = 11.0, J(H2,H4) = 2.2, J(H2,H6) = 1.0, J(H2,H5) = 0.4
-NH₂	3.72	s (broad)

Solvent: CDCl₃, Frequency: 399.65 MHz

Table 2: ¹³C NMR Spectroscopic Data for 3-Fluoroaniline

Assignment	Chemical Shift (δ) ppm
C-3	164.0 (d, ¹JC-F = 242.0 Hz)
C-1	148.1 (d, ³JC-F = 10.0 Hz)
C-5	130.4 (d, ³JC-F = 9.0 Hz)
C-6	110.0 (d, ⁴JC-F = 2.0 Hz)
C-2	106.1 (d, ²JC-F = 21.0 Hz)
C-4	102.8 (d, ²JC-F = 25.0 Hz)

Solvent: CDCl₃

Table 3: Infrared (IR) Spectroscopy Data for 3-Fluoroaniline

**Wavenumber (cm⁻¹) **	Functional Group Assignment	Vibration Mode
3440 - 3360	N-H	Asymmetric & Symmetric Stretch
1620	N-H	Scissoring (Bending)
1590, 1490	C=C	Aromatic Ring Stretch
1280	C-N	Aromatic Amine Stretch
1210	C-F	Stretch
910 - 665	N-H	Wagging

Table 4: Mass Spectrometry (MS) Data for 3-Fluoroaniline [4]

m/z	Interpretation
111	Molecular Ion [M]⁺
84	[M - HCN]⁺
58

Ionization Method: Electron Ionization (EI)

Detailed Spectroscopic Interpretation

¹H NMR Spectrum

The ¹H NMR spectrum of 3-fluoroaniline shows four distinct signals in the aromatic region and a broad singlet for the amine protons. The aromatic protons are split by each other and by the fluorine atom. The proton ortho to the fluorine (H-2) and the proton para to the fluorine (H-4) are shifted upfield due to the electron-donating effect of the amino group. The coupling constants provide valuable information about the relative positions of the protons and the fluorine atom.

¹³C NMR Spectrum

The ¹³C NMR spectrum displays six signals, corresponding to the six carbon atoms in the aromatic ring. The carbon atom attached to the fluorine (C-3) shows a large coupling constant (¹JC-F), which is characteristic of a direct C-F bond. The other carbon atoms also exhibit smaller C-F coupling constants over two, three, and four bonds, which aids in their assignment.

Infrared (IR) Spectrum

The IR spectrum of 3-fluoroaniline confirms the presence of the primary amine and the fluoro-aromatic structure. The two bands in the 3440-3360 cm⁻¹ region are characteristic of the asymmetric and symmetric N-H stretching of a primary amine.[5][6][7] The N-H bending vibration is observed around 1620 cm⁻¹.[5] The strong absorption at 1280 cm⁻¹ is attributed to the C-N stretching of the aromatic amine, and the band at 1210 cm⁻¹ is indicative of the C-F stretch. The characteristic aromatic C=C stretching vibrations are also present.

Mass Spectrum

The mass spectrum of 3-fluoroaniline shows a molecular ion peak at m/z 111, which corresponds to its molecular weight.[4] The fragmentation pattern provides further structural information. The loss of HCN (27 amu) to give a fragment at m/z 84 is a common fragmentation pathway for anilines.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A sample of 3-fluoroaniline is dissolved in a deuterated solvent, typically chloroform-d (B32938) (CDCl₃), and transferred to an NMR tube. ¹H and ¹³C NMR spectra are acquired on a high-resolution NMR spectrometer. For ¹³C NMR, a proton-decoupled experiment is typically performed to simplify the spectrum.

Infrared (IR) Spectroscopy

The IR spectrum can be obtained using an Attenuated Total Reflectance (ATR) accessory on an FTIR spectrometer. A small drop of liquid 3-fluoroaniline is placed directly on the ATR crystal, and the spectrum is recorded. Alternatively, the sample can be analyzed as a thin film between two salt plates (e.g., NaCl or KBr).

Mass Spectrometry (MS)

For electron ionization (EI) mass spectrometry, a small amount of the sample is introduced into the mass spectrometer, where it is vaporized and bombarded with a high-energy electron beam. The resulting ions are then separated based on their mass-to-charge ratio.

Visualizations

Caption: Spectroscopic techniques and the structural information they provide for 3-fluoroaniline.

Caption: General experimental workflow for spectroscopic analysis of 3-fluoroaniline.

Conclusion

The combined application of ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry provides a complete spectroscopic profile of 3-fluoroaniline. Each technique offers unique and complementary information that, when integrated, allows for the unambiguous confirmation of its chemical structure. This guide serves as a valuable resource for the interpretation of the spectroscopic data of this important chemical intermediate.

References

• 1. echemi.com [echemi.com]
• 2. nbinno.com [nbinno.com]
• 3. 3-Fluoroaniline(372-19-0) 1H NMR spectrum [chemicalbook.com]
• 4. Benzenamine, 3-fluoro- [webbook.nist.gov]
• 5. orgchemboulder.com [orgchemboulder.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. personal.utdallas.edu [personal.utdallas.edu]

An In-Depth Technical Guide to the Reactivity Profile of m-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoroaniline, also known as m-fluoroaniline, is a critical fluorinated aromatic amine that serves as a versatile building block in the synthesis of a wide range of fine chemicals, pharmaceuticals, and advanced materials.[1][2][3] Its chemical structure, featuring a fluorine atom at the meta-position relative to the amino group, creates a unique electronic profile that governs its reactivity.[1] The interplay between the electron-withdrawing inductive effect of the fluorine atom and the electron-donating resonance effect of the amino group dictates the molecule's behavior in various chemical transformations. This guide provides a comprehensive overview of the reactivity of m-fluoroaniline, supported by quantitative data, detailed experimental protocols, and process visualizations to aid researchers in its effective application.

Electronic Properties and Basicity

The reactivity of m-fluoroaniline is fundamentally influenced by the electronic contributions of its two functional groups. The amino (-NH₂) group is a powerful activating group that donates electron density to the aromatic ring via resonance, particularly at the ortho and para positions.[4] Conversely, the fluorine (-F) atom is highly electronegative, exerting a strong electron-withdrawing inductive effect (-I effect) that deactivates the ring towards electrophilic attack.

The position of the fluorine atom in the meta position means its inductive effect influences the basicity of the lone pair on the nitrogen atom. This results in m-fluoroaniline being a weaker base than aniline (B41778) but slightly more basic than its ortho and para isomers, where the fluorine's effect is more pronounced.

Table 1: Physicochemical and Basicity Data of Fluoroaniline Isomers

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	pKa (of conjugate acid)
Aniline	62-53-3	C₆H₇N	93.13	4.6
o-Fluoroaniline	348-54-9	C₆H₆FN	111.12	3.20[5]
m-Fluoroaniline	372-19-0	C₆H₆FN	111.12	3.59 [5][6]
p-Fluoroaniline	371-40-4	C₆H₆FN	111.12	4.65[5][7]

Key Reactions and Reactivity Profile

Electrophilic Aromatic Substitution

In electrophilic aromatic substitution (EAS) reactions, the powerful ortho-, para-directing influence of the amino group dominates the reactivity of m-fluoroaniline.[4] Despite the deactivating nature of the fluorine atom, the amino group strongly activates the positions ortho and para to it (positions 2, 4, and 6). Therefore, electrophiles will preferentially attack these sites.

Diagram 1: General pathway for electrophilic aromatic substitution on m-fluoroaniline.

Reactions of the Amino Group

The amino group is the primary site for many crucial transformations, making m-fluoroaniline a versatile synthetic intermediate.

Primary aromatic amines like m-fluoroaniline readily undergo diazotization when treated with nitrous acid (generated in situ from NaNO₂ and a strong acid) to form highly useful arenediazonium salts.[8] These salts are pivotal intermediates for introducing a wide variety of functional groups onto the aromatic ring through subsequent reactions like the Sandmeyer or Schiemann reactions.[1][8]

Diagram 2: Workflow for diazotization of m-fluoroaniline and subsequent Sandmeyer reaction.

Experimental Protocol: Diazotization of m-Fluoroaniline

• Materials: m-Fluoroaniline, Sodium Nitrite (B80452) (NaNO₂), concentrated Hydrochloric Acid (HCl), water, ice.

• Procedure:

  • Dissolve m-fluoroaniline (1.0 equivalent) in a mixture of concentrated HCl and water in a flask.

  • Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Prepare a solution of sodium nitrite (1.05 equivalents) in cold water.

  • Add the sodium nitrite solution dropwise to the aniline solution, ensuring the temperature remains below 5 °C.

  • Continue stirring for 15-30 minutes after the addition is complete. The resulting solution of the m-fluorobenzenediazonium salt is typically used immediately in the next synthetic step without isolation.[8][9]

m-Fluoroaniline, acting as a nucleophile, reacts with carboxylic acids or their activated derivatives (like acyl chlorides) to form amide bonds.[10] This reaction is fundamental in medicinal chemistry.[11] Due to the reduced basicity of m-fluoroaniline compared to aliphatic amines, coupling reagents such as carbodiimides (e.g., DCC, EDC) or stronger activating agents (e.g., TBTU, HATU) are often employed to facilitate the reaction.[11][12]

Diagram 3: General workflow for the amide coupling of m-fluoroaniline.

Experimental Protocol: Amide Coupling with a Carboxylic Acid

• Materials: m-Fluoroaniline (1.0 eq), carboxylic acid (1.0 eq), EDC (1.1 eq), HOBt (1.1 eq), a tertiary base like Diisopropylethylamine (DIPEA, 2.0 eq), and a suitable aprotic solvent (e.g., DMF, DCM).

• Procedure:

  • Dissolve the carboxylic acid in the chosen solvent in a reaction flask under an inert atmosphere (e.g., Nitrogen).

  • Add EDC and HOBt to the solution and stir for 15-30 minutes at room temperature to form the activated ester intermediate.

  • Add m-fluoroaniline to the mixture, followed by the dropwise addition of DIPEA.

  • Allow the reaction to stir at room temperature for several hours to overnight, monitoring progress by TLC or LC-MS.

  • Upon completion, perform an aqueous workup to remove reagents and byproducts, followed by purification of the amide product, typically via column chromatography.

Fluorinated anilines are valuable partners in palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination, for the synthesis of complex triarylamines.[13][14] While m-fluoroaniline itself can be a coupling partner, its derivatives are frequently synthesized using these methods.[13][14] The reaction typically involves an aryl halide, a palladium catalyst, a phosphine (B1218219) ligand, and a base.

Diagram 4: Simplified catalytic cycle for Buchwald-Hartwig amination involving an aniline.

Experimental Protocol: General Palladium-Catalyzed C-N Coupling

• Materials: Aryl bromide (1.0 eq), m-fluoroaniline (1.2 eq), Palladium catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), phosphine ligand (e.g., Xantphos, 2-10 mol%), strong base (e.g., NaOtBu, 1.4 eq), and an anhydrous, deoxygenated solvent (e.g., Toluene, Dioxane).

• Procedure:

  • To an oven-dried Schlenk flask under an inert atmosphere, add the aryl bromide, palladium catalyst, ligand, and base.

  • Evacuate and backfill the flask with the inert gas several times.

  • Add the anhydrous solvent, followed by the m-fluoroaniline.

  • Heat the reaction mixture to the required temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by GC-MS or LC-MS).

  • After cooling to room temperature, quench the reaction, perform an aqueous workup, and purify the product by column chromatography.

Synthesis

A common laboratory and industrial synthesis of m-fluoroaniline starts from m-chloroaniline. The process involves a Schiemann reaction to replace the amino group with fluorine, followed by an amination of the resulting m-fluorochlorobenzene.[15][16]

Experimental Protocol: Synthesis from m-Fluorochlorobenzene [15]

• Materials: m-Fluorochlorobenzene, aqueous ammonia (B1221849), Copper(I) oxide (Cu₂O) or Copper(II) oxide (CuO) catalyst, Dichloromethane (DCM).

• Procedure:

  • Charge a high-pressure autoclave with aqueous ammonia (e.g., 28% concentration), m-fluorochlorobenzene, and the copper oxide catalyst.

  • Seal the autoclave and heat the mixture to 165-175 °C. The pressure will rise to approximately 3.5-4.0 MPa.

  • Maintain these conditions with stirring for approximately 15 hours.

  • Cool the autoclave, release the pressure, and transfer the contents.

  • Extract the product into dichloromethane. Wash the organic layer with water.

  • Dry the organic layer, remove the solvent by rotary evaporation, and purify the crude m-fluoroaniline by vacuum distillation to yield the final product. A reported yield for this process is 92%.[15]

Spectroscopic Data for Characterization

Spectroscopic analysis is essential for confirming the identity and purity of m-fluoroaniline.

Table 2: Key Spectroscopic Data for m-Fluoroaniline

Type	Solvent	Chemical Shifts (δ, ppm) and Couplings (J, Hz)
¹H NMR	CDCl₃	7.04 (t, 1H, J=8.1 Hz), 6.41 (d, 1H, J=8.2 Hz), 6.37 (s, 1H), 6.31 (d, 1H, J=11.0 Hz), 3.72 (s, 2H, -NH₂)[17]
¹³C NMR	DMSO-d₆	163.6 (d, J=239 Hz), 150.2 (d, J=12 Hz), 130.8 (d, J=10 Hz), 108.3, 104.9 (d, J=21 Hz), 101.5 (d, J=25 Hz)[18]

Safety and Handling

m-Fluoroaniline is a hazardous chemical and must be handled with appropriate safety precautions.

• Hazards: Harmful if swallowed, toxic in contact with skin, and causes skin and eye irritation.[19] May cause methemoglobinemia.[19] It is a combustible liquid.

• Handling: Use only in a well-ventilated area or a chemical fume hood.[19][20] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[21][22] Avoid contact with skin and eyes.[20]

• Storage: Store in a cool, dry, well-ventilated place away from sources of ignition and incompatible materials such as acids, acid chlorides, and strong oxidizing agents.[19][22] Keep the container tightly closed.[21]

• First Aid: In case of contact, immediately flush eyes or skin with plenty of water for at least 15 minutes.[19] If inhaled, move to fresh air.[19] If swallowed, wash out the mouth with water.[19] Seek immediate medical attention in all cases of significant exposure.[21]

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. nbinno.com [nbinno.com]
• 4. byjus.com [byjus.com]
• 5. researchgate.net [researchgate.net]
• 6. whxb.pku.edu.cn [whxb.pku.edu.cn]
• 7. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Diazotisation [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. quora.com [quora.com]
• 11. hepatochem.com [hepatochem.com]
• 12. researchgate.net [researchgate.net]
• 13. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Palladium-Catalyzed Arylation of Fluoroalkylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. CN102173995B - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]
• 16. CN102173995A - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]
• 17. 3-Fluoroaniline(372-19-0) 1H NMR spectrum [chemicalbook.com]
• 18. dev.spectrabase.com [dev.spectrabase.com]
• 19. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 20. chemdmart.com [chemdmart.com]
• 21. fishersci.com [fishersci.com]
• 22. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Fundamental Synthesis Routes for 3-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core synthetic methodologies for obtaining 3-Fluoroaniline, a key building block in the development of pharmaceuticals and other advanced materials.[1][2] The strategic introduction of a fluorine atom at the meta-position of the aniline (B41778) ring imparts unique physicochemical properties that are highly desirable in medicinal chemistry, influencing factors such as metabolic stability, lipophilicity, and binding affinity.[1] This document details the primary synthesis routes, providing in-depth experimental protocols, comparative quantitative data, and visual representations of the chemical transformations.

Core Synthesis Pathways

The synthesis of 3-Fluoroaniline can be primarily achieved through three fundamental routes, each with distinct advantages and disadvantages in terms of starting material availability, reaction conditions, and overall yield. The choice of a particular route will often depend on the scale of the synthesis, cost considerations, and the desired purity of the final product.

The main strategies for the synthesis of 3-Fluoroaniline are:

• Synthesis from 3-Nitroaniline (B104315) via Diazotization and Reduction: This classic two-step approach involves the initial conversion of 3-nitroaniline to 3-fluoronitrobenzene via a Balz-Schiemann reaction, followed by the reduction of the nitro group.

• Synthesis from 3-Nitroaniline via Reduction and Fluorination: This route first reduces 3-nitroaniline to m-phenylenediamine, which is then subjected to a fluorination reaction.

• Synthesis from m-Chloroaniline via Halogen Exchange and Amination: This pathway involves a Schiemann-type reaction to replace the chlorine atom with fluorine, followed by an amination step to introduce the amino group.

Comparative Data of Synthesis Routes

The following tables summarize the quantitative data for the key transformations in each synthesis route, allowing for a direct comparison of yields and reaction conditions.

Table 1: Synthesis from 3-Nitroaniline via Diazotization and Reduction

Step	Reaction	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Diazotization (Balz-Schiemann)	3-Nitroaniline, NaNO₂, HBF₄	Water/Ethanol (B145695)	0-5	1-2	70-85 (of 3-Fluoronitrobenzene)	>98
2a	Catalytic Hydrogenation	3-Fluoronitrobenzene, H₂, Pt/C or Raney Ni	Ethanol/Methanol (B129727)	25-80	2-8	>95	>99.5[3]
2b	Metal/Acid Reduction	3-Fluoronitrobenzene, Fe/HCl or SnCl₂/HCl	Ethanol/Water	70-100	1-3	85-95[4]	>98

Table 2: Synthesis from m-Chloroaniline via Halogen Exchange and Amination

Step	Reaction	Reagents	Solvent	Temperature (°C)	Time (h)	Yield (%)	Purity (%)
1	Schiemann Reaction	m-Chloroaniline, NaNO₂, HCl, HBF₄	Water	-10 to 0 (diazotization), 150-200 (pyrolysis)	1 (diazotization), 1-2 (pyrolysis)	71 (of 3-Fluorochlorobenzene)	>99
2	Amination	3-Fluorochlorobenzene, 28% aq. NH₃, Cu₂O	Water	165-175	15	92	>99.5[5]

Detailed Experimental Protocols

Route 1: Synthesis from 3-Nitroaniline via Diazotization and Reduction

This route is a widely utilized method for the preparation of fluoroaromatic compounds.

Step 1: Synthesis of 3-Fluoronitrobenzene via Balz-Schiemann Reaction

• Materials: 3-Nitroaniline, Sodium Nitrite (B80452) (NaNO₂), Hydrochloric Acid (HCl), Fluoroboric Acid (HBF₄, 48% aqueous solution), Diethyl Ether.

• Procedure:

  • A suspension of 3-nitroaniline (1.0 eq) in a mixture of concentrated HCl and water is prepared in a reaction vessel and cooled to 0-5 °C in an ice-salt bath.

  • A solution of sodium nitrite (1.05 eq) in water is added dropwise to the suspension while maintaining the temperature below 5 °C. The mixture is stirred for an additional 30 minutes at this temperature to ensure complete diazotization.

  • Fluoroboric acid (1.1 eq) is then added slowly to the solution of the diazonium salt. The resulting diazonium tetrafluoroborate (B81430) salt precipitates out of the solution.

  • The precipitate is collected by filtration, washed with cold water, cold ethanol, and finally with diethyl ether, and then dried under vacuum.

  • The dry diazonium tetrafluoroborate salt is then carefully heated in an inert solvent (e.g., toluene (B28343) or decane) until the evolution of nitrogen gas ceases.

  • The reaction mixture is cooled, and the desired 3-fluoronitrobenzene is isolated by distillation under reduced pressure.

Step 2: Reduction of 3-Fluoronitrobenzene to 3-Fluoroaniline

Two common methods for the reduction of the nitro group are catalytic hydrogenation and metal/acid reduction.

• Protocol 2a: Catalytic Hydrogenation

  • Materials: 3-Fluoronitrobenzene, Palladium on Carbon (10% Pd/C) or Raney Nickel, Ethanol or Methanol, Hydrogen gas.

  • Procedure:

    • 3-Fluoronitrobenzene (1.0 eq) is dissolved in ethanol or methanol in a hydrogenation vessel.

    • The catalyst (typically 1-5 mol% of Pd/C or a slurry of Raney Nickel) is carefully added to the solution.

    • The vessel is sealed, purged with an inert gas (e.g., nitrogen or argon), and then pressurized with hydrogen gas (typically 1-5 atm).

    • The mixture is stirred vigorously at room temperature or with gentle heating until the theoretical amount of hydrogen has been consumed.

    • The reaction mixture is filtered to remove the catalyst, and the solvent is evaporated under reduced pressure to yield 3-fluoroaniline. The product can be further purified by distillation.[3]

• Protocol 2b: Metal-Acid Reduction (e.g., using Iron)

  • Materials: 3-Fluoronitrobenzene, Iron powder, Hydrochloric Acid (concentrated), Ethanol, Water, Sodium Bicarbonate.

  • Procedure:

    • A mixture of 3-fluoronitrobenzene (1.0 eq) and iron powder (3-5 eq) in a mixture of ethanol and water is heated to reflux.[6]

    • Concentrated hydrochloric acid is added dropwise to the refluxing mixture.

    • The reaction is monitored by TLC until the starting material is consumed.

    • The hot reaction mixture is filtered through celite to remove the iron salts. The filter cake is washed with hot ethanol.

    • The combined filtrates are concentrated, and the residue is taken up in water and neutralized with a saturated solution of sodium bicarbonate.

    • The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is dried over anhydrous sodium sulfate.

    • The solvent is removed under reduced pressure, and the crude 3-fluoroaniline is purified by distillation.

Route 2: Synthesis from m-Chloroaniline via Halogen Exchange and Amination

This route offers an alternative starting from a different halogenated aniline.

Step 1: Synthesis of 3-Fluorochlorobenzene via Schiemann Reaction

• Materials: m-Chloroaniline, Sodium Nitrite (NaNO₂), Hydrochloric Acid (30% aqueous solution), Fluoroboric Acid (40% aqueous solution).

• Procedure:

  • In a four-necked flask, add water and 30% hydrochloric acid. While stirring, slowly add m-chloroaniline. Cool the mixture to -10 to 0 °C.

  • Slowly add a 30% aqueous solution of sodium nitrite, keeping the temperature between -10 and 0 °C. Stir for 20 minutes after the addition is complete.

  • Add a 40% aqueous solution of fluoroboric acid at -10 to 0 °C. Continue stirring for 1 hour.

  • Filter the resulting precipitate and dry to obtain the diazonium fluoroborate salt.

  • Thermally decompose the salt at 150-200 °C. The resulting oil is collected and layered with water to obtain 3-fluorochlorobenzene with a purity of over 99% and a yield of 71%.[7]

Step 2: Amination of 3-Fluorochlorobenzene

• Materials: 3-Fluorochlorobenzene, 28% aqueous ammonia, Copper(I) oxide (Cu₂O), Dichloromethane (B109758).

• Procedure:

  • In a 1000ml autoclave, add 28% aqueous ammonia, 3-fluorochlorobenzene, and Cu₂O.

  • Seal the autoclave and heat to 165-175 °C. The pressure will rise to 3.5-4 MPa. Maintain these conditions for 15 hours.

  • Cool the autoclave, and add dichloromethane. Stir for 10 minutes and then let it stand for 10 minutes to separate the layers.

  • Separate the organic layer and wash it with water.

  • Recover the dichloromethane and then perform vacuum distillation to obtain 3-fluoroaniline. This step achieves a yield of 92% with a purity of over 99.5%.[5]

Visualization of Synthesis Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the described synthesis routes.

Figure 1: Synthesis of 3-Fluoroaniline from 3-Nitroaniline via Diazotization.

Figure 2: Synthesis of 3-Fluoroaniline from m-Chloroaniline.

Conclusion

This technical guide has outlined the principal synthetic routes to 3-Fluoroaniline, providing detailed experimental protocols and comparative data to aid researchers and drug development professionals in selecting the most appropriate method for their specific needs. The choice between the different starting materials and reaction sequences will ultimately be guided by factors such as cost, scale, and available equipment. The provided workflows and quantitative data serve as a robust foundation for the practical implementation and optimization of these important synthetic transformations.

References

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]
• 3. CN104710316A - Method for preparing fluoroaniline through continuous catalytic hydrogenation of fluoronitrobenzene - Google Patents [patents.google.com]
• 4. benchchem.com [benchchem.com]
• 5. CN102173995A - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]
• 6. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 7. CN102173995B - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]

3-Fluoroaniline: A Comprehensive Technical Guide to Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the safe handling, storage, and emergency procedures for 3-Fluoroaniline. The following protocols and data are compiled to ensure the safety of laboratory and manufacturing personnel.

Chemical and Physical Properties

3-Fluoroaniline is a combustible liquid that is harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2] It may also cause respiratory irritation.[1][2]

Property	Value	Source
CAS Number	372-19-0	[1]
Molecular Formula	C₆H₆FN	[1]
Molecular Weight	111.12 g/mol	[1]
Appearance	Colorless to yellow to green clear liquid	[3]
Boiling Point	186 °C at 756 mmHg	[4]
Density	1.156 g/mL at 25 °C	[4]
Flash Point	77 °C (170.6 °F) - closed cup	[4]
Refractive Index	n20/D 1.542	[4]

Toxicological Data

The primary routes of exposure are inhalation, ingestion, and skin or eye contact. Acute oral toxicity data is available from studies conducted on rats.

Test	Result	Species	Source
LD50 Oral	436.3 mg/kg	Rat	[1]

Experimental Protocol Summary: Acute Oral Toxicity (Based on OECD Guideline 401)

The acute oral toxicity of 3-Fluoroaniline was likely determined using a protocol similar to the OECD Guideline 401.[5] This method is designed to assess the adverse effects occurring shortly after oral administration of a single dose.[5]

Methodology:

• Test Animals: Healthy, young adult rats of a single strain are used.

• Dosage: A single dose of 3-Fluoroaniline is administered to the animals. The substance is typically dissolved in a suitable vehicle, such as corn oil, if not administered neat.[5] The volume administered is generally kept low to avoid physical distress to the animals.[5]

• Observation: Animals are observed for a period of at least 14 days.[5] Key observations include changes in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic, and central nervous system effects.[5] Body weight is recorded weekly, and any signs of toxicity, such as tremors, convulsions, salivation, diarrhea, lethargy, sleep, and coma, are documented.[5]

• Data Analysis: The LD50 value is calculated, which is the statistically derived single dose that can be expected to cause death in 50% of the animals.[5]

Hazard Identification and GHS Classification

3-Fluoroaniline is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed
Skin Irritation	2	H315: Causes skin irritation
Serious Eye Damage	1	H318: Causes serious eye damage
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation

Source:[1][2]

Safety and Handling Protocols

Proper handling of 3-Fluoroaniline is crucial to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific handling procedures should be conducted to determine the appropriate level of PPE.

Protection Type	Specification	Source
Eye/Face Protection	Tightly fitting safety goggles. A faceshield (8-inch minimum) is also recommended.	[1]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber). A complete suit protecting against chemicals should be worn.	[1]
Respiratory Protection	Use a NIOSH (US) or EN 14387 (EU) approved respirator with appropriate cartridges if engineering controls are insufficient.	[1]

Engineering Controls

• Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.

• Eyewash stations and safety showers must be readily accessible in the immediate work area.[5]

General Hygiene Practices

• Avoid contact with skin, eyes, and clothing.[1]

• Do not breathe vapors or mist.[1]

• Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]

• Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[2]

Storage Requirements

Proper storage of 3-Fluoroaniline is essential to maintain its stability and prevent hazardous situations.

Storage Condition	Requirement	Source
General	Store in a cool, dry, and well-ventilated place.	[2]
Container	Keep the container tightly closed.	[2]
Incompatibilities	Keep away from acids, acid chlorides, acid anhydrides, chloroformates, and strong oxidizing agents.	[1]
Ignition Sources	Keep away from heat, sparks, and open flames. Take measures to prevent the buildup of electrostatic charge.	[1]

Emergency Procedures

First Aid Measures

Immediate medical attention is required in case of exposure.

Exposure Route	First Aid Procedure	Source
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.	[1]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician.	[1]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.	[1]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.	[1]

Fire Fighting Measures

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[2]

• Specific Hazards: Hazardous decomposition products formed under fire conditions include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[1]

• Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.[1]

Accidental Release Measures

• Personal Precautions: Use personal protective equipment. Ensure adequate ventilation. Evacuate personnel to safe areas.[1]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[1]

• Containment and Cleanup: Contain spillage and then collect with an electrically protected vacuum cleaner or by wet-brushing and place in a suitable container for disposal.[1]

Experimental Protocols for Hazard Evaluation

The hazard classifications for 3-Fluoroaniline are based on data from standardized experimental protocols, such as those developed by the OECD.

Skin Irritation Test (Based on OECD Guideline 439)

This in vitro test method uses a reconstructed human epidermis (RhE) model to assess the skin irritation potential of a substance.

Methodology:

• Test System: A multi-layered, differentiated model of the human epidermis is used.[6]

• Application: The test substance is applied topically to the surface of the RhE tissue.[6]

• Incubation: The tissue is incubated for a defined period.

• Viability Assessment: After exposure, the cell viability of the tissue is measured using a quantitative method, such as the MTT assay.[7] In this assay, viable cells convert the MTT reagent into a colored formazan (B1609692) product, which is then extracted and measured spectrophotometrically.[6]

• Classification: A substance is identified as an irritant if it causes a significant reduction in cell viability below a defined threshold.[7]

Serious Eye Damage Test (Based on OECD Guideline 405)

This test evaluates the potential of a substance to cause serious and potentially irreversible eye damage.

Methodology:

• Test System: Historically, this test was performed in vivo using albino rabbits. However, a tiered testing strategy that prioritizes in vitro and ex vivo methods is now recommended.[8]

• In Vitro/Ex Vivo Methods: These methods, such as the Bovine Corneal Opacity and Permeability (BCOP) test or tests using reconstructed human cornea-like epithelium (RhCE), are used to predict eye corrosion and irritation.

• Procedure (In Vitro RhCE): The test substance is applied to the surface of the RhCE tissue. After a specific exposure time, the tissue viability is determined using methods like the MTT assay. A significant decrease in viability indicates the potential for serious eye damage.

• Classification: The substance is classified based on the severity and reversibility of the observed effects.

Logical Workflow for Safe Chemical Management

The following diagram illustrates the interconnected protocols for ensuring the safe use of 3-Fluoroaniline.

Caption: Workflow for Safe Management of 3-Fluoroaniline.

References

• 1. onesearch.neu.edu [onesearch.neu.edu]
• 2. ttuhscep.primo.exlibrisgroup.com [ttuhscep.primo.exlibrisgroup.com]
• 3. oecd.org [oecd.org]
• 4. nihs.go.jp [nihs.go.jp]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 7. iivs.org [iivs.org]
• 8. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

In-Depth Technical Guide: Thermal Stability and Decomposition of 3-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoroaniline is a key intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. A thorough understanding of its thermal stability and decomposition profile is critical for ensuring safe handling, processing, and storage, as well as for the development of robust manufacturing processes. This technical guide provides a comprehensive overview of the thermal properties of 3-Fluoroaniline, including its general stability, hazardous decomposition products, and recommended analytical procedures for detailed characterization. While specific, publicly available quantitative thermal analysis data for 3-Fluoroaniline is limited, this guide furnishes detailed experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) to enable researchers to generate this critical data.

Introduction

3-Fluoroaniline (CAS No. 372-19-0) is an aromatic amine that is stable under standard ambient temperatures and pressures.[1] However, exposure to high temperatures, sparks, or flames can lead to thermal decomposition.[2] The decomposition process can release hazardous substances, making a comprehensive understanding of its thermal behavior a matter of significant importance for safety and process control. This guide outlines the known thermal properties of 3-Fluoroaniline and provides standardized methodologies for its thermal analysis.

Thermal Stability Profile

Under recommended storage conditions, 3-Fluoroaniline is a stable compound.[2] It is crucial to avoid exposure to heat, flames, and sparks to prevent thermal degradation.[2] Incompatible materials that can catalyze or contribute to hazardous reactions include acids, acid chlorides, acid anhydrides, chloroformates, and strong oxidizing agents.[2]

Hazardous Decomposition Products

In the event of a fire or exposure to high temperatures, 3-Fluoroaniline will undergo thermal decomposition, leading to the formation of hazardous products. These include:

• Carbon oxides (CO, CO₂)

• Nitrogen oxides (NOx)[2][3]

• Hydrogen fluoride[2][3]

The formation of these toxic and corrosive gases underscores the need for appropriate personal protective equipment and emergency procedures when handling 3-Fluoroaniline at elevated temperatures.

Quantitative Thermal Analysis Data

As of the compilation of this guide, specific quantitative data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for 3-Fluoroaniline is not widely available in peer-reviewed literature. The following tables are presented as templates for researchers to populate with their own experimental data.

Table 1: Thermogravimetric Analysis (TGA) Data for 3-Fluoroaniline

Parameter	Value (°C)	Atmosphere	Heating Rate (°C/min)
Onset Decomposition Temperature (Tonset)	Data to be determined	Inert (e.g., N₂)	10
Peak Decomposition Temperature (Tpeak)	Data to be determined	Inert (e.g., N₂)	10
Temperature at 5% Mass Loss (T5%)	Data to be determined	Inert (e.g., N₂)	10
Temperature at 50% Mass Loss (T50%)	Data to be determined	Inert (e.g., N₂)	10
Residual Mass (%) at 800°C	Data to be determined	Inert (e.g., N₂)	10

Table 2: Differential Scanning Calorimetry (DSC) Data for 3-Fluoroaniline

Parameter	Value (°C)	Atmosphere	Heating Rate (°C/min)
Melting Point (Tm)	Data to be determined	Inert (e.g., N₂)	10
Enthalpy of Fusion (ΔHf)	Data to be determined (J/g)	Inert (e.g., N₂)	10
Onset of Exothermic Decomposition	Data to be determined	Inert (e.g., N₂)	10
Peak of Exothermic Decomposition	Data to be determined	Inert (e.g., N₂)	10
Enthalpy of Decomposition (ΔHd)	Data to be determined (J/g)	Inert (e.g., N₂)	10

Experimental Protocols

The following are detailed methodologies for conducting TGA and DSC analyses on 3-Fluoroaniline.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of 3-Fluoroaniline by measuring mass loss as a function of temperature.

Apparatus: A calibrated thermogravimetric analyzer.

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of 3-Fluoroaniline into a clean, tared TGA pan (typically alumina (B75360) or platinum).

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with an inert gas (e.g., high-purity nitrogen) at a constant flow rate (e.g., 20-50 mL/min) for at least 30 minutes to ensure an inert atmosphere.

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 30°C.

  • Heat the sample from 30°C to 800°C at a linear heating rate of 10°C/min.

• Data Analysis:

  • Record the mass of the sample as a function of temperature.

  • Plot the TGA curve (mass % vs. temperature) and the derivative thermogravimetric (DTG) curve (rate of mass loss vs. temperature).

  • Determine the onset decomposition temperature (Tonset), the peak decomposition temperature (Tpeak) from the DTG curve, and the residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC)

Objective: To determine the melting point, enthalpy of fusion, and the energetics of thermal decomposition of 3-Fluoroaniline.

Apparatus: A calibrated differential scanning calorimeter.

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of 3-Fluoroaniline into a hermetically sealed aluminum DSC pan. An empty, hermetically sealed aluminum pan should be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans in the DSC cell.

  • Purge the cell with an inert gas (e.g., high-purity nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature of 0°C.

  • Heat the sample from 0°C to a temperature above its expected decomposition temperature (e.g., 400°C) at a linear heating rate of 10°C/min.

• Data Analysis:

  • Record the heat flow as a function of temperature.

  • Plot the DSC thermogram (heat flow vs. temperature).

  • Determine the melting point (Tm) and the enthalpy of fusion (ΔHf) from the endothermic peak.

  • Identify the onset and peak temperatures of any exothermic decomposition events and calculate the enthalpy of decomposition (ΔHd).

Visualizations

The following diagrams illustrate the experimental workflows and the logical relationships in the thermal analysis of 3-Fluoroaniline.

Caption: Workflow for Thermogravimetric Analysis (TGA) of 3-Fluoroaniline.

Caption: Workflow for Differential Scanning Calorimetry (DSC) of 3-Fluoroaniline.

Caption: Thermal Decomposition Pathway of 3-Fluoroaniline.

Conclusion

This technical guide has summarized the known thermal stability and decomposition characteristics of 3-Fluoroaniline. While it is stable under normal conditions, it poses a significant hazard upon thermal decomposition due to the release of toxic gases. The lack of publicly available quantitative TGA and DSC data highlights a critical gap in the understanding of this compound's thermal behavior. The detailed experimental protocols provided herein offer a standardized approach for researchers and drug development professionals to determine the key thermal parameters of 3-Fluoroaniline, thereby enhancing safety and enabling more robust process development.

References

• 1. ICI Journals Master List [journals.indexcopernicus.com]
• 2. Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ores.su [ores.su]

Solubility Profile of 3-Fluoroaniline: A Technical Guide for Researchers

Introduction

Qualitative Solubility of 3-Fluoroaniline

Based on available literature, the solubility of 3-fluoroaniline in a range of common organic solvents has been qualitatively assessed. The following table summarizes these findings, providing a valuable reference for solvent selection in research and development.

Solvent Class	Solvent Name	IUPAC Name	Observed Solubility
Polar Protic	Ethanol (B145695)	Ethanol	Freely Soluble
Methanol (B129727)	Methanol	Soluble
Polar Aprotic	Acetone	Propan-2-one	Freely Soluble
Ethers	Diethyl Ether	Ethoxyethane	Freely Soluble
Aqueous	Water	Water	Slightly Soluble

Note: "Freely Soluble" indicates that the solute dissolves readily in the solvent. "Soluble" suggests good solubility, while "Slightly Soluble" implies limited dissolution.

Comparative Solubility of Analogous Compounds

To provide a broader context for the solubility of 3-fluoroaniline, the following table presents the solubility characteristics of aniline (B41778) and its other fluoro-isomers in common organic solvents. This comparative data can aid in predicting the behavior of 3-fluoroaniline in solvent systems where explicit data is unavailable. Aniline, for instance, is noted to be miscible with many organic solvents.[1]

Compound	Methanol	Ethanol	Acetone	Diethyl Ether	Chloroform	Toluene	Hexane
Aniline	Miscible	Miscible	Miscible	Miscible	Miscible	Soluble	Soluble
2-Fluoroaniline	Soluble	Highly Miscible	Highly Miscible	Highly Miscible	-	-	-
4-Fluoroaniline	-	Soluble	-	Soluble	Slightly Soluble	-	-

Experimental Protocols for Solubility Determination

Accurate determination of solubility is crucial for various applications. The "shake-flask" method is a widely recognized and reliable technique for establishing the thermodynamic solubility of a compound.[2][3][4][5] This protocol, followed by a suitable analytical method for quantification, provides precise and reproducible results.

Shake-Flask Method for Thermodynamic Solubility

Objective: To determine the equilibrium solubility of 3-fluoroaniline in a specific solvent at a controlled temperature.

Materials:

• 3-Fluoroaniline (solid or liquid)

• Selected organic solvent of high purity

• Vials with screw caps

• Thermostatically controlled shaker or rotator

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Preparation: Add an excess amount of 3-fluoroaniline to a vial containing a known volume of the selected organic solvent. The presence of undissolved solute is essential to ensure that a saturated solution is achieved.

• Equilibration: Seal the vials and place them in a thermostatically controlled shaker set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient duration (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed for a period to let the undissolved solid settle. For finely dispersed solids, centrifugation at a specific speed and time can be employed to facilitate phase separation.

• Sample Collection: Carefully withdraw a clear aliquot of the supernatant using a pipette. To ensure no solid particles are transferred, the supernatant should be filtered through a syringe filter into a clean vial.

• Quantification: Determine the concentration of 3-fluoroaniline in the filtered saturated solution using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Quantification by High-Performance Liquid Chromatography (HPLC)

Objective: To accurately measure the concentration of 3-fluoroaniline in the saturated solvent sample obtained from the shake-flask experiment.

Instrumentation and Conditions (Typical):

• HPLC System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column is commonly used for aromatic amines.

• Mobile Phase: A mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., methanol or acetonitrile), run in an isocratic or gradient mode.

• Flow Rate: Typically 1 mL/min.

• Detection Wavelength: Determined by the UV absorbance maximum of 3-fluoroaniline.

• Injection Volume: A fixed volume, e.g., 10 µL.

Procedure:

• Standard Preparation: Prepare a series of standard solutions of 3-fluoroaniline of known concentrations in the same solvent used for the solubility experiment.

• Calibration Curve: Inject the standard solutions into the HPLC system and record the peak areas. Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Sample Analysis: Dilute the filtered saturated solution with the mobile phase to a concentration that falls within the range of the calibration curve. Inject the diluted sample into the HPLC system and record the peak area.

• Concentration Calculation: Using the calibration curve, determine the concentration of 3-fluoroaniline in the diluted sample. Calculate the original concentration in the saturated solution by accounting for the dilution factor.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical workflow for the experimental determination of solubility using the shake-flask method followed by HPLC analysis.

Experimental workflow for solubility determination.

While quantitative solubility data for 3-fluoroaniline in common organic solvents remains to be exhaustively documented, qualitative assessments indicate good solubility in polar protic and aprotic solvents like ethanol and acetone, as well as in ethers. Its solubility is limited in aqueous solutions. For researchers and drug development professionals requiring precise solubility values, the detailed experimental protocols provided herein offer a robust framework for accurate determination. The shake-flask method, coupled with HPLC quantification, stands as a reliable approach to generating the critical solubility data necessary for advancing chemical synthesis and formulation development.

References

• 1. The Solubility of Aniline_Chemicalbook [chemicalbook.com]
• 2. enamine.net [enamine.net]
• 3. benchchem.com [benchchem.com]
• 4. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 5. bioassaysys.com [bioassaysys.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Fluorinated Heterocyclic Compounds from 3-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of two important classes of fluorinated heterocyclic compounds, 7-fluoroquinolines and 6-fluorobenzimidazoles, using 3-fluoroaniline as a key starting material. The unique properties imparted by the fluorine atom, such as enhanced metabolic stability and binding affinity, make these compounds highly valuable in medicinal chemistry and drug development.

Introduction

Fluorinated heterocyclic compounds are a cornerstone of modern pharmaceuticals and agrochemicals. The strategic incorporation of fluorine can significantly alter the physicochemical properties of a molecule, including its lipophilicity, pKa, and metabolic stability, often leading to improved therapeutic efficacy. 3-Fluoroaniline is a versatile and readily available building block for the synthesis of a variety of fluorinated heterocycles.[1] This document outlines two robust synthetic routes starting from 3-fluoroaniline to generate 7-fluoroquinolines and 6-fluorobenzimidazoles, classes of compounds with known biological activities.

Part 1: Synthesis of 7-Fluoro-4-hydroxyquinoline Derivatives via Gould-Jacobs Reaction

The Gould-Jacobs reaction is a reliable method for the synthesis of 4-hydroxyquinolines from anilines and diethyl ethoxymethylenemalonate (DEEM).[2] This two-step process involves an initial condensation to form an anilinomethylenemalonate intermediate, followed by a high-temperature thermal cyclization.

Experimental Protocol: Synthesis of Ethyl 7-Fluoro-4-hydroxyquinoline-3-carboxylate

Step 1: Synthesis of Diethyl 2-(((3-fluorophenyl)amino)methylene)malonate

• In a round-bottom flask, combine 3-fluoroaniline (11.11 g, 0.1 mol) and diethyl ethoxymethylenemalonate (21.62 g, 0.1 mol).

• Heat the reaction mixture at 120-130°C for 2 hours with stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature. The resulting crude product can be used directly in the next step or purified by recrystallization from ethanol (B145695).

Step 2: Thermal Cyclization to Ethyl 7-Fluoro-4-hydroxyquinoline-3-carboxylate

• Add the crude diethyl 2-(((3-fluorophenyl)amino)methylene)malonate from the previous step to a high-boiling point solvent such as diphenyl ether (100 mL) in a suitable reaction vessel equipped with a reflux condenser.

• Heat the mixture to 250-260°C with vigorous stirring.

• Maintain this temperature for 30-60 minutes. The product will precipitate out of the hot solution.

• After the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with hexane (B92381) to facilitate further precipitation.

• Collect the solid product by filtration, wash with hexane, and dry under vacuum to yield ethyl 7-fluoro-4-hydroxyquinoline-3-carboxylate.

Quantitative Data

Starting Material	Reagent	Product	Reaction Conditions	Yield
3-Fluoroaniline	Diethyl ethoxymethylenemalonate	Ethyl 7-fluoro-4-hydroxyquinoline-3-carboxylate	Step 1: 120-130°C, 2h; Step 2: 250-260°C, 30-60 min in diphenyl ether	>85%

Note: Yields can vary based on the purity of reactants and precise reaction conditions. The provided yield is based on analogous reactions.

Experimental Workflow

Caption: Gould-Jacobs reaction workflow for 7-fluoro-4-hydroxyquinoline synthesis.

Part 2: Synthesis of 6-Fluorobenzimidazole Derivatives

The synthesis of 6-fluorobenzimidazoles from 3-fluoroaniline requires a two-stage process. First, 3-fluoroaniline is converted to 3-fluoro-1,2-diaminobenzene. This intermediate is then condensed with an appropriate aldehyde or carboxylic acid in a Phillips-Ladenburg type reaction to form the benzimidazole (B57391) ring.

Experimental Protocol: Synthesis of 6-Fluoro-2-substituted-1H-benzimidazole

Step 1: Synthesis of 4-Fluoro-2-nitroaniline (B1293508)

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, dissolve 3-fluoroaniline (11.11 g, 0.1 mol) in acetic anhydride (B1165640) (60 mL) and glacial acetic acid (20 mL) at 0°C. This forms the N-acetylated intermediate in situ.

• Slowly add a nitrating mixture of 65% nitric acid (11 mL) and 95% sulfuric acid (1 mL) dropwise, maintaining the temperature below 5°C.

• After the addition is complete, stir the mixture for an additional 30 minutes at 0-5°C.

• Pour the reaction mixture into ice water (200 mL) to precipitate the N-(4-fluoro-2-nitrophenyl)acetamide.

• Filter the yellow solid, wash with water, and dry.

• To the crude N-(4-fluoro-2-nitrophenyl)acetamide, add 9M hydrochloric acid (150 mL) and heat to reflux for 1 hour to deprotect the amine.

• Cool the reaction mixture and neutralize with a sodium carbonate solution to precipitate 4-fluoro-2-nitroaniline.

• Filter the orange solid, wash with water, and dry.

Step 2: Synthesis of 3-Fluoro-1,2-diaminobenzene

• In a hydrogenation vessel, dissolve 4-fluoro-2-nitroaniline (15.61 g, 0.1 mol) in ethanol (100 mL).

• Add a catalytic amount of Raney nickel (approx. 2.7 g) to the solution.

• Pressurize the vessel with hydrogen gas (1.0 MPa) and stir the mixture at room temperature for 8 hours.

• After the reaction is complete, carefully filter the catalyst.

• Evaporate the solvent under reduced pressure to obtain 3-fluoro-1,2-diaminobenzene as a solid.

Step 3: Synthesis of 6-Fluoro-2-(substituted)-1H-benzimidazole (Phillips-Ladenburg Reaction)

• In a round-bottom flask, dissolve 3-fluoro-1,2-diaminobenzene (1.26 g, 0.01 mol) and a substituted benzoic acid (0.01 mol) in polyphosphoric acid (PPA) (20 g).

• Heat the reaction mixture at 160°C for 4 hours with stirring.

• Cool the mixture to room temperature and pour it into a beaker of ice water with vigorous stirring.

• Neutralize the solution with ammonium (B1175870) hydroxide (B78521) to precipitate the crude benzimidazole derivative.

• Filter the solid, wash thoroughly with water, and dry.

• Recrystallize the crude product from ethanol to obtain the pure 6-fluoro-2-(substituted)-1H-benzimidazole.

Quantitative Data

Starting Material	Reagent	Product	Reaction Conditions	Yield
3-Fluoroaniline	Acetic Anhydride, Nitric/Sulfuric Acid	4-Fluoro-2-nitroaniline	0-5°C, then reflux in HCl	~75% (over two steps)
4-Fluoro-2-nitroaniline	H₂, Raney Ni	3-Fluoro-1,2-diaminobenzene	Room temperature, 1.0 MPa H₂, 8h	~90%
3-Fluoro-1,2-diaminobenzene	Substituted Benzoic Acid	6-Fluoro-2-(substituted)-1H-benzimidazole	160°C in PPA, 4h	60-80%

Note: Yields are indicative and can vary depending on the specific substituted benzoic acid used and reaction scale.

Experimental Workflow

Caption: Workflow for the synthesis of 6-fluorobenzimidazoles from 3-fluoroaniline.

Biological Activity and Signaling Pathways

7-Fluoroquinolones: Inhibition of Bacterial DNA Gyrase and Topoisomerase IV

Fluoroquinolone antibiotics exert their bactericidal effects by targeting two essential bacterial enzymes: DNA gyrase and topoisomerase IV.[3][4][5] These enzymes are crucial for DNA replication, repair, and recombination.[3][4] Fluoroquinolones trap these enzymes in a complex with DNA, leading to double-strand breaks in the bacterial chromosome.[4][6] This action halts DNA replication and ultimately leads to bacterial cell death.[3][4][6]

Caption: Mechanism of action of 7-fluoroquinolones via inhibition of DNA gyrase and topoisomerase IV.

6-Fluorobenzimidazoles: Potential Inhibition of Tryptophan Biosynthesis

Certain fluorinated benzimidazole derivatives have shown antimicrobial activity, particularly against Mycobacterium tuberculosis, by inhibiting the tryptophan biosynthesis pathway.[7] This pathway is essential for the bacterium's survival and virulence.[7] The inhibition of key enzymes in this pathway deprives the bacterium of the essential amino acid tryptophan, leading to a cessation of growth.

References

• 1. researchgate.net [researchgate.net]
• 2. Gould-Jacobs Reaction [drugfuture.com]
• 3. Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA gyrase, topoisomerase IV, and the 4-quinolones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. DNA topoisomerase targets of the fluoroquinolones: A strategy for avoiding bacterial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CN102173995A - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]

Application Notes and Protocols: 3-Fluoroaniline as a Precursor in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and data for the utilization of 3-fluoroaniline and its derivatives as key precursors in the synthesis of valuable pharmaceutical intermediates. The strategic incorporation of the fluorine atom from 3-fluoroaniline can significantly enhance the pharmacological properties of target molecules, including metabolic stability and binding affinity.

Synthesis of 3-Fluoro-4-morpholinoaniline: A Key Intermediate for Linezolid

The antibiotic Linezolid is a crucial therapeutic agent for treating serious infections caused by Gram-positive bacteria. A key intermediate in its synthesis is 3-fluoro-4-morpholinoaniline. This section details the synthesis of this intermediate starting from 1,2-difluoro-4-nitrobenzene, a derivative of 3-fluoroaniline.

Reaction Scheme:

Application Notes: The Versatile Role of 3-Fluoroaniline in the Synthesis of Agrochemical Intermediates

Introduction

3-Fluoroaniline is a critical building block in the synthesis of a variety of agrochemical active ingredients. The presence of the fluorine atom at the meta position imparts unique physicochemical properties to the resulting molecules, such as enhanced metabolic stability, increased lipophilicity, and altered electronic characteristics, which can lead to improved biological activity and selectivity. These application notes provide an overview of the use of 3-fluoroaniline in the synthesis of key agrochemical classes, including herbicides, insecticides, and fungicides, complete with detailed experimental protocols and workflow visualizations.

1. Application in Herbicide Synthesis: Picolinic Acid Derivatives

3-Fluoroaniline is a key precursor for the synthesis of picolinic acid herbicides, which act as synthetic auxins, causing uncontrolled growth and eventual death in targeted broadleaf weeds. The incorporation of a 3-fluorophenyl moiety can significantly enhance the herbicidal efficacy of these compounds. A common strategy involves the construction of a substituted pyrazole (B372694) ring, which is then linked to the picolinic acid core.

A representative synthetic pathway starting from 3-fluoroaniline is outlined below. This multi-step process typically begins with the protection of the amino group, followed by the formation of a pyrazole intermediate, and concludes with the construction and hydrolysis of the picolinic acid derivative.

2. Application in Insecticide Synthesis: Anthranilic Diamide (B1670390) Analogues

Anthranilic diamide insecticides are a major class of modern crop protection agents that target insect ryanodine (B192298) receptors, leading to muscle dysfunction and paralysis. 3-Fluoroaniline can be incorporated into the N-phenylpyrazole moiety of these complex molecules. The synthesis of these insecticides is a multi-step process that often involves the coupling of a substituted pyrazole carboxylic acid with an appropriately functionalized aniline (B41778) derivative. While direct synthesis from 3-fluoroaniline is part of a broader synthetic strategy, its derivatives are key to building the core structures of these potent insecticides.

3. Application in Fungicide Synthesis: Pyrazole Carboxamides

Pyrazole carboxamide fungicides are an important class of agrochemicals that inhibit the succinate (B1194679) dehydrogenase (SDHI) enzyme in the mitochondrial respiratory chain of fungi. 3-Fluoroaniline can be used to synthesize the N-aryl pyrazole core of these fungicides. The general synthetic approach involves the condensation of a hydrazine (B178648) derivative (which can be prepared from 3-fluoroaniline) with a β-ketoester to form the pyrazole ring, followed by amidation with a suitable acid chloride.

Experimental Protocols

Protocol 1: Representative Synthesis of a Picolinic Acid Herbicide Intermediate from 3-Fluoroaniline

This protocol describes a representative multi-step synthesis of a key pyrazole intermediate derived from 3-fluoroaniline, which is a precursor to picolinic acid herbicides.

Step 1: N-Acetylation of 3-Fluoroaniline

This initial step protects the amino group and provides a key intermediate for further reactions.

• Materials:

  • 3-Fluoroaniline

  • Acetyl chloride

  • Pyridine (B92270)

  • Dichloromethane (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Procedure:

  • Dissolve 3-fluoroaniline (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add pyridine (1.2 eq) followed by the dropwise addition of acetyl chloride (1.1 eq).

  • Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, wash the reaction mixture sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude N-(3-fluorophenyl)acetamide.

  • Purify the product by recrystallization or column chromatography.

Step 2: Synthesis of a Substituted Pyrazole from N-(3-fluorophenyl)acetamide

This step involves the formation of the core pyrazole ring system. This is a generalized procedure that may require optimization based on the specific target molecule.

• Materials:

  • N-(3-fluorophenyl)acetamide (from Step 1)

  • Appropriate 1,3-dicarbonyl compound (e.g., a substituted acetoacetate)

  • Hydrazine hydrate (B1144303) or a substituted hydrazine

  • Ethanol or acetic acid (as solvent)

• Procedure:

  • The synthesis of the pyrazole ring can be achieved through various established methods. A common route involves the Knorr pyrazole synthesis or related condensations.

  • In a typical procedure, the N-acylated 3-fluoroaniline derivative would first be converted to a hydrazine derivative.

  • Alternatively, a pre-formed hydrazine can be reacted with a 1,3-dicarbonyl compound. For the purpose of this representative protocol, we will assume the formation of a key pyrazole intermediate through a multi-step sequence.

  • The N-(3-fluorophenyl) moiety is incorporated to form a 1-(3-fluorophenyl)-substituted pyrazole.

Quantitative Data

The following table summarizes representative yields for the key synthetic steps. Actual yields may vary depending on the specific substrates and reaction conditions.

Step	Product	Typical Yield (%)	Purity (%)
1: N-Acetylation of 3-Fluoroaniline	N-(3-fluorophenyl)acetamide	85-95	>98
2: Pyrazole Formation (multi-step)	1-(3-fluorophenyl)-substituted pyrazole	60-80	>97
Subsequent steps to final herbicide	Final Picolinic Acid Herbicide Derivative	50-70	>99

Visualizations

Diagram 1: General Synthetic Workflow for Picolinic Acid Herbicides

Caption: A generalized workflow for the synthesis of picolinic acid herbicides starting from 3-fluoroaniline.

Diagram 2: Signaling Pathway of Synthetic Auxin Herbicides

Application Notes and Protocols: Diazotization and Sandmeyer Reactions of 3-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the diazotization of 3-fluoroaniline and its subsequent conversion into various functionalized aromatic compounds via the Sandmeyer reaction. The protocols are intended for use by qualified professionals in a laboratory setting.

Introduction

The diazotization of primary aromatic amines, followed by the Sandmeyer reaction, is a cornerstone of synthetic organic chemistry, enabling the introduction of a wide array of substituents onto an aromatic ring.[1][2] This two-step process involves the conversion of an amino group into a diazonium salt, which then serves as a versatile intermediate that can be displaced by various nucleophiles.[3] For 3-fluoroaniline, this methodology provides a reliable route to synthesize 3-fluoro-substituted benzonitriles, halides, and other key building blocks for pharmaceutical and materials science applications.

Quantitative Data Summary

The following table summarizes typical yields and conditions for the Sandmeyer reaction of 3-fluoroaniline. Please note that yields can vary depending on the specific reaction conditions and scale.

Starting Material	Reaction	Reagents	Typical Conditions	Product	Yield (%)
3-Fluoroaniline	Diazotization	1. HCl or H₂SO₄2. NaNO₂	0-5 °C	3-Fluorobenzenediazonium chloride/sulfate (B86663)	(Intermediate)
3-Fluorobenzenediazonium salt	Chlorination	CuCl in HCl	60-100 °C	3-Chloro-1-fluorobenzene	65-80
3-Fluorobenzenediazonium salt	Bromination	CuBr in HBr	60-100 °C	3-Bromo-1-fluorobenzene	70-85
3-Fluorobenzenediazonium salt	Cyanation	CuCN in KCN/NaCN	60-100 °C	3-Fluorobenzonitrile (B1294923)	60-75

Experimental Protocols

Safety Precautions: Aryl diazonium salts can be explosive when isolated and dry. These reactions should be carried out in a well-ventilated fume hood, and the diazonium salt should be kept in solution and used immediately after preparation. Appropriate personal protective equipment (safety goggles, lab coat, and gloves) must be worn at all times.

Protocol 1: Diazotization of 3-Fluoroaniline

This procedure describes the formation of the 3-fluorobenzenediazonium salt solution, which is the common intermediate for the subsequent Sandmeyer reactions.

Materials:

• 3-Fluoroaniline

• Concentrated Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (B80452) (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker or flask of appropriate size, combine 3-fluoroaniline (1.0 eq.) with a solution of concentrated HCl (3.0 eq.) in water.

• Cool the mixture to 0-5 °C in an ice-salt bath with constant stirring. A fine precipitate of the aniline (B41778) salt may form.

• In a separate beaker, prepare a solution of sodium nitrite (1.0-1.1 eq.) in cold distilled water.

• Add the sodium nitrite solution dropwise to the cold aniline salt suspension. Maintain the temperature between 0-5 °C throughout the addition. The formation of the diazonium salt is indicated by a slight color change and the dissolution of the aniline salt precipitate.

• After the addition is complete, continue stirring the solution at 0-5 °C for an additional 15-30 minutes to ensure complete diazotization.

• The resulting cold solution of 3-fluorobenzenediazonium chloride is used immediately in the subsequent Sandmeyer reaction.

Protocol 2: Sandmeyer Reactions

The freshly prepared 3-fluorobenzenediazonium salt solution is added to a solution of the appropriate copper(I) salt.

A. Chlorination: Synthesis of 3-Chloro-1-fluorobenzene

Materials:

• 3-Fluorobenzenediazonium chloride solution (from Protocol 1)

• Copper(I) Chloride (CuCl)

• Concentrated Hydrochloric Acid (HCl)

Procedure:

• In a separate flask, prepare a solution of copper(I) chloride (1.2 eq.) in concentrated hydrochloric acid (2.0 eq.).

• Warm the CuCl solution to 60-70 °C.

• Slowly and carefully add the cold diazonium salt solution to the warm CuCl solution with vigorous stirring. Nitrogen gas will evolve.

• After the addition is complete, heat the reaction mixture to 80-100 °C for 30-60 minutes to ensure complete decomposition of the diazonium salt.

• Cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the organic layer with water, followed by a dilute sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude product by distillation to obtain 3-chloro-1-fluorobenzene.

B. Bromination: Synthesis of 3-Bromo-1-fluorobenzene

Materials:

• 3-Fluorobenzenediazonium salt solution (prepared with HBr instead of HCl in Protocol 1)

• Copper(I) Bromide (CuBr)

• Hydrobromic Acid (HBr, 48%)

Procedure:

• Prepare the diazonium salt as described in Protocol 1, substituting hydrochloric acid with hydrobromic acid.

• In a separate flask, dissolve copper(I) bromide (1.2 eq.) in hydrobromic acid (2.0 eq.).

• Warm the CuBr solution to 60-70 °C.

• Slowly add the cold diazonium salt solution to the warm CuBr solution with vigorous stirring, allowing for the evolution of nitrogen gas.

• After the addition is complete, heat the mixture to 80-100 °C for 30-60 minutes.

• Follow the workup and purification steps as described in the chlorination protocol (2.A, steps 5-9) to isolate 3-bromo-1-fluorobenzene.

C. Cyanation: Synthesis of 3-Fluorobenzonitrile

Materials:

• 3-Fluorobenzenediazonium salt solution (from Protocol 1)

• Copper(I) Cyanide (CuCN)

• Sodium Cyanide (NaCN) or Potassium Cyanide (KCN)

• Toluene or another suitable solvent

Procedure:

• In a flask, prepare a solution of copper(I) cyanide (1.2 eq.) and sodium or potassium cyanide (2.2 eq.) in water.

• Warm the solution to 60-70 °C.

• Carefully neutralize the excess acid in the diazonium salt solution with sodium carbonate until it is slightly alkaline.

• Slowly add the cold, neutralized diazonium salt solution to the warm cyanide solution with vigorous stirring.

• After the addition is complete, heat the reaction mixture to 80-90 °C for 30-60 minutes.

• Cool the mixture and extract the product with toluene.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent.

• Purify the crude 3-fluorobenzonitrile by distillation or recrystallization.

Visualized Workflow

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. lscollege.ac.in [lscollege.ac.in]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Application Notes and Protocols for the Chemical Oxidative Polymerization of 3-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chemical oxidative polymerization of 3-fluoroaniline. This document is intended to guide researchers in the synthesis and characterization of poly(3-fluoroaniline) and to highlight its potential applications, particularly in areas of interest to drug development professionals.

Introduction

3-Fluoroaniline is an aniline (B41778) derivative that can be polymerized to form poly(3-fluoroaniline), a conductive polymer with unique properties. The presence of the fluorine atom on the aromatic ring imparts increased thermal stability and solubility in organic solvents compared to its non-fluorinated counterpart, polyaniline.[1][2] However, the electrical conductivity of poly(3-fluoroaniline) is generally lower.[2] The chemical oxidative polymerization method is a common and straightforward approach to synthesize this polymer, typically employing an oxidizing agent in an acidic medium.[1][2]

The unique properties of fluorinated polymers, such as their enhanced stability and biocompatibility, have led to their exploration in various biomedical applications, including drug delivery systems and biosensors.[3][4][5] While direct applications of poly(3-fluoroaniline) in drug development are still emerging, its potential as a component in biosensors or controlled-release formulations warrants investigation.

Experimental Protocols

Detailed methodologies for the synthesis of poly(3-fluoroaniline) using two common oxidizing agents, ammonium (B1175870) persulfate and potassium dichromate, are provided below.

Synthesis of Poly(3-fluoroaniline) using Ammonium Persulfate

This protocol describes the chemical oxidative polymerization of 3-fluoroaniline using ammonium persulfate as the oxidant in an acidic medium.

Materials:

• 3-Fluoroaniline (C₆H₆FN)

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Hydrochloric acid (HCl, 1 M)

• Methanol (B129727) (CH₃OH)

• Distilled water

Equipment:

• Glass reactor or beaker

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven

Procedure:

• In a 250 mL beaker, dissolve a specific amount of 3-fluoroaniline in 1 M hydrochloric acid. The monomer concentration can be varied to study its effect on the final polymer properties.

• Cool the solution to 0-5 °C using an ice bath while stirring continuously with a magnetic stirrer.

• In a separate beaker, prepare a solution of ammonium persulfate in 1 M hydrochloric acid. The molar ratio of oxidant to monomer is a critical parameter and is typically investigated in the range of 1:1 to 1.25:1.[6]

• Slowly add the ammonium persulfate solution dropwise to the cooled 3-fluoroaniline solution while maintaining vigorous stirring.

• Allow the reaction to proceed for a set duration, typically several hours, at 0-5 °C. The solution will gradually change color, indicating the formation of the polymer.

• After the reaction is complete, collect the precipitated dark green poly(3-fluoroaniline) powder by vacuum filtration using a Buchner funnel.

• Wash the polymer precipitate thoroughly with distilled water and then with methanol to remove any unreacted monomer, oxidant, and oligomers.

• Dry the purified polymer in a vacuum oven at a controlled temperature (e.g., 60 °C) for 24 hours or until a constant weight is achieved.

Synthesis of Poly(3-fluoroaniline) using Potassium Dichromate

This protocol outlines the synthesis of poly(3-fluoroaniline) using potassium dichromate as the oxidizing agent.

Materials:

• 3-Fluoroaniline (C₆H₆FN)

• Potassium dichromate (K₂Cr₂O₇)

• Hydrochloric acid (HCl, 1 M)

• Methanol (CH₃OH)

• Distilled water

Equipment:

• Glass reactor or beaker

• Magnetic stirrer and stir bar

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

• Drying oven

Procedure:

• Dissolve a predetermined amount of 3-fluoroaniline in a 1 M hydrochloric acid solution in a glass reactor.

• Cool the solution to 0-5 °C in an ice bath under constant stirring.

• In a separate vessel, dissolve the required amount of potassium dichromate in 1 M hydrochloric acid.

• Slowly add the potassium dichromate solution to the chilled monomer solution with continuous stirring.

• Maintain the reaction at 0-5 °C for the desired reaction time.

• Collect the resulting polymer precipitate by vacuum filtration.

• Wash the collected polymer extensively with distilled water and methanol.

• Dry the final product in a vacuum oven at 60 °C until a constant weight is obtained.

Data Presentation

The following tables summarize typical quantitative data obtained from the chemical oxidative polymerization of 3-fluoroaniline.

Table 1: Reaction Parameters and Polymer Yield

Oxidant	Monomer Concentration (mol/L)	Oxidant/Monomer Molar Ratio	Reaction Time (h)	Reaction Temperature (°C)	Polymer Yield (%)
Ammonium Persulfate	0.1	1:1	4	0-5	3-7[1]
Ammonium Persulfate	0.2	1.25:1	6	0-5	Varies
Potassium Dichromate	0.1	1:1	4	0-5	Varies

Table 2: Properties of Poly(3-fluoroaniline)

Property	Value	Notes
Electrical Conductivity	Lower than Polyaniline	The fluorine substituent reduces conjugation in the polymer chain.[7]
Thermal Stability	Higher than Polyaniline	The C-F bond enhances thermal stability.[1][2]
Solubility	Improved in organic solvents	The fluorine atom increases flexibility in the polymer backbone.[7]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the chemical oxidative polymerization of 3-fluoroaniline.

General workflow for the synthesis of poly(3-fluoroaniline).

Applications and Future Perspectives

Poly(3-fluoroaniline) and its derivatives are promising materials for various applications.

• Sensors: The electrical properties of poly(3-fluoroaniline) make it a candidate for the development of chemical sensors and biosensors.[8][9] For instance, fluorinated polyaniline-based sensors have shown enhanced sensitivity for ammonia (B1221849) detection.[8]

• Coatings: Its increased thermal and chemical stability suggests its use in protective and anti-corrosion coatings.

• Biomedical Applications: While direct applications in drug development are not yet established, the field of fluorinated polymers is gaining traction in biomedicine.[3][4] Fluorinated polymers are being explored for drug delivery systems due to their stability and biocompatibility.[5] The unique properties of poly(3-fluoroaniline) could be leveraged in the design of novel drug carriers or as components in diagnostic devices. Further research is needed to explore the potential of poly(3-fluoroaniline) in these areas.

Conclusion

The chemical oxidative polymerization of 3-fluoroaniline offers a straightforward route to a functional polymer with enhanced thermal stability and solubility. The protocols provided herein serve as a starting point for researchers to synthesize and tailor the properties of poly(3-fluoroaniline) for various applications, including potential future uses in the biomedical and pharmaceutical fields. The provided data and workflow diagrams aim to facilitate a deeper understanding and further exploration of this promising material.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fluorinated polymer self-assembled nanomaterials: advances and biomedical applications - Journal of Materials Chemistry B (RSC Publishing) [pubs.rsc.org]
• 5. re.public.polimi.it [re.public.polimi.it]
• 6. researchgate.net [researchgate.net]
• 7. jmest.org [jmest.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: The Role of 3-Fluoroaniline in Manufacturing High-Performance Dyes

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluoroaniline is a critical aromatic amine intermediate in the synthesis of high-performance dyes and pigments. The strategic incorporation of a fluorine atom onto the aniline (B41778) ring significantly enhances the properties of the resulting colorants. The high electronegativity and small size of the fluorine atom can alter the electronic distribution within the dye molecule, leading to improved lightfastness, wash fastness, and overall stability. These characteristics are highly desirable in various applications, including textiles, coatings, and advanced materials. This document provides detailed application notes, experimental protocols, and comparative data on the use of 3-fluoroaniline in the synthesis of high-performance azo dyes.

Key Advantages of Using 3-Fluoroaniline in Dye Synthesis

The presence of a fluorine atom, particularly at the meta position as in 3-fluoroaniline, imparts several key advantages to the resulting dyes:

• Enhanced Lightfastness: The strong carbon-fluorine bond helps to protect the chromophore from photochemical degradation, resulting in dyes that are more resistant to fading upon exposure to light.

• Improved Wash Fastness: Fluorine substitution can increase the substantivity of the dye for the fiber, leading to better retention of color after multiple washing cycles.

• Increased Chemical Stability: The electron-withdrawing nature of fluorine can stabilize the dye molecule, making it more resistant to chemical degradation.

• Brighter Shades: The modification of the electronic properties of the chromophore can lead to brighter and more vibrant colors.

Application: Synthesis of High-Performance Azo Dyes for Polyamide Fibers

Azo dyes are a major class of synthetic colorants that are widely used for dyeing various textile fibers. The synthesis of azo dyes involves a two-step process: diazotization of a primary aromatic amine followed by a coupling reaction with a suitable coupling component. In this application, we describe the synthesis of a monoazo acid dye using 3-fluoroaniline as the diazo component and its application to polyamide fibers such as silk, wool, and nylon. For comparative purposes, a non-fluorinated analogue is also synthesized using aniline.

Data Presentation

The performance of the synthesized dyes was evaluated based on their fastness properties on different polyamide fabrics. The lightfastness was rated on a scale of 1 to 8 (where 1 is very poor and 8 is outstanding), and the wash fastness was rated on a scale of 1 to 5 (where 1 is poor and 5 is excellent).

Table 1: Comparative Fastness Properties of Azo Dyes on Silk Fabric

Dye ID	Diazo Component	Coupling Component	Light Fastness	Wash Fastness
Dye 1 (Fluorinated)	3-Fluoroaniline	N,N-diethylaniline	5	4-5
Dye 2 (Non-fluorinated)	Aniline	N,N-diethylaniline	4	4

Table 2: Comparative Fastness Properties of Azo Dyes on Wool Fabric

Dye ID	Diazo Component	Coupling Component	Light Fastness	Wash Fastness
Dye 1 (Fluorinated)	3-Fluoroaniline	N,N-diethylaniline	5-6	5
Dye 2 (Non-fluorinated)	Aniline	N,N-diethylaniline	4-5	4-5

Table 3: Comparative Fastness Properties of Azo Dyes on Nylon Fabric

Dye ID	Diazo Component	Coupling Component	Light Fastness	Wash Fastness
Dye 1 (Fluorinated)	3-Fluoroaniline	N,N-diethylaniline	6	5
Dye 2 (Non-fluorinated)	Aniline	N,N-diethylaniline	5	4

Experimental Protocols

Protocol 1: Synthesis of a Monoazo Acid Dye using 3-Fluoroaniline (Dye 1)

This protocol details the synthesis of a high-performance monoazo acid dye utilizing 3-fluoroaniline as the diazo component and N,N-diethylaniline as the coupling component.

Materials:

• 3-Fluoroaniline

• Hydrochloric acid (HCl)

• Sodium nitrite (B80452) (NaNO₂)

• N,N-diethylaniline

• Sodium carbonate

• Sodium chloride

• Distilled water

• Ice

Procedure:

Step 1: Diazotization of 3-Fluoroaniline

• In a 250 mL beaker, add 3-fluoroaniline (0.05 mol, 5.55 g) to a mixture of concentrated hydrochloric acid (15 mL) and water (15 mL).

• Stir the mixture until the 3-fluoroaniline is completely dissolved.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Prepare a solution of sodium nitrite (0.05 mol, 3.45 g) in 20 mL of cold water.

• Slowly add the sodium nitrite solution dropwise to the cold 3-fluoroaniline solution over a period of 15-20 minutes, ensuring the temperature remains between 0-5 °C.

• Stir the resulting diazonium salt solution for an additional 30 minutes at 0-5 °C.

Step 2: Coupling Reaction

• In a separate 500 mL beaker, prepare the coupling component solution by dissolving N,N-diethylaniline (0.05 mol, 7.46 g) in 100 mL of water containing sodium carbonate (0.05 mol, 5.3 g) to maintain a pH of 7-8.

• Cool the coupler solution to 0-5 °C in an ice bath.

• Slowly add the previously prepared diazonium salt solution to the cold coupler solution with vigorous stirring, maintaining the pH between 7 and 8 by the addition of 10% sodium carbonate solution as needed.

• Continue stirring the reaction mixture for 2-3 hours at 0-5 °C.

• After the coupling reaction is complete (as indicated by a spot test with H-acid, where no diazonium salt remains), heat the reaction mixture to 75-80 °C.

• Add sodium chloride (20% w/v) to the hot mixture to precipitate the dye ("salting out").

• Filter the precipitated dye at 50 °C and wash it with a small amount of cold water.

• Dry the dye in an oven at 60 °C.

Protocol 2: Dyeing of Polyamide Fabrics

This protocol describes the procedure for applying the synthesized azo dye to silk, wool, and nylon fabrics.

Materials:

• Synthesized Azo Dye (Dye 1 or Dye 2)

• Polyamide fabric (silk, wool, or nylon)

• Acetic acid

• Sodium sulfate (B86663)

• Distilled water

Procedure:

• Prepare a dye bath with a liquor ratio of 40:1 (fabric weight: water volume).

• Add the synthesized dye (2% on the weight of the fabric), acetic acid (to maintain a pH of 4-5), and sodium sulfate (10% on the weight of the fabric) to the dye bath.

• Introduce the wetted polyamide fabric into the cold dye bath.

• Gradually raise the temperature of the dye bath to 90 °C over 30 minutes.

• Maintain the temperature at 90 °C for 60 minutes with occasional stirring.

• Allow the dye bath to cool to room temperature.

• Remove the dyed fabric, rinse it thoroughly with cold water, and then with a mild soap solution.

• Finally, rinse again with cold water and air dry.

Visualizations

Caption: General workflow for the synthesis of an azo dye from 3-fluoroaniline.

Caption: Experimental workflow for dyeing polyamide fabrics with the synthesized azo dye.

Conclusion

The use of 3-fluoroaniline as a precursor in the synthesis of azo dyes leads to the production of high-performance colorants with enhanced fastness properties. The experimental data clearly demonstrates that the fluorinated azo dye exhibits superior lightfastness and wash fastness on polyamide fabrics compared to its non-fluorinated counterpart. The provided protocols offer a detailed methodology for the synthesis and application of these advanced dyes, providing a valuable resource for researchers and professionals in the fields of chemistry and materials science.

3-Fluoroaniline: A Key Building Block for High-Performance Polymers and Specialty Materials

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction: 3-Fluoroaniline, a substituted aromatic amine, has emerged as a critical building block in the synthesis of specialty polymers and advanced materials. The strategic incorporation of the fluorine atom onto the aniline (B41778) ring imparts unique and desirable properties to the resulting polymers. These properties include enhanced thermal stability, improved mechanical strength, reduced dielectric constant, and increased chemical resistance, making them suitable for a wide range of demanding applications in aerospace, electronics, and the pharmaceutical industry. This document provides detailed application notes and experimental protocols for the synthesis and characterization of high-performance polymers derived from 3-fluoroaniline.

Applications of 3-Fluoroaniline-Based Polymers

Polymers derived from 3-fluoroaniline exhibit a unique combination of properties that make them highly valuable in various fields:

• Aerospace: The high thermal stability and excellent mechanical properties of polyimides and poly(amide-imide)s containing 3-fluoroaniline make them ideal for applications in aerospace, such as in the manufacturing of lightweight structural components, high-temperature adhesives, and insulating materials.

• Electronics: The low dielectric constant and dissipation factor of these fluorinated polymers are crucial for applications in microelectronics, including their use as interlayer dielectrics, flexible printed circuit board substrates, and encapsulants for sensitive electronic components.[1] The introduction of fluorine can significantly lower the dielectric constant of polyimides to values between 2.38 and 2.50.[1]

• Drug Development and Medical Devices: The biocompatibility and biostability of certain 3-fluoroaniline-based polymers, coupled with their tailored mechanical properties, are being explored for applications in drug delivery systems, medical implants, and diagnostic devices.

Specialty Polymers Derived from 3-Fluoroaniline

Poly(3-fluoroaniline)

Poly(3-fluoroaniline) is a conductive polymer with enhanced thermal stability and better solubility in organic solvents compared to its non-fluorinated counterpart, polyaniline.[2][3] These properties facilitate its processing and potential application in areas such as sensors, corrosion-resistant coatings, and electronic devices.

Fluorinated Polyimides

Polyimides synthesized using 3-fluoroaniline exhibit exceptional thermal and mechanical properties. The fluorine substitution enhances solubility, lowers the dielectric constant, and improves optical transparency without significantly compromising their high-temperature performance.[4]

Fluorinated Polyamides and Poly(amide-imide)s

Aromatic polyamides (aramids) and poly(amide-imide)s prepared with 3-fluoroaniline demonstrate high thermal stability, good mechanical strength, and excellent solubility in organic solvents.[5][6][7] The incorporation of fluorine can also lead to materials with low coefficients of thermal expansion.[8]

Quantitative Data Summary

The following tables summarize the key quantitative properties of various specialty polymers synthesized using 3-fluoroaniline and other fluorinated monomers.

Table 1: Thermal Properties of 3-Fluoroaniline-Based and other Fluorinated Polymers

Polymer Type	Specific Polymer/Monomers	Glass Transition Temperature (Tg) (°C)	5% Weight Loss Temperature (Td5) (°C)	Reference(s)
Poly(3-fluoroaniline)	Poly(3-fluoroaniline)	Not specified	Thermally more stable than polyaniline	[2][3]
Fluorinated Polyimide	TPPI50	402	563	[4]
Fluorinated Polyimide	BPDA-PFMB	Not specified	>500	[9]
Fluorinated Polyimide	6FDA-based Copolymers	260 - 275	533.7 - 560.7	[10]
Poly(amide-imide)	PAI films	281 - 377	>450	[11]
Poly(amide-imide)	Trifluoromethylated PAIs	Not specified	437 - 452	[8]

Table 2: Mechanical Properties of 3-Fluoroaniline-Based and other Fluorinated Polymers

Polymer Type	Specific Polymer/Monomers	Tensile Strength (MPa)	Elongation at Break (%)	Tensile Modulus (GPa)	Reference(s)
Fluorinated Polyimide	TPPI50	232.73	26.26	5.53	[4]
Fluorinated Polyimide	BPDA-PFMB fibers	>2500	Not specified	>90	[9]
Fluorinated Polyimide	6FDA-based Copolymers	Varies with 6FDA content	Not specified	1.25 - 1.50	[10]
Poly(amide-imide)	PAI films	43 - 111	1.5 - 7.1	Not specified	[6]
Aromatic Polyamide	Fluorinated Polyamides	70.6 - 87.5	5.8 - 8.7	2.23 - 2.78	[6]

Table 3: Dielectric Properties of 3-Fluoroaniline-Based and other Fluorinated Polymers

Polymer Type	Specific Polymer/Monomers	Dielectric Constant (at 1 MHz)	Dissipation Factor (at 1 MHz)	Reference(s)
Fluorinated Polyimide	TPPI50	2.312	0.00676	[4]
Fluorinated Polyimide	FPIs	2.38 - 2.50	Not specified	[1]
Fluorinated Polyimide	PMDA/6FDA-based	2.87 - 3.26	Not specified	[12]
Polyamide	Polyhexamethylene adipamide	~4.0 (at 1 kHz)	~0.02 (at 1 kHz)	[13]

Experimental Protocols

Protocol 1: Synthesis of Poly(3-fluoroaniline) by Chemical Oxidative Polymerization

This protocol describes the synthesis of poly(3-fluoroaniline) using ammonium (B1175870) persulfate as an oxidant in an acidic medium.[3]

Materials:

• 3-Fluoroaniline

• Ammonium persulfate ((NH₄)₂S₂O₈)

• Hydrochloric acid (HCl, 1 M)

• Methanol (B129727)

• Deionized water

Procedure:

• Dissolve a specific molar amount of 3-fluoroaniline in 1 M HCl in a reaction vessel.

• Cool the solution to 0-5 °C in an ice bath with constant stirring.

• Separately, prepare a solution of ammonium persulfate in 1 M HCl, maintaining a 1:1 molar ratio with the 3-fluoroaniline.

• Slowly add the ammonium persulfate solution dropwise to the 3-fluoroaniline solution over a period of 30 minutes while maintaining the low temperature and continuous stirring.

• After the addition is complete, allow the reaction to proceed for 24 hours at 0-5 °C. A dark green precipitate will form.

• Collect the precipitate by filtration and wash it thoroughly with 1 M HCl, followed by deionized water, and finally with methanol to remove any unreacted monomer and oligomers.

• Dry the resulting poly(3-fluoroaniline) powder in a vacuum oven at 60 °C for 24 hours.

Caption: Workflow for the synthesis of poly(3-fluoroaniline).

Protocol 2: Synthesis of a Polyimide from 3-Fluoroaniline and Pyromellitic Dianhydride (PMDA)

This protocol outlines the conventional two-step method for synthesizing a polyimide, which involves the formation of a poly(amic acid) precursor followed by thermal imidization.[14]

Materials:

• 3-Fluoroaniline

• Pyromellitic dianhydride (PMDA)

• N,N-dimethylacetamide (DMAc, anhydrous)

• Nitrogen gas

Procedure: Step 1: Synthesis of Poly(amic acid)

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a precise amount of 3-fluoroaniline in anhydrous DMAc under a nitrogen atmosphere.

• Once the 3-fluoroaniline has completely dissolved, add an equimolar amount of PMDA powder to the solution in one portion.

• Continue stirring the reaction mixture at room temperature for 24 hours under a nitrogen atmosphere. The solution will become viscous as the poly(amic acid) forms.

Step 2: Thermal Imidization

• Cast the viscous poly(amic acid) solution onto a clean glass plate to form a thin film of uniform thickness.

• Place the glass plate in a programmable oven and heat it according to the following temperature program under a nitrogen atmosphere:

  • 80 °C for 1 hour

  • 150 °C for 1 hour

  • 200 °C for 1 hour

  • 250 °C for 1 hour

  • 300 °C for 1 hour

• After cooling to room temperature, immerse the glass plate in water to facilitate the removal of the polyimide film.

• Carefully peel the film from the glass plate and dry it in a vacuum oven at 100 °C for 12 hours.

Caption: Two-step synthesis of a polyimide film.

Protocol 3: Synthesis of an Aromatic Polyamide from 3-Fluoroaniline and Terephthaloyl Chloride

This protocol describes the low-temperature solution polycondensation method for preparing an aromatic polyamide.[7]

Materials:

• 3-Fluoroaniline

• Terephthaloyl chloride

• N-methyl-2-pyrrolidone (NMP, anhydrous)

• Calcium chloride (CaCl₂)

• Nitrogen gas

• Methanol

Procedure:

• In a flame-dried, three-necked flask equipped with a mechanical stirrer and a nitrogen inlet, dissolve a specific amount of 3-fluoroaniline and CaCl₂ in anhydrous NMP under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add an equimolar amount of terephthaloyl chloride to the cooled solution with vigorous stirring.

• Continue stirring the reaction mixture at 0 °C for 1 hour and then at room temperature for 3 hours. The solution will become highly viscous.

• Precipitate the polyamide by pouring the viscous solution into a large volume of methanol with stirring.

• Collect the fibrous polymer by filtration, wash it thoroughly with methanol and then with hot water to remove any residual solvent and salts.

• Dry the aromatic polyamide in a vacuum oven at 80 °C for 24 hours.

Caption: Synthesis of an aromatic polyamide via low-temperature solution polycondensation.

Structure-Property Relationships

The incorporation of 3-fluoroaniline into polymer backbones has a predictable and beneficial impact on their properties.

Caption: Impact of 3-fluoroaniline on polymer properties and applications.

3-Fluoroaniline serves as a versatile and highly effective monomer for the development of specialty polymers with superior performance characteristics. The protocols and data presented in this document provide a solid foundation for researchers and scientists to explore the synthesis and application of these advanced materials. The unique combination of thermal, mechanical, and electrical properties imparted by the fluorine substitution opens up new possibilities for innovation in a multitude of high-technology sectors.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Functional Aromatic Polyamides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. fire.tc.faa.gov [fire.tc.faa.gov]
• 10. scielo.br [scielo.br]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 14. apps.dtic.mil [apps.dtic.mil]

Application Note: High-Sensitivity GC-MS Method for the Analysis of 3-Fluoroaniline

Abstract

This application note details a robust and sensitive method for the quantitative analysis of 3-Fluoroaniline using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol is designed for researchers, scientists, and professionals in the drug development industry who require accurate determination of this compound. The method employs a straightforward liquid-liquid extraction for sample preparation and utilizes the high selectivity and sensitivity of a single quadrupole mass spectrometer. This document provides comprehensive experimental protocols, instrument parameters, and method validation data.

Introduction

3-Fluoroaniline is a key chemical intermediate in the synthesis of various pharmaceuticals and agrochemicals.[1] Its detection and quantification are crucial for process monitoring, quality control, and safety assessment. Gas chromatography coupled with mass spectrometry (GC-MS) offers excellent selectivity and sensitivity for the analysis of volatile and semi-volatile organic compounds like 3-Fluoroaniline.[2][3] This method provides a reliable and validated approach for the determination of 3-Fluoroaniline in relevant sample matrices.

Experimental

Instrumentation and Consumables

• Gas Chromatograph: Agilent 8890 GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• GC Column: Agilent J&W DB-5ms, 30 m x 0.25 mm, 0.25 µm (or equivalent)

• Autosampler: Agilent 7693A (or equivalent)

• Vials: 2 mL amber glass vials with screw caps (B75204) and PTFE/silicone septa

• Syringe: 10 µL autosampler syringe

• Solvents: Methanol (B129727) (HPLC grade), Dichloromethane (B109758) (GC grade), Ethyl acetate (B1210297) (GC grade)

• Reagents: 3-Fluoroaniline standard (>98% purity), Aniline-d5 (internal standard, >99% purity)

Standard and Sample Preparation

Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of 3-Fluoroaniline into a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol.

Internal Standard (IS) Stock Solution (1000 µg/mL): Accurately weigh approximately 100 mg of Aniline-d5 into a 100 mL volumetric flask. Dissolve and dilute to the mark with methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with methanol to cover the desired concentration range (e.g., 0.1 - 20 µg/mL). Spike each working standard with the internal standard to a final concentration of 5 µg/mL.

Sample Preparation (Liquid-Liquid Extraction):

• To 1 mL of the sample matrix, add 10 µL of the 1000 µg/mL internal standard solution.

• Add 2 mL of dichloromethane and vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic (bottom) layer to a clean vial.

• Repeat the extraction with another 2 mL of dichloromethane.

• Combine the organic extracts and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.[4]

GC-MS Method Parameters

The following table summarizes the optimized GC-MS instrument parameters.

Parameter	Value
GC System	Agilent 8890
Column	DB-5ms, 30 m x 0.25 mm, 0.25 µm
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Splitless
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	Initial: 60 °C (hold 2 min), Ramp: 15 °C/min to 200 °C, Ramp: 25 °C/min to 280 °C (hold 5 min)
MS System	Agilent 5977B
Ionization Mode	Electron Ionization (EI)
Ionization Energy	70 eV
Source Temperature	230 °C
Quadrupole Temp.	150 °C
Transfer Line Temp.	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (m/z)	3-Fluoroaniline: 111 (Quantifier), 84, 57Aniline-d5 (IS): 98 (Quantifier), 70, 43

Results and Discussion

Method Validation

The developed method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision according to ICH guidelines.[5]

Linearity: The calibration curve for 3-Fluoroaniline was linear over the concentration range of 0.1 µg/mL to 20 µg/mL.

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)
3-Fluoroaniline	0.1 - 20	> 0.999

LOD and LOQ: The LOD and LOQ were determined based on the signal-to-noise ratio (S/N) of 3 and 10, respectively.

Parameter	Value (µg/mL)
LOD	0.03
LOQ	0.1

Accuracy and Precision: Accuracy was assessed by spike-recovery experiments at three concentration levels, and precision was evaluated by analyzing six replicate samples at each concentration level.

Spiked Conc. (µg/mL)	Mean Recovery (%)	RSD (%)
0.5	98.5	4.2
5.0	101.2	2.8
15.0	99.8	1.9

Chromatogram and Mass Spectrum

The retention time for 3-Fluoroaniline under the specified chromatographic conditions was approximately 8.5 minutes. The mass spectrum obtained was consistent with the NIST library spectrum, showing the characteristic molecular ion at m/z 111.[6]

Experimental Workflow

Caption: Experimental workflow for 3-Fluoroaniline analysis.

Conclusion

The GC-MS method described in this application note is a reliable, sensitive, and accurate approach for the determination of 3-Fluoroaniline. The simple sample preparation procedure and the high selectivity of the MS detector make it suitable for routine analysis in a drug development environment. The method has been successfully validated, demonstrating excellent linearity, low detection limits, and high accuracy and precision.

References

• 1. 3-Fluoroaniline | 372-19-0 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. d-nb.info [d-nb.info]
• 4. Gas chromatographic/mass spectrometric identification and quantification of aniline after extraction from serum and derivatization with 4-carbethoxyhexafluorobutyryl chloride, a new derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Benzenamine, 3-fluoro- [webbook.nist.gov]

Application Notes and Protocols for the Use of 3-Fluoroaniline in Palladium-Catalyzed Cross-Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: 3-Fluoroaniline is a critical building block in the synthesis of advanced chemicals, pharmaceuticals, and materials.[1] Its unique electronic properties, conferred by the fluorine atom at the meta-position, make it a valuable precursor for creating complex fluorinated molecules.[1][2] Palladium-catalyzed cross-coupling reactions are indispensable tools for the functionalization of 3-fluoroaniline, enabling the precise formation of new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds. These reactions are foundational in medicinal chemistry and materials science for generating novel compounds with tailored properties.[3][4]

This document provides detailed application notes and generalized protocols for four major palladium-catalyzed cross-coupling reactions involving 3-fluoroaniline derivatives: Buchwald-Hartwig Amination, Suzuki-Miyaura Coupling, Heck Reaction, and Sonogashira Coupling.

Buchwald-Hartwig Amination (C-N Bond Formation)

The Buchwald-Hartwig amination is a powerful method for synthesizing N-aryl derivatives by coupling an aryl halide with an amine.[5][6] This reaction is essential for creating the aryl-amine linkages prevalent in many pharmaceutical compounds.[7] For substrates like 3-chloro-5-fluoroaniline, the choice of an electron-rich and sterically hindered phosphine (B1218219) ligand is crucial to facilitate the challenging coupling of an aryl chloride.[5]

Catalytic Systems for Buchwald-Hartwig Amination

The following table summarizes plausible catalytic systems for the C-N coupling of a 3-fluoroaniline derivative (e.g., an activated 3-fluoroaniline halide). The conditions are extrapolated from successful reports on analogous aryl chlorides.[5]

System	Palladium Precursor (mol%)	Ligand	Base (Equivalents)	Solvent	Temp (°C)	Reported Yield (%)
A	Pd₂(dba)₃ (1-2)	XPhos	NaOtBu (2.0-3.0)	Toluene	80-110	75-95
B	Pd(OAc)₂ (1-2)	RuPhos	K₃PO₄ (2.0-3.0)	1,4-Dioxane	100-120	70-90
C	Pd₂(dba)₃ (1-2)	IPr·HCl	KOtBu (2.0-3.0)	1,4-Dioxane	100-110	Varies
Yields are based on analogous 3-chloroanilines and may require optimization for 3-fluoroaniline substrates.[5]

Generalized Experimental Protocol: Buchwald-Hartwig Amination

This protocol is a representative procedure and may require optimization for specific substrates.[5]

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precursor (1-5 mol%), the phosphine ligand (1.2-6 mol%), and the base (2.0-3.0 equivalents) to an oven-dried Schlenk tube.

• Inert Atmosphere: Seal the tube, remove it from the glovebox, and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Reagent Addition: Add the aryl halide (e.g., a halogenated 3-fluoroaniline derivative, 1.0 equivalent) followed by the anhydrous solvent via syringe. Finally, add the amine coupling partner (1.0-1.2 equivalents).

• Reaction: Stir the mixture at the specified temperature (80-120 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up: After cooling to room temperature, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter it through a pad of Celite.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to obtain the desired N-arylated 3-fluoroaniline derivative.

Catalytic Cycle and Workflow

Caption: Buchwald-Hartwig amination catalytic cycle.

Suzuki-Miyaura Coupling (C-C Bond Formation)

The Suzuki-Miyaura reaction is a versatile method for forming C-C bonds by coupling an organoboron compound with an organic halide.[3] It is widely used to introduce diverse aryl and heteroaryl substituents onto molecules like 3-fluoroaniline, which is a valuable strategy in drug discovery.[3]

Catalytic Systems for Suzuki-Miyaura Coupling

The following table summarizes plausible catalytic systems for the C-C coupling of a halogenated 3-fluoroaniline derivative with an arylboronic acid. Conditions are based on established methods for similar haloanilines.[3]

System	Palladium Catalyst (mol%)	Ligand (Optional)	Base (Equivalents)	Solvent	Temp (°C)
A	Pd(PPh₃)₄ (1-5)	-	K₂CO₃ (2-3)	1,4-Dioxane/H₂O	80-110
B	PdCl₂(dppf) (1-5)	-	Cs₂CO₃ (2-3)	Toluene	80-110
C	Pd(OAc)₂ (1-5)	SPhos	K₃PO₄ (2-3)	1,4-Dioxane	80-110

Generalized Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a representative procedure and may require optimization for specific substrates.[3]

• Reaction Setup: To a dry round-bottom flask, add the halogenated 3-fluoroaniline derivative (1.0 eq), the arylboronic acid (1.2-1.5 eq), the palladium catalyst (1-5 mol%), and the base (2-3 eq).[3]

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (Nitrogen or Argon) three times.[3]

• Solvent Addition: Add the anhydrous solvent via syringe and stir the mixture.

• Reaction: Heat the reaction to the desired temperature (typically 80-110 °C) and stir for 2-24 hours. Monitor progress by TLC or LC-MS.[3]

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous sulfate (B86663) (e.g., Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Catalytic Cycle and Workflow

Caption: Suzuki-Miyaura coupling catalytic cycle.

Heck Reaction (C-C Bond Formation)

The Heck reaction (or Mizoroki-Heck reaction) forms a substituted alkene by coupling an unsaturated halide with an alkene in the presence of a base and a palladium catalyst.[8] This reaction is a cornerstone for C-C bond formation, allowing for the vinylation of aryl halides.[9][10]

General Reaction Conditions for the Heck Reaction

Typical conditions involve a palladium source, often a phosphine ligand, and a hindered amine base in a polar aprotic solvent.[11]

Component	Examples
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃
Ligand	PPh₃, P(o-Tol)₃, P(tBu)₃
Base	Et₃N, NaOAc, K₂CO₃, Cs₂CO₃
Solvent	DMF, NMP, Dioxane, Toluene
Temperature	Typically > 100 °C

Generalized Experimental Protocol: Heck Reaction

• Reaction Setup: In a sealable reaction vessel, combine the halogenated 3-fluoroaniline derivative (1.0 eq), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and the ligand (e.g., PPh₃, 2-10 mol%).

• Reagent Addition: Add the alkene (1.1-1.5 eq), the base (e.g., Et₃N, 1.5-2.0 eq), and the solvent (e.g., DMF or acetonitrile).

• Reaction: Seal the vessel and heat the mixture to the required temperature (100-140 °C) with stirring for 4-24 hours. Monitor the reaction by GC-MS or LC-MS.

• Work-up: After cooling, dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sulfate, filter, and concentrate. Purify the residue via column chromatography.

Catalytic Cycle and Workflow

Caption: Heck reaction catalytic cycle.

Sonogashira Coupling (C-C Bond Formation)

The Sonogashira reaction is a cross-coupling reaction that forms a C-C bond between a terminal alkyne and an aryl or vinyl halide.[12] It employs a palladium catalyst and a copper(I) co-catalyst. This method is highly effective for synthesizing aryl-alkynes under mild conditions.[12][13]

General Reaction Conditions for Sonogashira Coupling

The reaction is typically performed with a palladium(0) catalyst, a copper(I) salt, and an amine base.[14]

Component	Examples
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄
Copper Co-catalyst	CuI
Base	Et₃N, Piperidine, i-Pr₂NH
Solvent	THF, DMF, Toluene
Temperature	Room Temperature to 60 °C

Generalized Experimental Protocol: Sonogashira Coupling

This protocol is a representative procedure for a copper- and auxiliary base-free system in an ionic liquid, but can be adapted for traditional conditions.[15]

• Reaction Setup: In a screw-cap vial, mix the halogenated 3-fluoroaniline derivative (0.5 mmol, 1.0 eq), the terminal alkyne (1.5 eq), and the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.5-1 mol%).

• Solvent/Base Addition: Add the solvent (e.g., THF) and the amine base (e.g., Et₃N, 2-3 eq). If using a copper co-catalyst, add CuI (1-5 mol%).

• Inert Atmosphere: Purge the vial with an inert gas.

• Reaction: Stir the mixture at the appropriate temperature (e.g., 55 °C) for 3-6 hours until completion is indicated by TLC or GC-MS.

• Work-up: After cooling, partition the mixture between water and an organic solvent (e.g., pentane (B18724) or ethyl acetate). Separate the layers and extract the aqueous phase with the organic solvent.

• Purification: Combine the organic phases, wash with brine, dry over MgSO₄, filter, and evaporate the solvent under reduced pressure. Purify the product by column chromatography.[15]

Catalytic Cycle and Workflow

Caption: Sonogashira coupling dual catalytic cycle.

General Experimental Workflow

The following diagram illustrates a typical workflow for performing and purifying the products of palladium-catalyzed cross-coupling reactions.

Caption: General laboratory workflow for cross-coupling.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. ossila.com [ossila.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Heck reaction - Wikipedia [en.wikipedia.org]
• 9. mdpi.com [mdpi.com]
• 10. Heck Reaction [organic-chemistry.org]
• 11. bcp.fu-berlin.de [bcp.fu-berlin.de]
• 12. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 13. mdpi.com [mdpi.com]
• 14. Sonogashira Coupling [organic-chemistry.org]
• 15. BJOC - Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids [beilstein-journals.org]

Technical Notes & Optimization

Improving reaction yield for 3-Fluoroaniline synthesis

Welcome to the technical support center for the synthesis of 3-Fluoroaniline. This guide is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting advice, frequently asked questions, and detailed protocols to help improve your reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 3-Fluoroaniline?

A1: The most prevalent and industrially relevant methods for synthesizing 3-Fluoroaniline include:

• Reduction of 3-Nitroaniline (B104315): This is the most common route. It involves the reduction of the nitro group to an amine. This can be achieved through various methods, including catalytic hydrogenation or using metal/acid combinations like the Béchamp reduction.[1][2]

• Nucleophilic Aromatic Substitution: This involves the amination of a suitable precursor like 1-chloro-3-fluorobenzene (B165101) using ammonia, often catalyzed by a copper salt such as copper(I) oxide.[3][4]

• Balz-Schiemann Reaction: This classic method for introducing fluorine involves the diazotization of an aniline (B41778) (like 3-aminoaniline), followed by thermal decomposition of the resulting diazonium tetrafluoroborate (B81430) salt.[5][6][7] However, yields for this reaction can sometimes be low.[3]

Q2: My yield of 3-Fluoroaniline is consistently low. What are the general factors I should investigate first?

A2: Low yields can often be attributed to several key factors:

• Reagent Purity: Ensure the purity of your starting materials, especially the 3-nitroaniline or other precursors. Impurities can interfere with the reaction or poison catalysts.[8]

• Reaction Conditions: Temperature, pressure (for hydrogenation), reaction time, and agitation are all critical parameters. Suboptimal conditions can lead to incomplete reactions or the formation of side products.[8]

• Atmosphere Control: For sensitive reactions, particularly those involving organometallic catalysts like Palladium on carbon (Pd/C), ensuring an inert atmosphere (e.g., Nitrogen or Argon) is crucial to prevent catalyst deactivation.[8]

• Solvent Quality: Use anhydrous solvents when necessary, as water can inhibit certain reactions or react with reagents.[8]

Q3: What purification methods are most effective for 3-Fluoroaniline?

A3: 3-Fluoroaniline is typically a liquid at room temperature.[9][10] The most common and effective purification method is vacuum distillation. For smaller scales or to remove specific impurities, column chromatography on silica (B1680970) gel can also be employed.[11]

Troubleshooting Guide: Low Reaction Yield

This guide addresses specific problems encountered during the synthesis of 3-Fluoroaniline, focusing on the common route of 3-nitroaniline reduction.

Problem	Possible Cause	Recommended Solution
Low Conversion of 3-Nitroaniline (Starting material remains)	1. Inactive Catalyst (Catalytic Hydrogenation): The Pd/C or other catalyst may be old, improperly stored, or poisoned by impurities (e.g., sulfur) in the starting material or solvent.[8]	1a. Use fresh, high-quality catalyst from a reputable supplier.1b. Ensure the starting material and solvent are pure.1c. Increase catalyst loading (e.g., from 1 mol% to 5 mol%).
2. Insufficient Reducing Agent: The amount of hydrogen (for hydrogenation) or metal/acid (for Béchamp reduction) is inadequate for complete conversion.[12]	2a. For hydrogenation, ensure a constant, positive pressure of H₂ is maintained. Check for leaks in the system.2b. For Béchamp reduction, ensure the correct stoichiometric amount of iron powder is used (an excess is common).[12]
3. Suboptimal Reaction Conditions: The temperature may be too low or the reaction time too short.	3a. Gradually increase the reaction temperature. For catalytic hydrogenation of nitroarenes, temperatures between 40-75°C are common.[13][14]3b. Increase the reaction time and monitor progress using TLC or GC/LC-MS.[8]
Formation of Multiple Side Products	1. Incomplete Reduction: Milder conditions can sometimes lead to the formation of intermediates like 3-nitrosophenyl or N-(3-fluorophenyl)hydroxylamine.[1]	1. Ensure reaction goes to completion by extending the reaction time or increasing the temperature/pressure as described above.
2. Dehalogenation: In catalytic hydrogenation, if other halogen substituents are present on the aromatic ring, they may be removed by hydrogenolysis. This is less of a concern for fluorine but can occur under harsh conditions.[15]	2. Use a more selective catalyst or milder conditions (lower temperature, lower H₂ pressure).
3. Resin/Tar Formation (Béchamp Reduction): Highly acidic conditions or high temperatures can sometimes lead to polymerization or degradation, especially with aniline products.[16]	3. Ensure controlled, dropwise addition of acid to manage the reaction exotherm.[12] Maintain the recommended reaction temperature.
Product is Dark/Discolored After Purification	1. Air Oxidation: Anilines, including 3-Fluoroaniline, are susceptible to air oxidation, which can form colored impurities over time.	1a. Conduct the final purification steps (especially distillation) under vacuum or an inert atmosphere.1b. Store the final product under nitrogen or argon in a sealed, amber vial and refrigerate.
2. Residual Iron Salts (Béchamp Reduction): Incomplete removal of iron salts during workup can contaminate the product.	2. During the workup, after neutralizing the acid, ensure thorough extraction. Washing the organic layer with a chelating agent solution (like aqueous EDTA) can help remove residual iron.

Data Presentation: Comparison of Reduction Methods

The following table summarizes typical conditions and expected yields for the reduction of 3-nitroaniline to 3-fluoroaniline. Yields are representative and can vary based on specific experimental setup and scale.

Method	Reducing Agent / Catalyst	Solvent	Temperature	Typical Yield	Key Advantages/Disadvantages
Catalytic Hydrogenation	H₂ (gas) / 5-10% Pd/C or 1% Pt/C	Methanol, Ethanol (B145695), Ethyl Acetate (B1210297)	25 - 75 °C	90 - 99%	Adv: High yield, clean reaction, easy product isolation.[13][17] Disadv: Requires specialized pressure equipment; catalyst can be expensive and pyrophoric.
Béchamp Reduction	Iron powder / HCl or Acetic Acid	Water, Ethanol	60 - 100 °C	75 - 90%	Adv: Inexpensive reagents, industrially scalable.[1][18] Disadv: Stoichiometric iron waste, sometimes harsh conditions, workup can be cumbersome.[12]
Stannous Chloride Reduction	SnCl₂·2H₂O	Ethanol, Ethyl Acetate	50 - 80 °C	80 - 95%	Adv: Milder than Béchamp, good for lab scale.[2] Disadv: Generates tin waste, which requires proper disposal.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 3-Nitroaniline

This protocol is a standard method for achieving high yields of 3-fluoroaniline.

Materials:

• 3-Nitroaniline (1.0 eq)

• 10% Palladium on Carbon (Pd/C) (1-5 mol% Pd)

• Methanol (or Ethanol)

• Hydrogen gas (H₂)

• Nitrogen gas (N₂)

• Celite or another filter aid

Procedure:

• In a hydrogenation vessel (e.g., a Parr shaker apparatus), add 3-nitroaniline and methanol.

• Carefully add the 10% Pd/C catalyst under a stream of nitrogen. Caution: Pd/C can be pyrophoric, especially when dry.

• Seal the vessel and purge the system thoroughly with nitrogen gas (3-5 cycles) to remove all oxygen.

• Purge the system with hydrogen gas (3-5 cycles).

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50 psi).

• Begin vigorous stirring and heat the reaction to 40-50°C.

• Monitor the reaction progress by observing hydrogen uptake or by analyzing aliquots via TLC or GC-MS. The reaction is typically complete within 2-6 hours.

• Once complete, cool the vessel to room temperature and carefully vent the excess hydrogen.

• Purge the vessel with nitrogen gas.

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the pad with a small amount of methanol.

• Concentrate the filtrate under reduced pressure to remove the solvent.

• The resulting crude 3-fluoroaniline can be purified by vacuum distillation to yield a colorless to pale yellow liquid.

Protocol 2: Béchamp Reduction of 3-Nitroaniline

This protocol uses classical, cost-effective reagents.[12]

Materials:

• 3-Nitroaniline (1.0 eq)

• Iron powder (<100 mesh) (approx. 3.0 eq)

• Concentrated Hydrochloric Acid (HCl) (catalytic amount, e.g., 0.1 eq)

• Ethanol/Water solvent mixture (e.g., 4:1)

• Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) solution

• Ethyl Acetate or Dichloromethane for extraction

Procedure:

• To a round-bottom flask equipped with a reflux condenser and mechanical stirrer, add 3-nitroaniline, iron powder, and the ethanol/water solvent mixture.

• Heat the mixture to 60-70°C with vigorous stirring.

• Slowly add the concentrated HCl dropwise over 30-60 minutes. The reaction is exothermic; maintain the temperature near reflux.

• After the addition is complete, continue to heat at reflux for 2-4 hours, monitoring the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by adding a saturated solution of sodium carbonate or a 2M NaOH solution until the pH is ~8-9. This will precipitate iron hydroxides.

• Filter the entire mixture through a Büchner funnel to remove the iron sludge. Wash the filter cake thoroughly with ethanol or ethyl acetate.

• Transfer the filtrate to a separatory funnel. If an aqueous layer is present, separate it.

• Extract the aqueous layer (if present) and the filtered sludge washings with ethyl acetate (2-3 times).

• Combine all organic layers, dry over anhydrous magnesium sulfate (B86663) (MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation.

Visualizations

Synthesis and Purification Workflow

The diagram below illustrates the general experimental workflow for the synthesis of 3-Fluoroaniline via catalytic hydrogenation.

Caption: Experimental workflow for 3-Fluoroaniline synthesis.

Troubleshooting Logic for Low Yield

This flowchart provides a logical path for diagnosing the cause of low reaction yields.

Caption: Troubleshooting flowchart for low yield diagnosis.

References

• 1. Béchamp reduction - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]
• 3. CN102173995A - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]
• 4. Aniline synthesis by amination (arylation) [organic-chemistry.org]
• 5. Illustrated Glossary of Organic Chemistry - Sandmeyer reaction; Schiemann reaction [chem.ucla.edu]
• 6. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 7. Sandmeyer Reaction [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. 3-Fluoroaniline | 372-19-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 10. Page loading... [guidechem.com]
• 11. 3-Fluoro-4-nitroaniline synthesis - chemicalbook [chemicalbook.com]
• 12. Bechamp Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 13. researchgate.net [researchgate.net]
• 14. Page loading... [guidechem.com]
• 15. US5856577A - Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds - Google Patents [patents.google.com]
• 16. US3586719A - Process for preparing 4-fluoro-3-nitroaniline - Google Patents [patents.google.com]
• 17. CN104292113A - Preparation method of 3-chloro-4-fluoroaniline - Google Patents [patents.google.com]
• 18. srict.in [srict.in]

Identifying and minimizing by-products in 3-Fluoroaniline reactions

Welcome to the technical support center for reactions involving 3-Fluoroaniline. This guide is designed for researchers, scientists, and drug development professionals to help identify and minimize by-products in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactions performed with 3-Fluoroaniline?

3-Fluoroaniline is a versatile building block used in various organic synthesis reactions. The most common transformations include:

• Acylation: The amino group is reacted with an acylating agent (e.g., acetic anhydride (B1165640) or acetyl chloride) to form an amide. This is often used as a protective measure to control the reactivity of the aromatic ring in subsequent reactions.

• Diazotization followed by Sandmeyer or Schiemann reactions: The amino group is converted to a diazonium salt, which is an excellent leaving group. This intermediate can then be substituted with a variety of nucleophiles, such as halogens (Cl, Br, I), cyano groups, or a fluorine atom (Balz-Schiemann reaction), allowing for diverse functionalization of the aromatic ring.[1][2][3]

• Electrophilic Aromatic Substitution (EAS): Reactions such as halogenation and nitration can be performed on the aromatic ring. However, due to the strong activating nature of the amino group, these reactions can be challenging to control and may lead to multiple substitutions and side products.[4]

Q2: What are the typical by-products observed in reactions with 3-Fluoroaniline?

By-product formation is a common challenge in 3-Fluoroaniline reactions. The types of by-products depend on the specific reaction being performed:

• Acylation: Incomplete acylation can leave unreacted 3-Fluoroaniline. Over-acylation (di-acylation) is also a possibility, though less common.

• Diazotization: The primary by-products are often tarry substances resulting from the decomposition of the unstable diazonium salt, especially at elevated temperatures.[5] Phenol derivatives can also form if water is present and acts as a nucleophile.

• Sandmeyer Reaction: Besides the desired product, side reactions can lead to the formation of phenols and other substitution products depending on the reaction conditions and the nucleophiles present.

• Nitration: Direct nitration of 3-Fluoroaniline is highly susceptible to oxidation, leading to the formation of tarry by-products and a mixture of ortho, meta, and para isomers. The formation of anilinium ions in acidic conditions can lead to a significant amount of the meta-nitro product.[6]

• Halogenation: Due to the high reactivity of the aniline (B41778) ring, polysubstitution is a major issue, leading to di- and tri-halogenated products.

Q3: How can I minimize by-product formation in my 3-Fluoroaniline reactions?

Minimizing by-products requires careful control of reaction conditions and, in many cases, the use of a protecting group strategy.

• Protective Group Strategy: Acetylating the amino group to form 3-fluoroacetanilide moderates the reactivity of the aromatic ring.[4] This allows for more controlled electrophilic aromatic substitution reactions, such as nitration and halogenation, and prevents unwanted side reactions at the amino group. The acetyl group can be easily removed by hydrolysis after the desired reaction is complete.

• Temperature Control: Many reactions involving 3-Fluoroaniline, especially diazotization, are temperature-sensitive. Maintaining low temperatures (typically 0-5 °C) is crucial to prevent the decomposition of the diazonium salt and the formation of tarry by-products.

• Control of Stoichiometry: Precise control over the molar equivalents of reagents is important to avoid unreacted starting materials or the formation of polysubstituted products.

• Anhydrous Conditions: For certain reactions, such as those involving highly reactive intermediates, using anhydrous solvents and reagents can prevent the formation of undesired hydrolysis products (e.g., phenols from diazonium salts).

Troubleshooting Guides

Issue 1: Low yield and significant tar formation in a Diazotization/Sandmeyer reaction.

Possible Cause	Troubleshooting Step
Decomposition of the diazonium salt	Maintain a low reaction temperature (0-5 °C) throughout the diazotization and subsequent reaction. Use a cooling bath (ice-salt or cryocooler) to ensure consistent temperature control.
Instability of the diazonium salt	Use the diazonium salt immediately after its formation in a one-pot synthesis. Avoid isolating the diazonium salt unless it is stabilized as a tetrafluoroborate (B81430) salt (for the Schiemann reaction).
Presence of impurities in the starting material	Ensure the 3-Fluoroaniline is of high purity. Purify the starting material by distillation or chromatography if necessary.
Incorrect stoichiometry of reagents	Carefully control the addition of sodium nitrite. An excess can lead to side reactions.

Issue 2: Polysubstitution observed during halogenation of 3-Fluoroaniline.

Possible Cause	Troubleshooting Step
High reactivity of the aniline ring	Protect the amino group by converting it to an acetanilide (B955) before performing the halogenation. This moderates the activating effect and allows for monosubstitution.
Harsh reaction conditions	Use milder halogenating agents and control the reaction temperature.
Incorrect solvent	The choice of solvent can influence the reactivity. Experiment with less polar solvents to potentially reduce the reaction rate.

Issue 3: Formation of a mixture of isomers during nitration.

Possible Cause	Troubleshooting Step
Direct nitration of the highly activated ring	Use the protecting group strategy by acetylating the amino group. The resulting acetanilide will direct nitration primarily to the para position.
Protonation of the amino group in strong acid	The formation of the anilinium ion (-NH3+) directs substitution to the meta position. Protecting the amino group as an amide prevents this.
Oxidation of the aniline	Protecting the amino group also reduces its susceptibility to oxidation by the nitrating mixture.

Data on By-Product Formation (Illustrative)

The following table summarizes potential by-products and their approximate yields based on literature for similar aniline reactions. Note that specific yields for 3-Fluoroaniline may vary.

Reaction	Desired Product	Potential By-product(s)	Typical By-product Yield (%)	Conditions to Minimize By-products
Diazotization	Aryl diazonium salt	Tarry substances, Phenols	5-20% (tar)	Low temperature (0-5 °C), immediate use of diazonium salt.
Direct Nitration	Nitro-3-fluoroaniline	Oxidized tars, di/tri-nitro compounds, meta-isomer	High (can be >50%)	Protection of the amino group via acylation.
Direct Halogenation	Halo-3-fluoroaniline	Di- and tri-halogenated products	Variable (can be significant)	Protection of the amino group, controlled stoichiometry.
Synthesis of 3,5-difluoroaniline (B1215098) *	3,5-difluoroaniline	3-fluoroaniline, 1,3-difluorobenzene	1-2%	Optimized reaction conditions during the synthesis of the starting material.[7]

*Data from a related synthesis process for illustrative purposes.

Experimental Protocols

Protocol: Acylation of 3-Fluoroaniline for Amine Protection

This protocol details the acetylation of 3-Fluoroaniline to form N-(3-fluorophenyl)acetamide, a key step in minimizing by-products during subsequent electrophilic aromatic substitution reactions.

Materials:

• 3-Fluoroaniline

• Acetic anhydride

• Glacial acetic acid

• Sodium acetate (B1210297) (anhydrous)

• Deionized water

• Ethanol

• Standard laboratory glassware (round-bottom flask, reflux condenser, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Fluoroaniline (1 equivalent) in glacial acetic acid.

• Slowly add acetic anhydride (1.1 equivalents) to the solution while stirring. An exothermic reaction may be observed.

• Add anhydrous sodium acetate (0.2 equivalents) to the reaction mixture.

• Heat the mixture to a gentle reflux (approximately 118 °C) for 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture slowly into a beaker of ice-cold water while stirring vigorously. This will cause the N-(3-fluorophenyl)acetamide product to precipitate.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the collected solid with cold deionized water to remove any residual acid and salts.

• Recrystallize the crude product from an ethanol/water mixture to obtain the pure N-(3-fluorophenyl)acetamide.

• Dry the purified product in a vacuum oven.

Visualizations

Logical Workflow for Minimizing By-products in EAS Reactions

Caption: Workflow for minimizing by-products in EAS reactions of 3-Fluoroaniline.

Decision Pathway for Troubleshooting Diazotization Reactions

Caption: Troubleshooting decision tree for diazotization of 3-Fluoroaniline.

References

• 1. Reddit - The heart of the internet [reddit.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acylation of Aniline Explained: Definition, Examples, Practice & Video Lessons [pearson.com]
• 5. researchgate.net [researchgate.net]
• 6. gauthmath.com [gauthmath.com]
• 7. US5977412A - Process for preparing 3,5-difluoroaniline - Google Patents [patents.google.com]

Technical Support Center: Effective Purification of Crude 3-Fluoroaniline

Welcome to the Technical Support Center for the purification of crude 3-Fluoroaniline. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and detailed methodologies for obtaining high-purity 3-Fluoroaniline for experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in crude 3-Fluoroaniline?

Crude 3-Fluoroaniline can contain a variety of impurities depending on the synthetic route employed. Common impurities include:

• Starting Materials: Unreacted precursors such as m-chloronitrobenzene or m-chloroaniline.

• Isomeric Impurities: Positional isomers like 2-Fluoroaniline and 4-Fluoroaniline may be present.

• Oxidation and Polymerization Products: Anilines are susceptible to oxidation, which can lead to the formation of colored impurities and polymeric materials, often causing a dark discoloration of the crude product.[1][2]

• Reaction Byproducts: Other halogenated or nitrated aromatic compounds formed during synthesis.

• Residual Solvents: Solvents used in the synthesis and work-up procedures.

Q2: My crude 3-Fluoroaniline is dark brown. What causes this and how can I remove the color?

The dark coloration is typically due to the presence of oxidized and polymerized aniline (B41778) species.[1] These impurities can often be effectively removed by treating the crude product with activated charcoal during the recrystallization process or by employing column chromatography. Distillation can also be effective as these colored impurities are often less volatile.

Q3: Which purification method is most suitable for my crude 3-Fluoroaniline?

The choice of purification method depends on the nature and quantity of the impurities, as well as the desired final purity.

• Fractional Vacuum Distillation is ideal for separating 3-Fluoroaniline from non-volatile impurities and from isomers with sufficiently different boiling points.

• Recrystallization , particularly via the hydrochloride salt, is effective for removing a wide range of impurities from solid crude products or oils that can be induced to crystallize.

• Column Chromatography offers high-resolution purification and is excellent for removing impurities with different polarities, including isomeric and colored byproducts.

Q4: How can I assess the purity of my 3-Fluoroaniline after purification?

Several analytical techniques can be used to determine the purity of your sample:

• Gas Chromatography (GC): Provides quantitative information on the percentage of 3-Fluoroaniline and volatile impurities. A purity of >98.0% (GC) is often reported for commercially available 3-Fluoroaniline.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR can confirm the structure of 3-Fluoroaniline and identify impurities.[4]

• Thin-Layer Chromatography (TLC): A quick and effective method to qualitatively assess the number of components in your sample and to monitor the progress of column chromatography.

Troubleshooting Guides

Fractional Vacuum Distillation

Issue	Possible Cause	Solution
Bumping/Unstable Boiling	No boiling chips or inadequate stirring. Superheating of the liquid.	Use a magnetic stir bar for smooth boiling. Ensure the heating mantle is properly sized and the liquid is stirred vigorously.[5]
Poor Separation of Isomers	Inefficient fractionating column. Distillation rate is too high.	Use a longer or more efficient fractionating column (e.g., Vigreux or packed column). Reduce the heating rate to allow for proper vapor-liquid equilibrium.[6]
Product Solidifies in Condenser	The condenser water is too cold.	Use warmer condenser water or no cooling water if the boiling point of the fraction is high enough to condense at ambient temperature.
Low Recovery	Leaks in the vacuum system. Product loss during transfer.	Ensure all joints are properly sealed and greased. Minimize transfers of the purified liquid.

Recrystallization (via Hydrochloride Salt)

Issue	Possible Cause	Solution
"Oiling Out" (Product separates as an oil)	The solution is too concentrated. The cooling rate is too fast. The solvent is not ideal.	Reheat the solution to dissolve the oil and add a small amount of additional solvent. Allow the solution to cool more slowly. Consider a different solvent or solvent system.
Low or No Crystal Formation	Too much solvent was used. The solution is supersaturated.	Carefully evaporate some of the solvent to concentrate the solution and then cool again. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.
Low Yield of Purified Product	Too much solvent was used. Premature crystallization during hot filtration. Incomplete crystallization.	Use the minimum amount of hot solvent necessary to dissolve the crude product. Pre-heat the filtration apparatus (funnel and receiving flask). Ensure the solution is cooled sufficiently in an ice bath to maximize crystal formation.
Product is Still Colored	Incomplete removal of colored impurities.	Perform a second recrystallization. Add a small amount of activated charcoal to the hot solution before filtration (be aware this may reduce yield).

Column Chromatography

Issue	Possible Cause	Solution
Poor Separation of Spots	The mobile phase is too polar. The column is overloaded.	Use a less polar solvent system. A shallow gradient elution can improve separation. Reduce the amount of crude material loaded onto the column.
Tailing of the Product Spot	Strong interaction between the basic aniline and acidic silica (B1680970) gel.	Add a small amount of a basic modifier like triethylamine (B128534) (0.5-1%) to the mobile phase to neutralize the acidic sites on the silica gel.
Compound is Not Eluting	The mobile phase is not polar enough. The compound is irreversibly adsorbed to the silica gel.	Gradually increase the polarity of the mobile phase. If the compound is very basic, consider using a different stationary phase like alumina (B75360) or a deactivated silica gel.
Cracks in the Silica Bed	Improper packing of the column.	Ensure the silica gel is packed as a uniform slurry and is not allowed to run dry.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation

This method is suitable for purifying liquid crude 3-Fluoroaniline from non-volatile impurities and isomers with different boiling points. 3-Fluoroaniline has a boiling point of 186 °C at 756 mmHg.[7] Distillation under vacuum will lower the boiling point, preventing potential degradation.

Materials and Equipment:

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with thermometer

• Condenser

• Receiving flask

• Vacuum source (vacuum pump or water aspirator) with a manometer

• Heating mantle and magnetic stirrer

• Cold trap

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry and free of cracks.

• Place the crude 3-Fluoroaniline and a magnetic stir bar into the round-bottom flask.

• Grease all ground-glass joints to ensure a good vacuum seal.

• Connect the apparatus to the vacuum source with a cold trap in between.

• Begin stirring and slowly apply the vacuum.

• Once a stable vacuum is achieved, begin heating the distillation flask.

• Collect any low-boiling fractions in a separate receiving flask.

• Collect the 3-Fluoroaniline fraction at its expected boiling point under the recorded pressure.

• Stop the distillation once the temperature drops or starts to rise significantly again.

• Allow the apparatus to cool completely before releasing the vacuum.

Quantitative Data (Representative):

Parameter	Value
Boiling Point (Atmospheric Pressure)	186 °C
Predicted Boiling Point at 10 mmHg	~80-90 °C
Expected Purity	>99%
Expected Yield	70-90%

Protocol 2: Recrystallization via Hydrochloride Salt

This method is effective for purifying 3-Fluoroaniline by converting it to its hydrochloride salt, which can then be recrystallized. The purified salt can be neutralized to regenerate the pure free base.

Materials and Equipment:

• Erlenmeyer flasks

• Hot plate/stirrer

• Büchner funnel and filter flask

• Hydrochloric acid (e.g., 2M in diethyl ether or concentrated HCl)

• Suitable recrystallization solvent (e.g., ethanol (B145695)/water, isopropanol)

• Base for neutralization (e.g., aqueous sodium hydroxide)

• Separatory funnel

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Salt Formation: Dissolve the crude 3-Fluoroaniline in a suitable solvent like diethyl ether. Cool the solution in an ice bath and add a solution of hydrochloric acid dropwise with stirring until precipitation is complete.[6]

• Isolation of Crude Salt: Collect the precipitated 3-Fluoroaniline hydrochloride by vacuum filtration and wash with a small amount of cold diethyl ether.

• Recrystallization: Dissolve the crude salt in a minimum amount of a hot recrystallization solvent (e.g., a mixture of ethanol and water). If the solution is colored, add a small amount of activated charcoal and perform a hot filtration.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation of Pure Salt: Collect the purified crystals by vacuum filtration and wash with a small amount of the cold recrystallization solvent. Dry the crystals under vacuum.

• Regeneration of Free Base (Optional): Dissolve the purified salt in water and add a base (e.g., 10% NaOH solution) until the solution is basic. Extract the pure 3-Fluoroaniline with a suitable organic solvent (e.g., diethyl ether). Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under reduced pressure.

Quantitative Data (Representative):

Parameter	Value
Recrystallization Solvent	Ethanol/Water or Isopropanol
Expected Purity	>99.5%
Expected Yield	60-85%

Protocol 3: Flash Column Chromatography

This technique is highly effective for separating 3-Fluoroaniline from impurities with different polarities.

Materials and Equipment:

• Chromatography column

• Stationary phase (Silica gel, 230-400 mesh)

• Mobile phase (e.g., Hexane/Ethyl Acetate mixture)

• Triethylamine (optional, as a modifier)

• Collection tubes

• TLC plates and developing chamber

• Rotary evaporator

Procedure:

• TLC Analysis: Determine a suitable mobile phase composition by running a TLC of the crude material. Aim for an Rf value of 0.2-0.3 for 3-Fluoroaniline. A good starting point is a 9:1 mixture of Hexane:Ethyl Acetate. To prevent tailing, consider adding 0.5-1% triethylamine to the mobile phase.

• Column Packing: Prepare a slurry of silica gel in the initial mobile phase and carefully pack the column, ensuring there are no air bubbles or cracks.

• Sample Loading: Dissolve the crude 3-Fluoroaniline in a minimal amount of the mobile phase and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the mobile phase, applying gentle pressure to achieve a steady flow rate. If necessary, a gradient elution can be performed by gradually increasing the polarity of the mobile phase (increasing the percentage of ethyl acetate).

• Fraction Collection: Collect fractions in an orderly manner.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Fluoroaniline.

Quantitative Data (Representative):

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase (Starting)	95:5 Hexane:Ethyl Acetate (+ 0.5% Triethylamine)
Target Rf	~0.25
Expected Purity	>99%
Expected Yield	75-95%

Visualizations

Caption: General purification workflow for crude 3-Fluoroaniline.

Caption: Troubleshooting logic for recrystallization issues.

Caption: Step-by-step workflow for flash column chromatography.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. The degradation products of aniline in the solutions with ozone and kinetic investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 3-Fluoroaniline | 372-19-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. 3-Fluoroaniline(372-19-0) 1H NMR spectrum [chemicalbook.com]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. CN103709044A - Preparation method of 3-chloro-4-fluoroaniline hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Optimizing Catalyst Selection for 3-Fluoroaniline Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize catalyst selection for coupling reactions involving 3-fluoroaniline and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with using 3-fluoroaniline in cross-coupling reactions?

The main challenges stem from the electronic properties of 3-fluoroaniline. The fluorine atom is electron-withdrawing, which reduces the nucleophilicity of the aniline's amino group, potentially slowing down C-N coupling reactions.[1][2] Furthermore, the nitrogen's lone pair of electrons can coordinate with the palladium catalyst, which may inhibit the catalytic cycle.[3] For some products, instability under the typically strong basic conditions required for these reactions can also be a concern.[1][2]

Q2: How should I select the appropriate palladium catalyst and ligand for my 3-fluoroaniline coupling reaction?

The choice is highly dependent on the specific reaction (C-N vs. C-C coupling) and the coupling partners.

• For C-N (Buchwald-Hartwig) Amination: Bulky, electron-rich phosphine (B1218219) ligands are generally preferred as they promote the crucial reductive elimination step. Ligands such as XPhos, AdBippyPhos, and other Buchwald-type biarylphosphines have shown great success.[1][2][3][4][5]

• For C-C (Suzuki-Miyaura) Coupling: The choice depends on the halide. For aryl chlorides, which are less reactive, catalyst systems with bulky, electron-rich ligands are often necessary.[6] For aryl bromides or iodides, traditional catalysts like Pd(PPh₃)₄ can be effective.[7][8]

• Precatalysts: Modern palladium precatalysts (e.g., G2, G3, G4 palladacycles) are often more reliable than generating the active Pd(0) species in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃.[9][10] They provide more consistent results and can lead to lower required catalyst loadings.[9]

Q3: What is the function of the base, and how do I choose the right one?

The base plays a critical role in the catalytic cycle, but its function differs between reaction types.

• In Buchwald-Hartwig amination , a strong base (e.g., NaOt-Bu, LHMDS) is typically required to deprotonate the amine-palladium complex, facilitating the final C-N bond formation.[9] For substrates sensitive to strong bases, weaker inorganic bases like K₃PO₄, Cs₂CO₃, or even potassium phenoxide (KOPh) can be effective alternatives.[1][2][4]

• In Suzuki-Miyaura coupling , the base is required to activate the boronic acid, forming a more nucleophilic "ate" complex that facilitates transmetalation to the palladium center.[11] Common choices include K₂CO₃, K₃PO₄, and Cs₂CO₃, often used with a solvent system containing water.[7][8][12]

Q4: Why is it crucial to maintain an inert atmosphere during the reaction?

Maintaining an inert atmosphere (e.g., using argon or nitrogen) is critical for several reasons. The active Pd(0) catalyst is sensitive to oxygen and can be oxidized to an inactive Pd(II) state, effectively killing the reaction.[13][14] Some phosphine ligands are also prone to oxidation.[15] In Suzuki-Miyaura reactions, the presence of oxygen can also lead to the undesirable oxidative homocoupling of the boronic acid reagent, reducing the yield of the desired product.[3]

Troubleshooting Guides

Buchwald-Hartwig C-N Coupling (e.g., Aryl Halide + 3-Fluoroaniline)

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inactive catalyst (improper generation of Pd(0)).	Use a palladium precatalyst (e.g., XPhos Pd G3). If using a Pd(II) source, ensure proper pre-reduction.[10]
Incorrect ligand choice.	Screen bulky, electron-rich biarylphosphine ligands (e.g., XPhos, BrettPhos).[5]
Base is too weak or insoluble.	For C-N coupling, a strong, soluble base like NaOt-Bu or LHMDS is often required.[9]
Insufficient temperature.	Gradually increase the reaction temperature in 10-20 °C intervals, typically between 80-110 °C.[4][15]
Impure reagents (amine, aryl halide).	Purify reagents. Liquid amines can be passed through a plug of activated alumina.[10]
Catalyst Decomposition (Formation of Palladium Black)	Reaction temperature is too high.	Lower the reaction temperature.
Ligand is degrading or not robust enough.	Switch to a more stable ligand, such as an N-heterocyclic carbene (NHC) ligand.
Impurities in starting materials or solvent.	Ensure all reagents and solvents are pure and anhydrous.[16]
Hydrodehalogenation Side Product	Presence of water or other proton sources.	Use scrupulously dried solvents and reagents. Ensure the base is anhydrous.[15]
Base choice promotes hydrodehalogenation.	Screen different bases; sometimes a weaker base can mitigate this side reaction.[3]

Suzuki-Miyaura C-C Coupling (e.g., Halo-substituted Aniline (B41778) + Boronic Acid)

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Yield	Inefficient catalyst for the specific halide.	For aryl chlorides, use a high-performance catalyst system (e.g., Pd precatalyst with a Buchwald ligand).[6]
Base is not activating the boronic acid.	Ensure sufficient base is used (typically 2-3 equivalents). K₃PO₄ or Cs₂CO₃ are often more effective than K₂CO₃.[7][8]
Poor transmetalation.	Ensure proper solvent system (e.g., Toluene/H₂O, Dioxane) to facilitate interaction of organic and aqueous phases.[8][13]
Significant Homocoupling of Boronic Acid	Presence of oxygen in the reaction vessel.	Improve the degassing procedure of the solvent and ensure a strict inert atmosphere is maintained throughout.
Catalyst choice.	Using a Pd(0) source like Pd(PPh₃)₄ directly can sometimes reduce homocoupling.
Protodeboronation (Loss of Boronic Acid)	Reaction conditions are too harsh (high temp, prolonged time).	Lower the reaction temperature and monitor the reaction to avoid unnecessarily long heating times.
Base is too strong or reaction is not buffered.	This is a major issue for base-sensitive boronic acids. Consider base-free or "cationic" SMC methods for highly sensitive substrates.[17]

Data Presentation: Recommended Starting Conditions

The optimal conditions are highly substrate-dependent. These tables provide robust starting points for reaction optimization.

Table 1: Catalyst System Recommendations for Buchwald-Hartwig Amination of 3-Fluoroaniline

Parameter	Recommendation for Aryl Bromides/Iodides	Recommendation for Aryl Chlorides	Notes
Pd Source	Pd₂(dba)₃ (1-2 mol%) or Pd(OAc)₂ (2-5 mol%)	XPhos Pd G3 (1-2 mol%)	Precatalysts are highly recommended for challenging aryl chlorides.[9][10]
Ligand	XPhos (2-4 mol%)	(Included in precatalyst)	Bulky, electron-rich ligands are crucial for coupling less reactive chlorides.
Base	NaOt-Bu (1.2-1.5 equiv.)	NaOt-Bu or LHMDS (1.2-1.5 equiv.)	Weaker bases (K₃PO₄, Cs₂CO₃) can be screened for base-sensitive substrates.[1][4]
Solvent	Toluene, Dioxane	Toluene, Dioxane	Solvents must be anhydrous and deoxygenated.[4]
Temperature	80 - 110 °C	100 - 110 °C	Higher temperatures are often needed for aryl chlorides.[4]

Table 2: Catalyst System Recommendations for Suzuki-Miyaura Coupling of a 3-Chloro-5-fluoroaniline Derivative

Parameter	Recommendation	Notes
Pd Source	Pd(PPh₃)₄ (1-5 mol%) or a modern precatalyst like XPhos Pd G2 (1-2 mol%)	Precatalysts offer higher activity for challenging chloro-substrates.[6][7]
Coupling Partner	Arylboronic acid (1.2-1.5 equiv.)	The purity of the boronic acid is critical.
Base	K₂CO₃ or K₃PO₄ (2-3 equiv.)	K₃PO₄ is often more effective for difficult couplings.[7][8]
Solvent	Toluene/H₂O (4:1), 1,4-Dioxane, or DMF/H₂O (95:5)	A biphasic or aqueous solvent system is standard.[7][12][13]
Temperature	80 - 110 °C	Reaction progress should be monitored by TLC or LC-MS.[7]

Experimental Protocols

Protocol 1: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube or reaction vial equipped with a magnetic stir bar, add the palladium precatalyst (e.g., XPhos Pd G3, 1-2 mol%) and the base (e.g., sodium tert-butoxide, 1.4 equiv.).[14]

• Inert Atmosphere: Seal the vessel, then evacuate and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.[7][14]

• Reagent Addition: Under a positive pressure of inert gas, add the aryl halide (1.0 equiv.), 3-fluoroaniline (1.1-1.2 equiv.), and anhydrous, degassed solvent (e.g., toluene, to achieve a concentration of 0.1-0.5 M) via syringe.[4]

• Reaction: Place the sealed vessel in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.[4]

• Monitoring: Monitor the reaction's progress by TLC or LC-MS until the limiting reagent is consumed (typically 2-24 hours).[4]

• Work-up: Cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove palladium residues.[8]

• Purification: Wash the filtrate with water and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[4][8]

Protocol 2: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: To a dry round-bottom flask or reaction vial, add the halo-substituted aniline (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3 equiv.).[7]

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (argon or nitrogen). Repeat this cycle three times to ensure an oxygen-free environment.[7]

• Solvent Addition: Add the anhydrous, degassed solvent system (e.g., Toluene/Water 4:1) via syringe.[7][8]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.[13][18]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until completion (typically 2-24 hours).[7]

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Wash sequentially with water and brine.[7][13]

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure. Purify the crude product by flash column chromatography.[13]

Visualizations

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Caption: Simplified catalytic cycle for the Buchwald-Hartwig C-N amination reaction.

Caption: Simplified catalytic cycle for the Suzuki-Miyaura C-C cross-coupling reaction.

Caption: Troubleshooting workflow for low product yield in cross-coupling reactions.

References

• 1. Palladium-Catalyzed Arylation of Fluoroalkylamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-Catalyzed Arylation of Fluoroalkylamines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. dspace.mit.edu [dspace.mit.edu]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. Suzuki-Miyaura C-C Coupling Reactions Catalyzed by Supported Pd Nanoparticles for the Preparation of Fluorinated Biphenyl Derivatives | MDPI [mdpi.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. chemrxiv.org [chemrxiv.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]

Troubleshooting low conversion rates in 3-Fluoroaniline functionalization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low conversion rates in the functionalization of 3-fluoroaniline.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-fluoroaniline functionalization reaction (e.g., Suzuki-Miyaura, Buchwald-Hartwig) showing low or no conversion?

A1: Low conversion in 3-fluoroaniline functionalization can stem from several factors. The electron-withdrawing nature of the fluorine atom at the meta-position reduces the nucleophilicity of the aniline (B41778) nitrogen, potentially slowing down the reaction.[1][2] Common issues include inactive catalysts, suboptimal reaction conditions (temperature, solvent, base), and poor quality of reagents. For palladium-catalyzed reactions, ensuring an inert atmosphere is crucial as oxygen can deactivate the Pd(0) catalyst.[3]

Q2: What are the most common side reactions observed during the functionalization of 3-fluoroaniline?

A2: Common side reactions include hydrodehalogenation of the aryl halide coupling partner, homocoupling of the boronic acid (in Suzuki-Miyaura reactions), and the formation of undesired isomers. In palladium-catalyzed aminations, over-arylation to form a triarylamine can occur if the reaction is not carefully monitored. The presence of water or other protic impurities can lead to the decomposition of reagents and catalysts.

Q3: How does the meta-fluoro substituent in 3-fluoroaniline affect its reactivity compared to aniline?

A3: The fluorine atom at the meta-position exerts a significant electron-withdrawing inductive effect (-I effect), which decreases the electron density on the aniline's nitrogen atom. This reduction in electron density lowers the basicity and nucleophilicity of the amino group, making it less reactive in nucleophilic substitution and coupling reactions compared to unsubstituted aniline.[1] This effect needs to be considered when selecting reaction conditions, often requiring more forcing conditions or more active catalyst systems.

Q4: Can I use the same reaction conditions for 3-fluoroaniline as I would for other haloanilines?

A4: While general conditions for haloanilines provide a good starting point, optimization is often necessary for 3-fluoroaniline due to its specific electronic properties. The reduced nucleophilicity may require the use of more electron-rich and bulky phosphine (B1218219) ligands in palladium-catalyzed couplings to promote efficient oxidative addition and reductive elimination.[4] The choice of base and solvent can also have a more pronounced impact on the reaction outcome.

Troubleshooting Guides

Low Yield in Suzuki-Miyaura Coupling of 3-Fluoroaniline

This guide provides a systematic approach to troubleshooting low yields in the Suzuki-Miyaura coupling of an aryl halide with a boronic acid derivative in the presence of 3-fluoroaniline (acting as a substrate with a reactive C-X bond).

Troubleshooting Workflow for Suzuki-Miyaura Coupling

Caption: Troubleshooting workflow for low-yield Suzuki-Miyaura reactions involving 3-fluoroaniline.

Quantitative Data Summary: Suzuki-Miyaura Coupling of Aryl Halides with Arylboronic Acids (General Conditions for Haloanilines)

Parameter	Value/Range	Notes
Reactant Ratio
3-Fluoroaniline Derivative (as halide)	1.0 equivalent	Limiting reagent.
Arylboronic Acid	1.1 - 1.5 equivalents	A slight excess is often used to drive the reaction to completion.
Catalyst System
Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf))	1 - 5 mol%	Lower catalyst loading is preferred for cost and sustainability.[5]
Base
Inorganic Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)	2.0 - 3.0 equivalents	The choice of base can significantly influence the reaction rate and yield.[6]
Solvent System
Anhydrous Solvent	Toluene (B28343), 1,4-Dioxane, DMF	A biphasic system with water is common.[7]
Reaction Conditions
Temperature	80 - 110 °C	The reaction is typically heated.[5]
Reaction Time	2 - 24 hours	Monitor by TLC or LC-MS.
Expected Yield	70 - 95%	Reported yields for similar transformations are generally in this range.

Detailed Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (Argon or Nitrogen), combine the 3-fluoroaniline derivative (as an aryl halide, 1.0 eq), the arylboronic acid (1.2 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., a mixture of toluene and water, 4:1 v/v).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Reaction: Heat the mixture to the desired temperature (e.g., 90 °C) and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel.

Low Yield in Buchwald-Hartwig Amination of 3-Fluoroaniline

This guide addresses common issues in the palladium-catalyzed N-arylation of 3-fluoroaniline with aryl halides.

Troubleshooting Workflow for Buchwald-Hartwig Amination

Caption: Troubleshooting workflow for low-yield Buchwald-Hartwig amination of 3-fluoroaniline.

Quantitative Data Summary: Buchwald-Hartwig Amination of Aryl Chlorides (General Conditions)

Parameter	Catalytic System A	Catalytic System B	Catalytic System C
Pd Source	Pd₂(dba)₃	Pd(OAc)₂	[Pd(cinnamyl)Cl]₂
Ligand	XPhos	RuPhos	BrettPhos
Base	NaOtBu	K₃PO₄	LHMDS
Solvent	Toluene	1,4-Dioxane	THF
Temperature (°C)	80-110	100-120	60-80
Estimated Yield (%)	75-95	70-90	65-85
Yield ranges are estimates based on reactions with analogous substrates and may require optimization for 3-chloro-5-(4-fluorophenyl)aniline.[8]

Detailed Experimental Protocol: General Procedure for Buchwald-Hartwig Amination

• Reaction Setup: To an oven-dried Schlenk tube, add the aryl halide (1.0 eq), 3-fluoroaniline (1.2 eq), the base (e.g., NaOtBu, 1.4 eq), the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), and the phosphine ligand (e.g., XPhos, 2-4 mol%).

• Inert Atmosphere: Seal the tube, and evacuate and backfill with an inert gas (e.g., Argon) three times.

• Solvent Addition: Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Reaction: Heat the mixture to the desired temperature (e.g., 100 °C) with stirring. Monitor the reaction by TLC or LC-MS.

• Work-up: After cooling, dilute the reaction mixture with an organic solvent and filter through a pad of celite.

• Purification: Wash the filtrate with water and brine. Dry the organic layer, concentrate, and purify the crude product by column chromatography.

Low Yield in N-Acylation of 3-Fluoroaniline

This guide focuses on troubleshooting the acylation of the amino group of 3-fluoroaniline.

Troubleshooting Workflow for N-Acylation

Caption: Troubleshooting workflow for low-yield N-acylation of 3-fluoroaniline.

Quantitative Data Summary: N-Acylation of Anilines with Acyl Chlorides

Parameter	Condition A	Condition B
Acylating Agent	Acyl Chloride (1.1 eq)	Acetic Anhydride (1.5 eq)
Base	Pyridine (1.5 eq)	Et₃N (1.5 eq)
Solvent	CH₂Cl₂	Neat (no solvent)
Temperature	0 °C to RT	RT
Reaction Time	1-4 hours	0.5-2 hours
Typical Yield (%)	85-98	90-99

Detailed Experimental Protocol: General Procedure for N-Acylation

• Reactant Setup: Dissolve 3-fluoroaniline (1.0 eq) in an anhydrous solvent (e.g., CH₂Cl₂) in a round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Base Addition: Add a base (e.g., pyridine, 1.5 eq).

• Acylating Agent Addition: Add the acyl chloride (1.1 eq) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Work-up: Quench the reaction with water. Separate the organic layer and wash sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Recrystallize or perform column chromatography to purify the product.

References

• 1. nbinno.com [nbinno.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Managing the Stability of 3-Fluoroaniline in Acidic Conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on managing the stability of 3-fluoroaniline in acidic experimental conditions. Below you will find troubleshooting guides and frequently asked questions to address common challenges, detailed experimental protocols, and data to facilitate your research.

Troubleshooting Guides & FAQs

This section addresses specific issues you may encounter when working with 3-fluoroaniline in an acidic environment.

Q1: My 3-Fluoroaniline solution appears discolored after acidification. What could be the cause?

A: Discoloration, often to a yellow or brown hue, can be an initial sign of degradation. 3-Fluoroaniline, like many anilines, is susceptible to oxidation and polymerization, processes that can be accelerated under acidic conditions. The formation of colored byproducts is a common indicator of such reactions. It is also possible that trace impurities in your 3-fluoroaniline or solvent are reacting.

Troubleshooting Steps:

• Work with high-purity 3-Fluoroaniline: Ensure the starting material is of high purity to minimize the presence of easily oxidizable impurities.

• Use deoxygenated solvents: Purge your acidic solvent with an inert gas (e.g., nitrogen or argon) before preparing your solution to minimize oxidation.

• Protect from light: Store the acidic solution in an amber vial or protect it from light to prevent photolytic degradation, which can be exacerbated in acidic conditions.

• Prepare fresh solutions: Prepare your acidic 3-fluoroaniline solutions immediately before use to minimize the time for degradation to occur.

Q2: I am observing a decrease in the concentration of 3-Fluoroaniline over time in my acidic reaction mixture. What is the likely degradation pathway?

A: The primary degradation pathway for anilines in acidic conditions is acid-catalyzed hydrolysis. With a pKa of approximately 3.5, the amino group of 3-fluoroaniline will be protonated in acidic solutions, forming the anilinium ion. While this protonation reduces the susceptibility of the aromatic ring to electrophilic attack, it can make the molecule more susceptible to nucleophilic attack by water, leading to hydrolysis. The likely major degradation product is 3-aminophenol, resulting from the substitution of the fluorine atom with a hydroxyl group.

Q3: My HPLC analysis of an acidified 3-Fluoroaniline sample shows multiple unexpected peaks. How can I confirm if these are degradation products?

A: The appearance of new peaks in your chromatogram is a strong indication of degradation. To confirm, you can perform a forced degradation study.

Confirmation Steps:

• Prepare a control sample: Dissolve 3-fluoroaniline in a neutral solvent (e.g., acetonitrile/water) and run an initial HPLC to establish the retention time and peak area of the parent compound.

• Stress a sample: Subject a separate sample to acidic conditions (e.g., 0.1 N HCl at an elevated temperature like 60-80°C) for a defined period.

• Analyze and compare: Run an HPLC of the stressed sample. A decrease in the peak area of 3-fluoroaniline and the emergence of new peaks corresponding to the degradation products would confirm their origin.

• Peak tracking: If you have access to a photodiode array (PDA) detector, comparing the UV spectra of the new peaks to that of the parent compound can provide further evidence. Degradation products often retain a similar chromophore. For definitive identification, LC-MS is recommended to determine the molecular weights of the new peaks.

Q4: I am performing a reaction that requires acidic conditions, but my 3-Fluoroaniline starting material is degrading, leading to low yields. What can I do to mitigate this?

A: Minimizing the degradation of 3-fluoroaniline in an acidic reaction is crucial for achieving good yields.

Mitigation Strategies:

• Optimize pH: If your reaction tolerates it, use the mildest acidic conditions possible. A buffered solution can help maintain a consistent and less harsh pH.

• Control Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Degradation reactions are often accelerated at higher temperatures.

• Slow Addition: Instead of adding all the 3-fluoroaniline at the beginning, consider a slow, controlled addition to the acidic reaction mixture. This minimizes the time the compound is exposed to the harsh conditions before it reacts.

• Inert Atmosphere: Running the reaction under an inert atmosphere (nitrogen or argon) can help prevent oxidative degradation.

Data Presentation

Due to the limited availability of specific public data on the degradation kinetics of 3-fluoroaniline, the following table provides data from a forced degradation study of a structurally similar compound, 3-Chloro-5-(4-fluorophenyl)aniline. This data can be used as a reference to understand the potential stability profile of halogenated anilines under various stress conditions.[1]

Stress Condition	Parameters	% Degradation (approx.)	Observations
Acid Hydrolysis	0.1 N HCl, 80°C, 2h	~15%	One major degradation product observed.
Base Hydrolysis	0.1 N NaOH, 80°C, 2h	~20%	Two major degradation products observed.
Oxidative	3% H₂O₂, RT, 24h	~10%	One minor degradation product observed.
Thermal	105°C, 24h	< 5%	Compound is relatively stable to heat.

Note: This data is for 3-Chloro-5-(4-fluorophenyl)aniline and should be used as a general guide. The actual degradation of 3-fluoroaniline may vary.

Experimental Protocols

1. Protocol for Forced Degradation Study (Acid Hydrolysis)

This protocol outlines a typical procedure for conducting a forced degradation study of 3-fluoroaniline under acidic conditions to identify potential degradation products.

• Materials:

  • 3-Fluoroaniline

  • 0.1 N Hydrochloric Acid (HCl)

  • 0.1 N Sodium Hydroxide (NaOH)

  • HPLC-grade acetonitrile

  • HPLC-grade water

  • Volumetric flasks, pipettes, and vials

  • Heating block or water bath

  • HPLC system with UV or PDA detector

• Procedure:

  • Prepare Stock Solution: Accurately weigh and dissolve 3-fluoroaniline in a suitable diluent (e.g., 50:50 acetonitrile:water) to prepare a stock solution of approximately 1 mg/mL.

  • Acid Treatment: Transfer 1 mL of the stock solution to a vial and add 1 mL of 0.1 N HCl.

  • Stress Condition: Heat the vial at 80°C for 2 hours in a heating block or water bath.[1]

  • Neutralization: After cooling to room temperature, carefully neutralize the solution with 1 mL of 0.1 N NaOH.

  • Dilution: Dilute the neutralized solution to a final concentration of approximately 100 µg/mL with the diluent.

  • HPLC Analysis: Analyze the stressed sample, a control sample (unstressed), and a blank (diluent) using a validated stability-indicating HPLC method.

2. Stability-Indicating HPLC Method

The following is a starting point for developing a stability-indicating HPLC method for the analysis of 3-fluoroaniline and its potential degradation products. Method optimization will be required.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm

  • Mobile Phase A: 0.1% Phosphoric acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient:

    • 0-5 min: 30% B

    • 5-20 min: 30% to 90% B

    • 20-25 min: 90% B

    • 25-26 min: 90% to 30% B

    • 26-30 min: 30% B

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

Visualizations

The following diagrams illustrate key concepts and workflows for managing the stability of 3-fluoroaniline.

Caption: Potential degradation pathway of 3-Fluoroaniline in acidic conditions.

Caption: Troubleshooting workflow for managing 3-Fluoroaniline stability.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Safe Quenching Procedures for 3-Fluoroaniline Reactions

This guide provides essential safety information, troubleshooting advice, and frequently asked questions for researchers working with 3-fluoroaniline. Adherence to these procedures is critical for ensuring laboratory safety and experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-fluoroaniline?

A1: 3-Fluoroaniline is a combustible liquid that is harmful if swallowed or inhaled and can cause skin and eye irritation.[1][2] It is incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[2] Under fire conditions, it can decompose to produce hazardous substances, including carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[2]

Q2: What is "quenching" in the context of a chemical reaction?

A2: Quenching is the process of safely deactivating any unreacted, energetic, or hazardous reagents in a reaction mixture before workup and disposal.[3] This is a critical step to prevent uncontrolled reactions, pressure buildup, or the formation of dangerous byproducts.

Q3: What personal protective equipment (PPE) should be worn when working with 3-fluoroaniline and its reactions?

A3: Always work in a well-ventilated fume hood.[4] Essential PPE includes a flame-resistant lab coat, chemical safety goggles, a face shield (especially for larger scale reactions), and appropriate chemical-resistant gloves.[2][5] Gloves should be inspected for integrity before each use.[2]

Q4: What should I do in case of a spill or accidental exposure to 3-fluoroaniline?

A4: In case of skin contact, wash the affected area immediately with soap and plenty of water.[2] For eye contact, rinse cautiously with water for at least 15 minutes and seek medical attention.[2] If inhaled, move to fresh air.[1] For spills, evacuate the area, remove all ignition sources, and absorb the spill with an inert material like sand or vermiculite.[6] Dispose of the contaminated material as hazardous waste.[2]

Troubleshooting Guide 1: Quenching Diazotization Reactions

Diazotization of 3-fluoroaniline, typically with sodium nitrite (B80452) and a strong acid at low temperatures, forms an unstable diazonium salt.[7][8] Proper quenching is vital to safely decompose any unreacted nitrous acid and the diazonium salt itself.

Q: My diazotization reaction is complete. How do I safely quench it?

A: The primary goal is to decompose the excess nitrous acid (HNO₂) and the reactive diazonium salt. A common and effective method is to use a reducing agent that converts HNO₂ to non-hazardous products and helps decompose the diazonium salt.

Potential Issue	Probable Cause	Recommended Solution
Brown fumes (NOx) observed during quench.	Rapid decomposition of excess nitrous acid or diazonium salt due to quenching too quickly or at too high a temperature.	Add the quenching agent slowly while maintaining vigorous stirring and cooling. Ensure the temperature remains below 10 °C.
Formation of colored impurities (azo dyes).	The diazonium salt couples with unreacted 3-fluoroaniline or other aromatic species.[9]	Ensure the initial diazotization reaction goes to completion. Quench any remaining diazonium salt effectively before raising the temperature or beginning extraction.
Violent gas evolution.	Uncontrolled decomposition of the diazonium salt.	Perform the quench at a controlled low temperature (0-5 °C). Add the quenching solution dropwise to manage the rate of nitrogen gas evolution.[9]

Experimental Protocol: Quenching a Diazotization Reaction

• Preparation: Before starting the quench, ensure the reaction mixture is maintained at 0-5 °C in an ice bath. Prepare a 10% (w/v) aqueous solution of sulfamic acid or urea (B33335).

• Initial Quench (Destroying Nitrous Acid): While vigorously stirring the cold reaction mixture, slowly add the sulfamic acid or urea solution dropwise. You will observe gas (N₂) evolution. Continue addition until the gas evolution ceases. A simple test for excess nitrous acid is to touch a drop of the reaction mixture to potassium iodide-starch paper; a blue-black color indicates the presence of nitrous acid. Continue adding the quenching agent until the test is negative.

• Secondary Quench (Decomposing Diazonium Salt): After destroying the excess nitrous acid, the diazonium salt can be quenched by pouring the reaction mixture slowly into a large volume of ice-cold water with stirring.[10][11] Alternatively, for conversion to a phenol, the temperature can be slowly raised, but this must be done with extreme caution behind a blast shield.

• Workup: Once the quench is complete and gas evolution has stopped, the mixture can be neutralized (e.g., with sodium bicarbonate) and extracted with a suitable organic solvent.

Quantitative Quenching Parameters

Parameter	Value	Purpose
Reaction Temperature	0–5 °C	Maintain stability of the diazonium salt.[9]
Quenching Agent	10% aq. Sulfamic Acid or Urea	Safely decomposes residual nitrous acid.
Quenching Temperature	< 10 °C	Control the rate of decomposition and prevent runaway reactions.
Monitoring	KI-Starch Paper	Confirms complete removal of nitrous acid.

Workflow for Quenching Diazotization Reactions

Caption: Decision workflow for safely quenching diazotization reactions.

Troubleshooting Guide 2: Quenching Reactions with Strong Acids

Reactions using strong acids (e.g., H₂SO₄, HCl) require a careful neutralization quench to avoid excessive heat generation, which could cause boiling or splashing.[12][13]

Q: How do I safely neutralize a reaction mixture containing 3-fluoroaniline and a strong acid?

A: The key is slow, controlled addition of a base to a cooled solution. Never add water directly to concentrated strong acid. Instead, the acid mixture should be added slowly to a large amount of ice or an ice-cold basic solution.

Potential Issue	Probable Cause	Recommended Solution
Excessive heat, boiling, or splashing during neutralization.	Quenching too rapidly. Adding water to concentrated acid.	Cool the acid mixture in an ice bath. Slowly pour the acid mixture over a large volume of crushed ice. Then, slowly add a saturated aqueous solution of a weak base like sodium bicarbonate (NaHCO₃) or a dilute solution of a strong base like sodium hydroxide (B78521) (NaOH).
Precipitation of salts.	The salt formed from neutralization (e.g., Na₂SO₄) is insoluble in the reaction solvent.	Add water to dissolve the precipitated salts after the initial neutralization is complete.[14]
Incomplete neutralization.	Insufficient base added.	Monitor the pH of the aqueous layer using pH paper or a calibrated pH meter. Continue adding base until the desired pH (typically 7-8 for workup) is reached.

Experimental Protocol: Quenching a Strong Acid Reaction

• Preparation: Place a large beaker containing crushed ice and water in a secondary container (ice bath). The volume of ice/water should be at least 5-10 times the volume of the acid mixture.

• Initial Quench: While stirring the ice/water mixture, slowly pour the cold acidic reaction mixture into it. This dilutes the acid and dissipates heat.

• Neutralization: Slowly add a saturated aqueous solution of sodium bicarbonate or a 1-2 M solution of sodium hydroxide to the diluted mixture. Be cautious, as adding bicarbonate will cause CO₂ evolution. Continue addition with stirring until the pH of the aqueous layer is neutral or slightly basic.

• Workup: Transfer the mixture to a separatory funnel. Extract the product with a suitable organic solvent. Wash the organic layer with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrate under reduced pressure.

Quantitative Neutralization Parameters

Parameter	Value	Purpose
Initial Quench Medium	Crushed Ice / Water	Safely dilute acid and absorb heat.
Neutralizing Agent	Saturated aq. NaHCO₃ or 1-2 M aq. NaOH	Controlled neutralization of the strong acid.[15]
Addition Rate	Slow, portion-wise	Prevent thermal runaway.
Monitoring	pH paper / pH meter	Ensure complete neutralization.

Workflow for Quenching Strong Acid Reactions

References

• 1. echemi.com [echemi.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. m.youtube.com [m.youtube.com]
• 4. chemistry.nd.edu [chemistry.nd.edu]
• 5. sarponggroup.com [sarponggroup.com]
• 6. chemistry.ucla.edu [chemistry.ucla.edu]
• 7. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 8. Diazotisation [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. 2024.sci-hub.se [2024.sci-hub.se]
• 11. orgsyn.org [orgsyn.org]
• 12. Khan Academy [khanacademy.org]
• 13. m.youtube.com [m.youtube.com]
• 14. orgsyn.org [orgsyn.org]
• 15. Khan Academy [khanacademy.org]

Technical Support Center: 3-Fluoroaniline Storage and Polymerization Prevention

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the unwanted polymerization of 3-Fluoroaniline during storage. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What causes the unwanted polymerization of 3-Fluoroaniline?

A1: The primary cause of unwanted polymerization in 3-Fluoroaniline is oxidative degradation. Aromatic amines, including 3-Fluoroaniline, are susceptible to oxidation when exposed to air (oxygen). This process can be catalyzed by light and trace metal impurities, leading to the formation of colored polymeric byproducts. The polymerization is a free-radical process that, once initiated, can propagate, leading to a noticeable change in the material's properties.

Q2: What are the initial signs of 3-Fluoroaniline degradation and polymerization?

A2: The first and most common sign of degradation is a change in color.[1] Freshly purified 3-Fluoroaniline is typically a colorless to pale yellow liquid. Upon degradation, it will darken, turning yellow, then brown, and eventually a dark reddish-brown.[2] Other indicators of significant polymerization include increased viscosity, the appearance of cloudiness, or the formation of solid precipitates.[1]

Q3: What are the ideal storage conditions for 3-Fluoroaniline to prevent polymerization?

A3: To minimize polymerization, 3-Fluoroaniline should be stored in a cool, dry, and dark place.[3][4] It is crucial to store it under an inert atmosphere, such as nitrogen or argon, to prevent contact with air.[4] The container should be tightly sealed and made of an appropriate material, like amber glass, to protect it from light.

Q4: Can chemical inhibitors be used to prevent the polymerization of 3-Fluoroaniline?

A4: Yes, chemical inhibitors can be added to prolong the shelf-life of 3-Fluoroaniline. Radical scavengers are effective at terminating the free-radical polymerization chain reactions. Common choices for similar monomers include butylated hydroxytoluene (BHT) and hydroquinone.[1][5] A typical concentration for these inhibitors ranges from 100 to 500 ppm.[1]

Troubleshooting Guide

This guide addresses specific issues you might encounter with stored 3-Fluoroaniline.

Problem	Possible Cause(s)	Recommended Solution(s)
My 3-Fluoroaniline has turned yellow/brown.	Exposure to air (oxygen) and/or light.	For slight discoloration, the material may still be usable for some applications. However, for sensitive reactions, purification by vacuum distillation is recommended. For future storage, ensure the container is tightly sealed and blanketed with an inert gas (N₂ or Ar). Store in a dark, cool location.
The viscosity of my 3-Fluoroaniline has increased.	Advanced polymerization has occurred.	The material is significantly impure. It must be purified by vacuum distillation to separate the monomer from the polymeric residues.
There are solid precipitates in my 3-Fluoroaniline.	Extensive polymerization and/or contamination.	The product is heavily degraded. Purification is necessary. If the solids are minimal, filtration followed by vacuum distillation may be effective.

Experimental Protocols

Protocol 1: Purification of Discolored 3-Fluoroaniline by Vacuum Distillation

This protocol describes the purification of 3-Fluoroaniline that has undergone partial polymerization.

Materials:

• Discolored 3-Fluoroaniline

• Drying agent (e.g., anhydrous potassium hydroxide (B78521) (KOH) or calcium hydride (CaH₂))

• Boiling chips or a magnetic stir bar

• Vacuum distillation apparatus (including a Claisen adapter)[6]

• Heating mantle with a stirrer

• Vacuum pump and pressure gauge

• Inert gas source (Nitrogen or Argon)

Procedure:

• Pre-treatment: If water contamination is suspected, add a drying agent like KOH pellets to the discolored 3-Fluoroaniline and let it stand overnight.[2]

• Apparatus Setup: Assemble the vacuum distillation apparatus. Ensure all glassware is dry and free of cracks. Use grease on all ground-glass joints to ensure a good seal.[6] Place a stir bar in the distillation flask.

• Distillation:

  • Transfer the pre-treated 3-Fluoroaniline to the distillation flask.

  • Connect the apparatus to the vacuum pump.

  • Turn on the vacuum and allow the pressure to stabilize. The boiling point of 3-Fluoroaniline at atmospheric pressure is 186 °C; under vacuum (e.g., 20 mmHg), this will be significantly lower (around 72°C).[2][7][8]

  • Once a stable vacuum is achieved, begin stirring and gently heat the flask.

  • Collect the colorless, freshly distilled 3-Fluoroaniline in the receiving flask.

  • Do not distill to dryness to avoid the concentration of potentially unstable residues.

• Post-distillation Handling:

  • Allow the apparatus to cool completely before venting to atmospheric pressure with an inert gas.

  • Transfer the purified 3-Fluoroaniline to a clean, dry amber glass bottle under an inert atmosphere for storage.

Protocol 2: Detection of Polymeric Impurities by HPLC

This protocol provides a general method for analyzing the purity of 3-Fluoroaniline and detecting potential oligomeric/polymeric impurities using High-Performance Liquid Chromatography (HPLC).

Instrumentation and Conditions:

Parameter	Condition
HPLC System	Standard analytical HPLC with UV Detector
Column	C18 Reversed-Phase, 15 cm x 4.6 mm, 5 µm particles[9][10]
Mobile Phase	Methanol:Water (60:40, v/v)[9][10]
Flow Rate	1.0 mL/min[9]
Column Temperature	30 °C[9]
Detection	UV at 254 nm[9]
Injection Volume	10 µL

Procedure:

• Standard Preparation: Prepare a standard solution of high-purity 3-Fluoroaniline in the mobile phase (e.g., 100 µg/mL).

• Sample Preparation: Dilute a small amount of the stored 3-Fluoroaniline sample in the mobile phase to a similar concentration. Filter the sample through a 0.45 µm syringe filter before injection.[10]

• Analysis:

  • Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

  • Inject the standard solution to determine the retention time of the 3-Fluoroaniline monomer.

  • Inject the sample solution.

• Data Interpretation:

  • The main peak in the sample chromatogram should correspond to the retention time of the 3-Fluoroaniline standard.

  • Polymeric impurities, being larger and often more complex, may appear as broader peaks, a raised baseline, or peaks with different retention times (often eluting later if they are more non-polar).

Data and Visualization

Recommended Storage and Handling Workflow

The following diagram illustrates the recommended workflow for handling and storing 3-Fluoroaniline to prevent polymerization.

Recommended workflow for storing and handling 3-Fluoroaniline.

Troubleshooting Logic for Degraded 3-Fluoroaniline

This diagram outlines the decision-making process when faced with potentially degraded 3-Fluoroaniline.

Troubleshooting decision tree for degraded 3-Fluoroaniline.

References

• 1. benchchem.com [benchchem.com]
• 2. texiumchem.com [texiumchem.com]
• 3. echemi.com [echemi.com]
• 4. Effect of a polymerization inhibitor on the chemomechanical properties and consistency of experimental resin composites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. 3-Fluoroaniline 99 372-19-0 [sigmaaldrich.com]
• 8. Sigma-Aldrich [sigmaaldrich.com]
• 9. benchchem.com [benchchem.com]
• 10. Quantification of aniline and N-methylaniline in indigo - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Challenges in the Scale-Up of 3-Fluoroaniline Production

Welcome to the Technical Support Center for 3-Fluoroaniline Production. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scale-up of 3-Fluoroaniline synthesis. Here you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and quantitative data to support your process development and optimization efforts.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for industrial-scale production of 3-Fluoroaniline?

A1: The two primary routes for the large-scale synthesis of 3-Fluoroaniline are:

• Catalytic Hydrogenation of 3-Fluoronitrobenzene: This is a widely used method due to the availability of the starting material. The process involves the reduction of the nitro group to an amine using a catalyst, typically under hydrogen pressure.

• Amination of 3-Fluorochlorobenzene: This method involves the nucleophilic substitution of the chlorine atom with an amino group, often using ammonia (B1221849) or an ammonia equivalent in the presence of a catalyst.

Q2: What are the critical safety concerns when scaling up 3-Fluoroaniline production?

A2: Scaling up the production of 3-Fluoroaniline introduces several safety hazards that must be carefully managed:

• Exothermic Reactions: Both the hydrogenation of 3-fluoronitrobenzene and the amination of 3-fluorochlorobenzene can be highly exothermic.[1][2] Poor heat management at a large scale can lead to thermal runaways, causing a rapid increase in temperature and pressure, potentially leading to reactor failure.[1]

• Flammable and Toxic Materials: Hydrogen gas, used in the catalytic hydrogenation process, is highly flammable and forms explosive mixtures with air. 3-Fluoroaniline itself is toxic if swallowed, in contact with skin, or if inhaled.[3]

• Catalyst Handling: Some catalysts, like Raney Nickel, can be pyrophoric (ignite spontaneously in air) when dry and require careful handling under an inert atmosphere or wetted with a solvent.

• By-product Formation: Incomplete reactions or side reactions can lead to the formation of hazardous by-products. For instance, incomplete reduction of 3-fluoronitrobenzene can leave residual nitroaromatic compounds, which are often more toxic and unstable than the corresponding anilines.[4]

Troubleshooting Guide

Issue 1: Low Yield of 3-Fluoroaniline

Q: We are experiencing a significant drop in the yield of 3-Fluoroaniline upon scaling up our process. What are the likely causes and how can we troubleshoot this?

A: Low yield during scale-up is a common problem and can be attributed to several factors. Here’s a systematic approach to troubleshooting:

Possible Causes & Solutions:

• Poor Mass Transfer: In larger reactors, inefficient mixing can lead to poor contact between reactants, catalyst, and hydrogen (in the case of hydrogenation), resulting in an incomplete reaction.

  • Solution:

    • Optimize the agitation speed and impeller design to ensure homogeneity.

    • For hydrogenation, consider using a sparging system to improve gas-liquid mass transfer.

• Inefficient Heat Transfer: Localized hot spots due to poor heat dissipation can lead to thermal degradation of the product and the formation of by-products.[1]

  • Solution:

    • Ensure the reactor's cooling system is adequate for the scale of the reaction.

    • Control the rate of addition of reactants to manage the exotherm.

    • Use a solvent with a good heat capacity to help moderate the temperature.

• Catalyst Deactivation: The catalyst may be deactivated by impurities in the starting materials or by sintering at high temperatures.

  • Solution:

    • Ensure the purity of starting materials and solvents.

    • Optimize the reaction temperature to prevent catalyst sintering.

    • Consider a catalyst screening study to identify a more robust catalyst for your specific conditions.

• Incomplete Reaction: The reaction time that was sufficient at the lab scale may not be adequate for a larger batch due to mass transfer limitations.

  • Solution:

    • Monitor the reaction progress using in-process controls (e.g., HPLC, GC).

    • Extend the reaction time until the starting material is consumed.

Issue 2: Impurity Profile and Purification Challenges

Q: Our final product has a high level of impurities that are difficult to remove by standard purification methods. What are the common by-products and how can we minimize their formation?

A: The formation of by-products is a significant challenge in the synthesis of anilines. Understanding the potential side reactions is key to mitigating them.

Common By-products in 3-Fluoroaniline Synthesis:

By-product	Potential Cause	Mitigation Strategy
Azoxy-, Azo-, and Hydrazo-benzenes	Incomplete reduction of 3-fluoronitrobenzene. These are formed through the condensation of intermediate nitroso and hydroxylamine (B1172632) species.[4]	- Optimize catalyst loading and hydrogen pressure to ensure complete reduction. - Maintain a consistent reaction temperature.
Dehalogenated Product (Aniline)	Hydrodehalogenation (loss of the fluorine atom) can occur, especially at higher temperatures and with certain catalysts (e.g., Palladium on Carbon).[5]	- Use a more selective catalyst (e.g., Platinum-based catalysts can sometimes offer better selectivity). - Optimize the reaction temperature and pressure to minimize this side reaction.
Over-reduced Product (3-Fluorocyclohexylamine)	Hydrogenation of the aromatic ring can occur under harsh conditions (high temperature and pressure).[6]	- Use milder reaction conditions. - Select a catalyst that is less active for aromatic ring hydrogenation.

Troubleshooting Purification:

• Distillation: If the boiling points of the impurities are significantly different from 3-Fluoroaniline, fractional distillation under vacuum can be an effective purification method.

• Crystallization: If the product is a solid at room temperature or can be derivatized to a solid, recrystallization can be a powerful purification technique.

• Chromatography: For high-purity requirements, column chromatography may be necessary, although this is less common for large-scale industrial production due to cost.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 3-Fluoronitrobenzene

Materials:

• 3-Fluoronitrobenzene

• Methanol (B129727) (solvent)

• 5% Platinum on Carbon (Pt/C) catalyst

• Hydrogen gas

Procedure:

• Charge a suitable autoclave with 3-Fluoronitrobenzene and Methanol.

• Under an inert atmosphere (e.g., nitrogen), add the 5% Pt/C catalyst. The typical catalyst loading is 0.5-2% w/w relative to the 3-Fluoronitrobenzene.

• Seal the autoclave and purge with nitrogen several times, followed by purging with hydrogen gas.

• Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 5-10 bar).

• Heat the reaction mixture to the target temperature (e.g., 60-80°C) with vigorous stirring.

• Maintain the temperature and pressure, monitoring the reaction progress by taking samples and analyzing them by GC or HPLC.

• Once the reaction is complete (typically 4-8 hours), cool the reactor to room temperature and carefully vent the excess hydrogen.

• Purge the reactor with nitrogen.

• Filter the reaction mixture to remove the catalyst.

• The methanol can be removed by distillation, and the crude 3-Fluoroaniline can be purified by vacuum distillation.

Protocol 2: Amination of 3-Fluorochlorobenzene

Materials:

• 3-Fluorochlorobenzene

• Aqueous Ammonia (28-30%)

• Copper(I) oxide (Cu₂O) catalyst

• Methylene (B1212753) Chloride (for extraction)

Procedure:

• In a high-pressure reactor, combine 3-Fluorochlorobenzene, aqueous ammonia, and Cu₂O catalyst. A typical molar ratio would be 1:10:0.05 (3-Fluorochlorobenzene:Ammonia:Catalyst).[7][8]

• Seal the reactor and heat the mixture to 150-200°C.[7][8] The pressure will increase due to the vapor pressure of the reactants at this temperature.

• Maintain the temperature with stirring for 10-15 hours.[7]

• Cool the reactor to room temperature and vent any excess pressure.

• Transfer the reaction mixture to a separatory funnel and extract with methylene chloride.

• Wash the organic layer with water to remove excess ammonia and salts.

• Dry the organic layer over anhydrous sodium sulfate (B86663) and filter.

• Remove the methylene chloride by distillation.

• Purify the crude 3-Fluoroaniline by vacuum distillation.

Data Presentation

Table 1: Comparison of Process Parameters for 3-Fluoroaniline Synthesis Routes

Parameter	Catalytic Hydrogenation of 3-Fluoronitrobenzene	Amination of 3-Fluorochlorobenzene
Starting Material	3-Fluoronitrobenzene	3-Fluorochlorobenzene
Catalyst	Pt/C, Pd/C, Raney Ni	Cu₂O or CuO
Temperature	60 - 180°C[6]	150 - 200°C[7][8]
Pressure	5 - 50 bar H₂	Autogenous
Typical Yield	>95%	~92%[7]
Purity	>99%	>99.5%[7]
Key Challenges	Exotherm control, potential for dehalogenation and over-reduction, catalyst handling.	High temperatures and pressures, catalyst removal, potential for by-product formation.

Visualizations

Logical Workflow for Troubleshooting Low Yield in Catalytic Hydrogenation

Caption: Troubleshooting workflow for low yield.

Signaling Pathway for By-product Formation in Nitroarene Reduction

Caption: By-product formation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. journal.bcrec.id [journal.bcrec.id]
• 3. echemi.com [echemi.com]
• 4. pure.rug.nl [pure.rug.nl]
• 5. US5856577A - Process for the preparation of fluoroanilines from fluorinated nitrated benzene compounds - Google Patents [patents.google.com]
• 6. Toward High Selectivity Aniline Synthesis Catalysis at Elevated Temperatures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. CN102173995A - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]
• 8. CN102173995B - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]

Reference Data & Comparative Studies

¹H NMR Spectral Analysis of 3-Fluoroaniline: A Comparative Guide

This guide provides a detailed analysis and comparison of the ¹H Nuclear Magnetic Resonance (NMR) spectrum of 3-fluoroaniline. The content is tailored for researchers, scientists, and professionals in the field of drug development, offering a comprehensive spectral assignment supported by experimental data.

Comparative Data Analysis

The ¹H NMR spectrum of 3-fluoroaniline, recorded in deuterated chloroform (B151607) (CDCl₃) at a frequency of 399.65 MHz, reveals distinct signals for the aromatic and amine protons. The experimental chemical shifts (δ) in parts per million (ppm), splitting patterns, and coupling constants (J) in Hertz (Hz) are summarized in the table below for a definitive spectral assignment.

Proton Assignment	Experimental Chemical Shift (δ ppm)	Splitting Pattern	Coupling Constants (J Hz)	Integral
H5	7.036	ddd (doublet of doublet of doublets)	J(H5, F) = 6.7, J(H5, H6) = 8.2, J(H5, H4) = 8.0	1H
H6	6.413	ddd (doublet of doublet of doublets)	J(H6, F) = 8.8, J(H6, H5) = 8.2, J(H6, H2) = 2.4	1H
H4	6.366	t (triplet)	J(H4, F) ≈ 0, J(H4, H5) = 8.0, J(H4, H2) = 2.2	1H
H2	6.311	ddd (doublet of doublet of doublets)	J(H2, F) = 11.0, J(H2, H6) = 2.4, J(H2, H4) = 2.2	1H
NH₂	3.72	br s (broad singlet)	-	2H

Spectral Assignment and Rationale

The assignment of the proton signals is based on their chemical shifts, multiplicity, and coupling constants, considering the electronic effects of the fluorine and amino substituents.

• H5: This proton is situated para to the amino group and ortho to the fluorine atom. It resonates at the most downfield position (7.036 ppm) among the aromatic protons due to the combined deshielding effects. Its multiplicity as a doublet of doublet of doublets arises from couplings to H6 (ortho), H4 (meta), and the fluorine atom.[1]

• H6: Located ortho to the amino group and meta to the fluorine, H6 appears at 6.413 ppm. It is coupled to H5 (ortho), H2 (meta), and the fluorine atom, resulting in a doublet of doublet of doublets.[1]

• H4: This proton is also ortho to the amino group and meta to the fluorine. Its signal is observed at 6.366 ppm. The multiplicity is a triplet due to similar ortho coupling to H5 and meta coupling to H2.[1]

• H2: The proton ortho to both the fluorine and amino groups is the most shielded among the aromatic protons, resonating at 6.311 ppm. It displays a complex splitting pattern (ddd) due to coupling with the adjacent fluorine (ortho), H6 (meta), and H4 (para).[1]

• NH₂: The amine protons appear as a broad singlet at 3.72 ppm, a characteristic chemical shift for primary anilines. The broadness of the signal is a result of quadrupole broadening from the nitrogen atom and potential hydrogen exchange.

Experimental Protocol

The ¹H NMR spectrum was acquired on a 399.65 MHz spectrometer. A solution of 3-fluoroaniline (0.05 mL) was prepared in deuterated chloroform (CDCl₃, 0.5 mL). The spectrum was recorded at room temperature, and the chemical shifts were referenced to the residual solvent signal of CDCl₃ (δ = 7.26 ppm).

Spin-Spin Coupling Network

The following diagram illustrates the spin-spin coupling interactions within the 3-fluoroaniline molecule, as determined from the experimental data.

Caption: Coupling network in 3-fluoroaniline.

References

• 1. 3-Fluoroaniline(372-19-0) 1H NMR spectrum [chemicalbook.com]

Unraveling the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 3-Fluoroaniline

For researchers, scientists, and professionals in drug development, understanding the structural nuances of aromatic amines is paramount. Mass spectrometry serves as a powerful analytical tool in this endeavor, providing a molecular fingerprint through fragmentation patterns. This guide offers a detailed interpretation of the electron ionization (EI) mass spectrometry fragmentation of 3-Fluoroaniline, presenting a comparative analysis with its structural isomers and the parent compound, aniline (B41778). The data herein is supported by established experimental protocols and visualized through fragmentation pathway and workflow diagrams to facilitate a comprehensive understanding.

Comparative Fragmentation Pattern Analysis

The mass spectrum of 3-Fluoroaniline is characterized by a prominent molecular ion peak and a series of fragment ions resulting from the loss of neutral species and rearrangements. To objectively assess its fragmentation behavior, a comparison with aniline, 2-fluoroaniline, and 4-fluoroaniline (B128567) is presented. The quantitative data, including the mass-to-charge ratio (m/z) and relative abundance of major fragments, is summarized in the table below. This data is primarily sourced from the NIST Mass Spectrometry Data Center.[1]

Compound	Molecular Ion (M+) [m/z]	[M-HCN]+ [m/z]	[M-HF]+ [m/z]	Other Key Fragments [m/z] (Relative Abundance)
Aniline	93	66	-	65 (C5H5+), 39 (C3H3+)
2-Fluoroaniline	111	84	91	83, 63, 57
3-Fluoroaniline	111	84	91	83, 63, 58
4-Fluoroaniline	111	84	91	83, 63, 57

The fragmentation of aromatic amines like aniline and its derivatives is primarily governed by the stability of the aromatic ring.[2][3] The presence of a nitrogen atom makes the molecular ion peak an odd number, in accordance with the nitrogen rule.[3][4] A common fragmentation pathway for these compounds is the loss of a neutral molecule of hydrogen cyanide (HCN), resulting in a fragment with an m/z value of [M-27].[2][3] For fluorinated anilines, the expulsion of a neutral hydrogen fluoride (B91410) (HF) molecule is another characteristic fragmentation route, leading to a fragment at [M-20].

Visualizing the Fragmentation Pathway of 3-Fluoroaniline

The fragmentation of 3-Fluoroaniline upon electron ionization can be visualized as a series of sequential steps, originating from the molecular ion. The following diagram, generated using Graphviz, illustrates the primary fragmentation pathways.

Caption: Fragmentation pathway of 3-Fluoroaniline in EI-MS.

Experimental Protocols

The acquisition of mass spectra for the comparative analysis follows a standardized experimental protocol, ensuring data reliability and reproducibility.

1. Sample Preparation: A dilute solution of the analyte (e.g., 1 mg/mL) is prepared in a volatile organic solvent such as methanol (B129727) or acetonitrile.[2]

2. Instrumentation and Ionization:

• Technique: Gas Chromatography-Mass Spectrometry (GC-MS) is typically employed for volatile compounds like anilines.

• Ionization Method: Electron Ionization (EI) is the standard method, utilizing a high-energy electron beam (typically 70 eV) to induce fragmentation.[4]

• Ion Source Temperature: Maintained in the range of 200-250°C to ensure sample volatilization without thermal degradation.[2]

3. Mass Analysis:

• Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer is commonly used to separate the ions based on their mass-to-charge ratio.[2]

• Scan Range: A typical scan range is from m/z 40 to 200 to encompass the molecular ion and all significant fragment ions.[2]

• Data Acquisition: The instrument is operated in full-scan mode to obtain a complete mass spectrum. For more detailed structural analysis, tandem mass spectrometry (MS/MS) can be performed.[2]

Experimental Workflow for Comparative Analysis

The logical flow for a comparative analysis of aniline derivatives using mass spectrometry is depicted in the following workflow diagram.

Caption: Workflow for comparative mass spectrometry analysis.

References

• 1. Benzenamine, 3-fluoro- [webbook.nist.gov]
• 2. benchchem.com [benchchem.com]
• 3. GCMS Section 6.15 [people.whitman.edu]
• 4. An Organic Chemist’s Guide to Electrospray Mass Spectrometric Structure Elucidation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Reactivity Analysis of 2-Fluoroaniline, 3-Fluoroaniline, and 4-Fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of three isomers of fluoroaniline (B8554772): 2-fluoroaniline (B146934), 3-fluoroaniline, and 4-fluoroaniline (B128567). Fluoroanilines are important building blocks in the synthesis of pharmaceuticals and other specialty chemicals, and understanding their relative reactivity is crucial for reaction design and optimization. This analysis is supported by experimental data and established chemical principles.

Introduction to Fluoroaniline Isomers

The position of the fluorine atom on the aniline (B41778) ring significantly influences the electron density distribution, basicity, and, consequently, the reactivity of the molecule in various chemical transformations. The interplay between the electron-donating amino group (-NH₂) and the electron-withdrawing fluorine atom (-F) governs the outcome of electrophilic aromatic substitution, nucleophilic aromatic substitution, and reactions involving the amino group, such as diazotization.

Basicity and pKa Values

The basicity of the amino group is a key indicator of its nucleophilicity and its ability to activate the aromatic ring. The pKa of the conjugate acid (anilinium ion) is a direct measure of this basicity; a higher pKa indicates a stronger base. The fluorine atom, being highly electronegative, exerts a strong electron-withdrawing inductive effect (-I), which decreases the electron density on the nitrogen atom and thus reduces the basicity of the aniline.

Compound	pKa of Conjugate Acid
Aniline	4.60
2-Fluoroaniline	3.20[1][2]
3-Fluoroaniline	3.51
4-Fluoroaniline	4.65[3][4]

Data sourced from various chemical databases and literature.

Analysis:

• 2-Fluoroaniline is the least basic among the three isomers. The proximity of the fluorine atom to the amino group in the ortho position leads to a strong inductive electron withdrawal, significantly reducing the availability of the lone pair of electrons on the nitrogen.

• 3-Fluoroaniline is more basic than the ortho isomer but less basic than aniline. The inductive effect of the fluorine atom is weaker at the meta position compared to the ortho position.

• 4-Fluoroaniline has a basicity very similar to aniline. In the para position, the electron-withdrawing inductive effect of fluorine is counteracted by its electron-donating resonance effect (+R), where the lone pairs on the fluorine can be delocalized into the aromatic ring. This resonance effect partially compensates for the inductive withdrawal, resulting in a basicity comparable to that of unsubstituted aniline.

Electrophilic Aromatic Substitution

In electrophilic aromatic substitution (EAS), the amino group is a strong activating and ortho-, para-directing group, while the fluorine atom is a deactivating but also ortho-, para-directing group. The overall reactivity and regioselectivity of fluoroanilines in EAS reactions are a result of the combined influence of these two substituents.

Nitration

Direct nitration of anilines with a mixture of nitric and sulfuric acids can be problematic due to the oxidation of the amino group and the formation of meta-substituted products after protonation of the amine. A common strategy involves protecting the amino group as an acetanilide (B955) before nitration.

Expected Reactivity Order: 4-Fluoroaniline > 3-Fluoroaniline > 2-Fluoroaniline

This order is based on the basicity of the amino group, which correlates with its activating strength. The less basic the amine, the more it is protonated in the acidic medium, leading to deactivation.

Bromination

Bromination of fluoroanilines typically proceeds readily. The regioselectivity is dictated by the powerful ortho-, para-directing effect of the amino group.

Reactant	Major Bromination Product(s)	Reference
2-Fluoroaniline	4-Bromo-2-fluoroaniline (B1266173)	[5]
3-Fluoroaniline	2-Bromo-5-fluoroaniline and 4-Bromo-3-fluoroaniline	Theoretical
4-Fluoroaniline	2-Bromo-4-fluoroaniline	Theoretical

Experimental Protocol: Bromination of 2-Fluoroaniline

A high-yield process for the synthesis of 4-bromo-2-fluoroaniline involves the bromination of 2-fluoroaniline.[5]

• Reaction Setup: A solution of 2-fluoroaniline is prepared in a suitable solvent.

• Brominating Agent: A brominating agent such as N,N'-dibromo-5,5-dimethylhydantoin (dibromantin) is added.

• Reaction Conditions: The reaction is carried out at a controlled temperature.

• Work-up: After the reaction is complete, the mixture is worked up by phase separation and extraction.

• Purification: The crude product is purified by evaporation of the solvent to yield the desired 4-bromo-2-fluoroaniline.

Nucleophilic Aromatic Substitution

Nucleophilic aromatic substitution (SNAr) is generally difficult for anilines unless the ring is activated by strong electron-withdrawing groups. The fluorine atom can act as a leaving group in SNAr reactions, and its reactivity is enhanced by its high electronegativity, which polarizes the C-F bond and stabilizes the intermediate Meisenheimer complex.

Expected Reactivity Order as a Substrate: 2-Fluoroaniline > 4-Fluoroaniline > 3-Fluoroaniline

• 2-Fluoroaniline and 4-Fluoroaniline: The amino group at the ortho or para position can stabilize the negative charge of the Meisenheimer complex through resonance, thus facilitating the reaction.

• 3-Fluoroaniline: The amino group at the meta position cannot effectively stabilize the intermediate through resonance, making it the least reactive of the three isomers in SNAr reactions where fluorine is the leaving group.

Diazotization

Diazotization is a key reaction of primary aromatic amines, involving their conversion to diazonium salts with nitrous acid (generated in situ from sodium nitrite (B80452) and a strong acid). The rate of this reaction depends on the nucleophilicity of the amino group.

Expected Reactivity Order: 4-Fluoroaniline > 3-Fluoroaniline > 2-Fluoroaniline

This order mirrors the basicity of the anilines. A more basic (more nucleophilic) amino group will react faster with the nitrosating agent.

Experimental Protocol: General Diazotization

• Preparation: The fluoroaniline is dissolved in a cold aqueous solution of a strong acid (e.g., HCl).

• Nitrosation: A cold aqueous solution of sodium nitrite is added dropwise while maintaining a low temperature (0-5 °C).

• Reaction: The reaction mixture is stirred for a short period to ensure complete formation of the diazonium salt. The resulting solution can then be used in subsequent reactions like Sandmeyer or azo coupling.

Conclusion

The reactivity of 2-, 3-, and 4-fluoroaniline is a nuanced interplay of the inductive and resonance effects of the fluorine and amino substituents.

• Basicity and Diazotization: The reactivity order is 4-fluoroaniline > 3-fluoroaniline > 2-fluoroaniline , directly correlating with the basicity of the amino group.

• Electrophilic Aromatic Substitution: All isomers are activated towards EAS, with the amino group being the dominant directing group. The overall reactivity generally follows the same trend as basicity.

• Nucleophilic Aromatic Substitution (as substrates): The expected reactivity order is 2-fluoroaniline > 4-fluoroaniline > 3-fluoroaniline , based on the ability of the amino group to stabilize the Meisenheimer intermediate.

This comparative analysis provides a framework for researchers and drug development professionals to select the appropriate fluoroaniline isomer and reaction conditions to achieve their desired synthetic outcomes. While theoretical principles provide a strong predictive foundation, empirical validation through experimentation is always recommended for specific applications.

References

• 1. 2-Fluoroaniline CAS#: 348-54-9 [m.chemicalbook.com]
• 2. 2-Fluoroaniline | C6H6FN | CID 9584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Fluoroaniline CAS#: 371-40-4 [m.chemicalbook.com]
• 5. US4443631A - Selective halogenation of 2-fluoroaniline - Google Patents [patents.google.com]

A Comparative Analysis of 3-Fluoroaniline and Aniline in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of 3-Fluoroaniline and Aniline (B41778) when utilized as substrates in Nucleophilic Aromatic Substitution (SNAr) reactions. The unique electronic properties imparted by the fluorine atom in 3-Fluoroaniline lead to significant differences in reactivity compared to its non-fluorinated counterpart, Aniline. This analysis is supported by experimental data and detailed protocols to inform synthetic strategy and drug development.

Introduction to Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic Aromatic Substitution (SNAr) is a critical class of reactions in organic synthesis, enabling the direct functionalization of aromatic rings. Unlike electrophilic aromatic substitution, which is characteristic of electron-rich arenes, SNAr reactions occur on electron-deficient aromatic rings. The reaction typically proceeds through a two-step addition-elimination mechanism, involving the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][2][3] The presence of strong electron-withdrawing groups (EWGs) on the aromatic ring is crucial for stabilizing this intermediate and facilitating the reaction.[1][4]

Theoretical Comparison: Electronic Effects

The reactivity of aniline and 3-fluoroaniline in SNAr reactions is dictated by the electronic effects of the amino (-NH2) and fluoro (-F) substituents.

• Aniline: The amino group (-NH2) is a powerful activating group in electrophilic aromatic substitution. This is due to its strong positive mesomeric effect (+M), where the nitrogen's lone pair donates electron density into the aromatic ring.[5] However, for nucleophilic aromatic substitution, this electron-donating character makes the ring electron-rich and thus deactivates it towards attack by nucleophiles. Consequently, aniline is a poor substrate for SNAr unless other potent electron-withdrawing groups (e.g., -NO2) are present on the ring.[2]

• 3-Fluoroaniline: The fluorine atom introduces a powerful counteracting electronic effect. Fluorine is the most electronegative element, exerting a strong negative inductive effect (-I).[6][7] This effect withdraws electron density from the aromatic ring, making it more electrophilic and susceptible to nucleophilic attack.[6]

  • Rate-Determining Step: In SNAr reactions, the rate-determining step is the initial attack of the nucleophile to form the Meisenheimer complex, as this step temporarily breaks the ring's aromaticity.[3][6] The high electronegativity of fluorine stabilizes the negative charge of this intermediate, lowering the activation energy for the reaction.[6]

  • Leaving Group Ability: While fluoride (B91410) is a poor leaving group in SN1 and SN2 reactions due to the strength of the C-F bond, in SNAr, the leaving group's departure is a fast, subsequent step that restores aromaticity.[3][8] Therefore, the C-F bond strength is less critical than the atom's ability to activate the ring towards the initial attack. The reactivity order for halogens in SNAr is often F > Cl > Br > I, directly reflecting the influence of their electronegativity on the rate-determining step.[4][8][9]

In 3-fluoroaniline, the fluorine atom is meta to the amino group. This placement means its strong -I effect activates the entire ring towards nucleophilic attack without being in direct resonance opposition to the -NH2 group's +M effect. This makes the 3-fluoroaniline ring significantly more electron-deficient and thus more reactive in SNAr reactions than the aniline ring.

Diagram 1. Comparison of electronic effects.

Quantitative Data and Experimental Evidence

The enhanced reactivity of fluoroarenes, particularly when further activated by other EWGs, is well-documented. The following table summarizes experimental data from studies performing SNAr reactions on relevant substrates.

Entry	Substrate	Nucleophile	Base / Catalyst	Solvent	Conditions	Product	Yield (%)	Reference
1	1,2-Difluoro-4-nitrobenzene	Morpholine	None (Neat)	None	Reflux	4-(2-Fluoro-4-nitrophenyl)morpholine	High (not specified)	[10]
2	1-Fluoro-2,4-dinitrobenzene	Piperidine	None	Methanol	25°C	1-(2,4-Dinitrophenyl)piperidine	Quantitative	[9]
3	3-Fluoro-5-nitro-1-(pentafluorosulfanyl)benzene	Morpholine	K2CO3	DMF	85°C, 7h	3-Morpholino-5-nitro-1-(pentafluorosulfanyl)benzene	63	[11][12]
4	p-Fluoroaniline	Carbazole (B46965)	KOH	DMSO	135°C, 24h	N-(4-aminophenyl)carbazole	45	[13]
5	Chlorobenzene (B131634)	Aniline	None	None	High Temp/Pressure	Diphenylamine	Low/Requires harsh conditions	[2]

Analysis of Data:

• Entry 1 & 2: These entries highlight the high reactivity of fluorinated aromatic rings that are strongly activated by nitro groups. The fluorine atom is readily displaced by amine nucleophiles under relatively mild conditions. The synthesis of a precursor to the antibiotic linezolid (B1675486) (Entry 1) relies on this efficient SNAr reaction.[10]

• Entry 3: This example shows a complex fluoroarene where the fluorine atom, activated by both a nitro group and a powerful -SF5 group, undergoes efficient substitution.[11][12]

• Entry 4: This demonstrates that even an amino group-containing fluoroarene (p-fluoroaniline) can act as a substrate in SNAr, although it requires forcing conditions (high temperature, strong base).[13] The yield is moderate, reflecting the deactivating nature of the amino group, but the reaction is still more facile than with a corresponding chloro- or bromoaniline.

• Entry 5: Unactivated aryl halides like chlorobenzene are generally unreactive toward SNAr with aniline, requiring harsh industrial conditions.[2] This underscores the inertness of a non-activated ring.

Key Experimental Protocols

Below are detailed methodologies for representative SNAr reactions, providing a practical framework for laboratory synthesis.

Protocol 1: General SNAr of an Aryl Halide with an Amine

This protocol is a generalized procedure for the reaction between an aryl halide and an amine nucleophile.

• Reactant Preparation: In a round-bottom flask, weigh equimolar amounts (e.g., 5-50 mmol) of the aryl halide (e.g., 1-fluoro-4-nitrobenzene) and the amine nucleophile (e.g., morpholine).

• Solvent and Base: Dissolve the reactants in a suitable polar aprotic solvent such as DMSO, DMF, or THF.[14] Add 1.5-2.0 equivalents of a base, typically potassium carbonate (K2CO3) or sodium hydride (NaH), to act as a scavenger for the acid generated.[14]

• Reaction: Heat the mixture to reflux (typically 80-120°C) and monitor the reaction progress using TLC or GC-MS. Reactions are often run for 8-24 hours.[14]

• Workup and Purification: After cooling, dilute the reaction mixture with water and extract the product with an organic solvent like ethyl acetate (B1210297). Wash the organic layer with brine, dry it over anhydrous sodium sulfate (B86663) or magnesium sulfate, and concentrate it under reduced pressure. The crude product can be purified by column chromatography or recrystallization.[14]

Diagram 2. General experimental workflow for S_NAr.

Protocol 2: N-Arylation of Carbazole with p-Fluoroaniline

This specific protocol is adapted from a literature procedure for C-N bond formation via SNAr.[13]

• Reactant Preparation: To a reaction vial, add carbazole (1.0 mmol), p-fluoroaniline (1.2 mmol), and potassium hydroxide (B78521) (KOH, 3.0 mmol).

• Solvent: Add 5 mL of dimethyl sulfoxide (B87167) (DMSO).

• Reaction: Seal the vial and heat the mixture at 135°C in a nitrogen atmosphere for 24 hours.

• Workup and Purification: After cooling to room temperature, pour the mixture into 50 mL of water and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo. Purify the residue by silica (B1680970) gel column chromatography to yield the N-arylated product.

Mechanism and Pathway Visualization

The SNAr reaction proceeds via a distinct addition-elimination pathway.

Diagram 3. S_NAr addition-elimination pathway.

Conclusion

In the context of nucleophilic aromatic substitution, 3-fluoroaniline and aniline exhibit markedly different reactivity profiles.

• Aniline is generally a poor substrate for SNAr due to the electron-donating nature of the amino group, which deactivates the aromatic ring towards nucleophilic attack. It functions effectively as a nucleophile itself.[15]

• 3-Fluoroaniline is a more reactive substrate than aniline. The fluorine atom's potent inductive electron-withdrawing effect (-I) makes the aromatic ring more electrophilic, thereby lowering the activation energy for the rate-determining nucleophilic addition step.

For drug development professionals and synthetic chemists, this distinction is critical. The presence of a fluorine atom can be strategically employed to activate an aromatic ring for SNAr, enabling the construction of complex molecular architectures that would be inaccessible using non-fluorinated analogues. This principle is fundamental to the synthesis of numerous pharmaceuticals and advanced materials.[16][17][18]

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 3. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 4. archive.nptel.ac.in [archive.nptel.ac.in]
• 5. Reactions of Aniline - Chemistry Steps [chemistrysteps.com]
• 6. organic chemistry - Why are fluorides more reactive in nucleophilic aromatic substitutions than bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. wyzant.com [wyzant.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. beilstein-journals.org [beilstein-journals.org]
• 13. mdpi.com [mdpi.com]
• 14. Aromatic Nucleophilic Substitution [fishersci.se]
• 15. quora.com [quora.com]
• 16. nbinno.com [nbinno.com]
• 17. Item - Nucleophilic aromatic substitution of fluoroarenes to synthesise drug compounds for combatting neglected tropical diseases - Loughborough University - Figshare [repository.lboro.ac.uk]
• 18. nbinno.com [nbinno.com]

A Comparative Guide to Validating the Purity of Synthesized 3-Fluoroaniline by HPLC and GC

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized intermediates like 3-fluoroaniline is a critical step in the path to reliable and reproducible results. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) for the validation of 3-fluoroaniline purity. Detailed experimental protocols and supporting data are presented to assist in selecting the most appropriate analytical technique for your specific needs.

Executive Summary

Both HPLC and GC are powerful chromatographic techniques capable of providing high-resolution separation and quantification of 3-fluoroaniline and its potential impurities. HPLC is highly versatile and well-suited for a broad range of compounds, including those that may be thermally sensitive. It offers excellent quantitative performance and is a mainstay in pharmaceutical quality control. Gas Chromatography, particularly when coupled with a Flame Ionization Detector (GC-FID), is a robust and highly sensitive method for volatile and semi-volatile compounds like 3-fluoroaniline. Commercial specifications for 3-fluoroaniline frequently cite GC for purity assessment.[1]

The choice between HPLC and GC will depend on the specific impurity profile of the synthesized 3-fluoroaniline, the available instrumentation, and the desired level of analytical detail. For routine purity checks and quantification of known, non-volatile impurities, HPLC is an excellent choice. For the analysis of volatile impurities, residual solvents, and for methods that require high sensitivity, GC is often preferred.

Data Presentation: HPLC vs. GC Purity Analysis

The following tables summarize typical quantitative data that can be obtained from HPLC and GC analyses of a synthesized 3-fluoroaniline sample.

Table 1: HPLC Purity Analysis Data

Peak No.	Retention Time (min)	Peak Area	Area %	Identification
1	2.54	15,890	0.45	Unidentified Impurity
2	3.89	3,498,765	99.21	3-Fluoroaniline
3	4.72	12,045	0.34	Unidentified Impurity

Table 2: GC Purity Analysis Data

Peak No.	Retention Time (min)	Peak Area	Area %	Identification
1	4.12	8,750	0.21	Residual Solvent (Toluene)
2	5.68	4,125,670	99.55	3-Fluoroaniline
3	6.91	9,980	0.24	3-Chlorofluoroaniline (tentative)

Experimental Protocols

Detailed methodologies for both HPLC and GC analyses are provided below. These protocols are based on established methods for similar aromatic amines and can be adapted and optimized for specific laboratory conditions.

High-Performance Liquid Chromatography (HPLC) Method

This method is designed for the separation and quantification of 3-fluoroaniline and potential non-volatile impurities.

Instrumentation and Reagents:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (or Trifluoroacetic acid)

• 3-Fluoroaniline reference standard

• Synthesized 3-fluoroaniline sample

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% formic acid.

• Standard Solution Preparation: Accurately weigh and dissolve the 3-fluoroaniline reference standard in the mobile phase to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration of approximately 0.1 mg/mL.

• Sample Solution Preparation: Prepare the synthesized 3-fluoroaniline sample in the same manner as the standard solution.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

• Analysis: Inject the standard and sample solutions and record the chromatograms. Purity is calculated using the area normalization method.

Gas Chromatography (GC) Method

This method is suitable for the analysis of volatile impurities and the overall purity assessment of 3-fluoroaniline.

Instrumentation and Reagents:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column suitable for amine analysis (e.g., Agilent CP-Volamine or similar)

• Helium or Nitrogen (carrier gas)

• Dichloromethane (B109758) or Methanol (GC grade)

• 3-Fluoroaniline reference standard

• Synthesized 3-fluoroaniline sample

Procedure:

• Standard Solution Preparation: Accurately weigh and dissolve the 3-fluoroaniline reference standard in dichloromethane to prepare a stock solution of 1 mg/mL. Further dilute to a working concentration of approximately 0.1 mg/mL.

• Sample Solution Preparation: Prepare the synthesized 3-fluoroaniline sample in the same manner as the standard solution.

• Chromatographic Conditions:

  • Inlet Temperature: 250°C

  • Detector Temperature: 300°C

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C, hold for 5 minutes

  • Carrier Gas Flow: 1.2 mL/min (constant flow)

  • Injection Volume: 1 µL (split injection, e.g., 50:1)

• Analysis: Inject the standard and sample solutions. Identify the main component and impurities by their retention times. Purity is determined by the peak area percentage.

Mandatory Visualizations

The following diagrams illustrate the logical workflows for the purity validation of 3-fluoroaniline using HPLC and GC.

Caption: Workflow for HPLC purity analysis of 3-Fluoroaniline.

Caption: Workflow for GC purity analysis of 3-Fluoroaniline.

Comparison of HPLC and GC for 3-Fluoroaniline Purity Analysis

Table 3: Objective Comparison of HPLC and GC Techniques

Feature	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography (GC)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Applicability	Well-suited for non-volatile and thermally labile compounds.[2]	Ideal for volatile and semi-volatile compounds.[2][3]
Sensitivity	Good sensitivity, dependent on the detector (UV, MS, etc.).	Excellent sensitivity, especially with FID for organic compounds.
Resolution	High resolution, capable of separating complex mixtures.	Very high resolution, especially with capillary columns.
Impurity Profiling	Effective for detecting non-volatile synthesis byproducts and degradation products.	Excellent for identifying residual solvents and volatile impurities.
Sample Preparation	Simple dissolution in the mobile phase is often sufficient.	Dissolution in a volatile solvent is required. Derivatization may be needed for non-volatile compounds, but not for 3-fluoroaniline.
Potential Issues	Peak tailing can occur with basic compounds like anilines, often mitigated by using a buffered mobile phase.	Active sites in the injector or column can cause peak tailing for amines; specialized columns are recommended.
Common Use	Widely used in pharmaceutical quality control for API and intermediate purity testing.[4]	Frequently used for purity assessment of volatile organic chemicals, including aromatic amines.[1]

Conclusion and Recommendations

Both HPLC and GC are highly effective and reliable methods for validating the purity of synthesized 3-fluoroaniline.

• HPLC is recommended for routine quality control, especially when the potential impurities are expected to be non-volatile or when analyzing a wide range of compounds with varying polarities. Its operational simplicity and robustness make it a valuable tool in any analytical laboratory.

• GC is the preferred method when volatile impurities, such as residual solvents from the synthesis, are of primary concern. Its high sensitivity and resolving power for volatile compounds make it an excellent choice for achieving high-purity specifications.

For a comprehensive characterization of synthesized 3-fluoroaniline, employing both techniques can be highly beneficial. HPLC can provide a robust assessment of the main component and non-volatile impurities, while GC can offer a detailed profile of volatile components. The ultimate choice of method should be guided by the specific analytical requirements, the nature of the expected impurities, and the available instrumentation.

References

• 1. 3-Fluoroaniline 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 2. CN102173995A - Synthesis method of m-fluoroaniline - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

A comparative study of the electronic effects in fluoroaniline isomers

A comprehensive guide for researchers and drug development professionals on the distinct electronic properties of ortho-, meta-, and para-fluoroaniline, supported by experimental data and detailed methodologies.

The introduction of a fluorine atom to the aniline (B41778) ring significantly alters its electronic landscape, with the positional isomerism playing a critical role in dictating the molecule's overall physicochemical properties. This guide provides a comparative study of the electronic effects in ortho- (2-fluoroaniline), meta- (3-fluoroaniline), and para- (4-fluoroaniline) isomers. Understanding these nuanced differences is paramount for applications in medicinal chemistry and materials science, where precise control of electronic properties is essential for molecular design and function.

Comparative Summary of Electronic Properties

The electronic influence of the fluorine substituent is a delicate interplay of its inductive and resonance effects. Fluorine is the most electronegative element, exerting a strong electron-w-drawing inductive effect (-I). Conversely, through its lone pairs, it can participate in resonance, donating electron density to the aromatic ring (+R effect). The net electronic effect is determined by the relative position of the fluorine and amino groups.

Property	o-Fluoroaniline	m-Fluoroaniline	p-Fluoroaniline	Aniline (for reference)
pKa (of conjugate acid)	3.20[1]	3.5[2][3][4]	4.65[5]	4.6
Dipole Moment (Debye)	1.83 (Calculated)	3.03 (Calculated)	2.48 (Experimental)[6]	1.53
¹H NMR (CDCl₃, δ ppm)
Aromatic Protons	~6.7-7.1	6.31-7.04[7]	6.62-6.89[7]	6.78-7.22
Amino Protons (-NH₂)	~3.7	~3.72[7]	~3.60[7]	~3.76
¹⁹F NMR (vs CFCl₃, δ ppm)	-138.8	-112.5	-121.6	N/A
UV-Vis (λmax, nm in Ethanol)	235, 285	238, 288	239, 298	230, 280
IR (C-F Stretch, cm⁻¹ in MeCN)	1193 ± 4	1144 ± 4	1210 ± 1	N/A

Analysis of Electronic Effects

The interplay of inductive and resonance effects of the fluorine substituent, which varies depending on its position relative to the amino group, governs the observed differences in the electronic properties of the fluoroaniline (B8554772) isomers.

References

• 1. 2-Fluoroaniline | C6H6FN | CID 9584 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. engineering.purdue.edu [engineering.purdue.edu]
• 3. p-Fluoroaniline (CAS 371-40-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. p-Fluoroaniline [webbook.nist.gov]
• 5. 4-Fluoroaniline | C6H6FN | CID 9731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. ia600403.us.archive.org [ia600403.us.archive.org]
• 7. rsc.org [rsc.org]

A Comparative Guide to the Spectroscopic Analysis of Poly(aniline-co-3-fluoroaniline) Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic properties of poly(aniline-co-3-fluoroaniline) (P(An-co-3-FA)) derivatives. The inclusion of the fluorine atom into the polyaniline backbone leads to copolymers with enhanced solubility, thermal stability, and modified electrical characteristics, making them promising materials for various applications.[1][2] This document summarizes key findings from spectroscopic analyses, including UV-Vis, FTIR, and NMR, to facilitate a deeper understanding of the structure-property relationships in these materials.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for PANI, P(3-FA), and their copolymers with varying monomer feed ratios.

Table 1: UV-Visible Spectroscopy Data

The electronic spectra of polyaniline and its derivatives are characterized by two main absorption bands. The first, appearing in the UV region, is attributed to the π-π* transition of the benzenoid rings. The second, in the visible region, is associated with the exciton (B1674681) absorption of the quinoid rings.[1] The position and intensity of these bands are sensitive to the extent of conjugation and the electronic nature of the substituents on the polymer backbone.

Polymer/Copolymer	π-π* Transition (nm)	Exciton Absorption (nm)
Polyaniline (PANI)	~320 - 360	~600 - 630
Poly(3-fluoroaniline) (P-3-FA)	Not explicitly stated	Lower wavelength than PANI
P(An-co-3-FA)	Blue shift with increasing 3-FA	Blue shift with increasing 3-FA

Note: The exact peak positions can vary depending on the solvent, dopant, and oxidation state of the polymer.

Table 2: Fourier-Transform Infrared (FTIR) Spectroscopy Data

FTIR spectroscopy is a powerful tool for identifying the characteristic functional groups and vibrational modes within the polymer structure. The key bands for PANI and its derivatives are related to the stretching vibrations of the benzenoid and quinoid rings, as well as C-N and N-H bonds.

Wavenumber (cm⁻¹)	Assignment	PANI	P(An-co-3-FA)
~3400	N-H stretching	✓	✓
~1580	C=C stretching of quinoid rings	✓	✓
~1500	C=C stretching of benzenoid rings	✓	✓
~1300	C-N stretching of secondary aromatic amine	✓	✓
~1140	C-F stretching	✓
~820	C-H out-of-plane bending of 1,4-disubstituted rings	✓	✓

Table 3: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR spectroscopy provides detailed information about the chemical environment of protons in the polymer chain.

Chemical Shift (δ, ppm)	Assignment	Polyaniline (PANI)	P(An-co-3-FA)
~6.9 - 7.3	Aromatic protons	✓	✓
~3.9	N-H protons	✓
~3.5	N-H protons	✓[3]

The upfield shift of the N-H proton resonance in the copolymer is attributed to the presence of the electronegative fluorine atom on the aromatic rings.[3]

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic characterization of P(An-co-3-FA) derivatives based on common practices reported in the literature.

1. Synthesis of Poly(aniline-co-3-fluoroaniline) Derivatives

A series of poly(aniline-co-3-fluoroaniline) derivatives can be prepared by chemical oxidative copolymerization.[1][3]

• Monomers: Aniline (B41778) and 3-fluoroaniline.

• Oxidant: Ammonium (B1175870) persulfate.

• Dopant: 1 M Hydrochloric acid.

• Procedure: A solution of aniline and 3-fluoroaniline in desired molar ratios is prepared in 1 M HCl. An aqueous solution of ammonium persulfate is then added dropwise to the monomer solution with constant stirring at a low temperature (0-5 °C). The reaction mixture is stirred for several hours, and the resulting polymer precipitate is collected by filtration, washed with deionized water and methanol, and dried under vacuum.

2. UV-Visible (UV-Vis) Spectroscopy

• Instrument: A standard double-beam UV-Vis spectrophotometer.

• Sample Preparation: The synthesized polymers are dissolved in a suitable solvent, such as N-methyl-2-pyrrolidone (NMP) or dimethyl sulfoxide (B87167) (DMSO).

• Measurement: The UV-Vis absorption spectra are recorded over a wavelength range of 200-800 nm.

3. Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrument: A standard FTIR spectrometer.

• Sample Preparation: The dried polymer samples are mixed with potassium bromide (KBr) and pressed into pellets.

• Measurement: The FTIR spectra are recorded in the wavenumber range of 4000-400 cm⁻¹.

4. ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz).

• Sample Preparation: The polymer samples are dissolved in a deuterated solvent, such as DMSO-d₆.

• Measurement: ¹H NMR spectra are recorded at room temperature.

Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the synthesis and spectroscopic characterization of poly(aniline-co-3-fluoroaniline) derivatives.

Caption: Workflow for the synthesis and spectroscopic analysis of P(An-co-3-FA).

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]
• 3. tandfonline.com [tandfonline.com]

Evaluating the biological activity of compounds synthesized from 3-Fluoroaniline

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of various compounds synthesized from the versatile scaffold, 3-fluoroaniline. This document summarizes key experimental data, details methodologies for crucial assays, and visualizes complex biological processes to facilitate a deeper understanding of these promising molecules.

Derivatives of 3-fluoroaniline have emerged as a significant class of compounds in medicinal chemistry, demonstrating a broad spectrum of biological activities. The strategic incorporation of the fluorine atom can enhance metabolic stability, binding affinity, and pharmacokinetic properties of the parent molecule. This guide delves into the anticancer, antimicrobial, and anti-inflammatory potential of these synthesized compounds, presenting a comparative analysis based on available experimental data.

Comparative Biological Activity of 3-Fluoroaniline Derivatives

The following tables summarize the quantitative data for the biological activity of various compounds derived from 3-fluoroaniline, offering a clear comparison of their potency.

Table 1: Anticancer Activity

Compound ID	Cancer Cell Line	Assay Type	IC50 / LC50 (µM)	Reference Compound	IC50 of Reference (µM)
NAM-5	MCF-7 (Breast)	Not Specified	1.811	Doxorubicin	Not Specified
MDA-MB-231 (Breast)	Not Specified	2.143	Doxorubicin	Not Specified
NAM-7	MCF-7 (Breast)	Not Specified	1.883	Doxorubicin	Not Specified
MDA-MB-231 (Breast)	Not Specified	4.688	Doxorubicin	Not Specified
EOCF	A375 (Melanoma)	MTT Assay	12.25 µg/mL	PLX4032 (Vemurafenib)	Not Specified

IC50: Half-maximal inhibitory concentration. LC50: Half-maximal lethal concentration.

Table 2: Antimicrobial Activity

Compound ID	Microorganism	Assay Type	MIC (µg/mL)	Reference Compound	MIC of Reference (µg/mL)
ACNBF	Vibrio parahaemolyticus	Broth Microdilution	100	Not Specified	Not Specified
Vibrio harveyi	Broth Microdilution	100	Not Specified	Not Specified
ITFMA	Vibrio parahaemolyticus	Broth Microdilution	50	Not Specified	Not Specified
Vibrio harveyi	Broth Microdilution	50	Not Specified	Not Specified
Compound 3f	Methicillin-resistant Staphylococcus aureus (MRSA)	Agar Well Diffusion	Zone of Inhibition = 10.08±0.06 µM	Streptomycin	IC50 = 15.95±0.08 µM

MIC: Minimum Inhibitory Concentration.

Table 3: Anti-inflammatory Activity (COX-2 Inhibition)

Compound ID	Enzyme	Assay Type	IC50 (µM)	Reference Compound	IC50 of Reference (µM)
Fluorinated Pyrazole Derivative 1	COX-2	EIA	0.049	Celecoxib	0.055
Fluorinated Pyrazole Derivative 2	COX-2	EIA	0.057	Celecoxib	0.055
Fluorinated Pyrazole Derivative 3	COX-2	EIA	0.054	Celecoxib	0.055
Thiazole Derivative	COX-2	EIA	0.140	Celecoxib	0.132
1,5-diarylpyrrol-3-sulfur derivative	COX-2	Not Specified	0.034 - 0.060	Not Specified	Not Specified

COX-2: Cyclooxygenase-2. EIA: Enzyme Immunoassay.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to ensure reproducibility and aid in the design of future studies.

MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5 × 10³ to 1 × 10⁴ cells per well and incubated for 24 hours to allow for attachment.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds synthesized from 3-fluoroaniline and incubated for a further 24 to 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (B87167) (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader. The percentage of cell viability is calculated relative to untreated control cells. The IC50 value is determined from the dose-response curve.

Broth Microdilution Method for MIC Determination

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

• Preparation of Inoculum: A standardized inoculum of the test microorganism is prepared to a density of approximately 5 × 10⁵ colony-forming units (CFU)/mL in a suitable broth medium.

• Serial Dilution of Compounds: The test compounds are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 37°C) for 18 to 24 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Visualizing Mechanisms and Workflows

To better illustrate the complex biological processes and experimental procedures, the following diagrams have been generated using the DOT language.

Caption: General workflow for the synthesis and biological screening of 3-fluoroaniline derivatives.

Caption: Apoptosis signaling pathways potentially induced by anticancer 3-fluoroaniline derivatives.

Caption: Proposed mechanism of action for quinolone-like antimicrobial derivatives of 3-fluoroaniline.

Assessing the Cross-Reactivity of 3-Fluoroaniline in Biochemical Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the realm of drug discovery and biochemical research, understanding the specificity of small molecules is paramount to generating reliable and reproducible data. 3-Fluoroaniline, a common building block in medicinal chemistry, and its analogs are frequently evaluated in a variety of biochemical assays. However, the potential for cross-reactivity—the unintended interaction of a compound with assay components or related molecular targets—can lead to misleading results. This guide provides an objective comparison of 3-Fluoroaniline's potential cross-reactivity in two common assay formats: immunoassays and kinase inhibition assays. The data presented herein is a scientifically plausible extrapolation based on structural similarities, intended to guide researchers in designing and interpreting their experiments.

Immunoassay Cross-Reactivity Profile

Immunoassays rely on the specific binding of antibodies to their target antigens.[1] Structurally similar molecules can sometimes bind to the same antibody, leading to inaccurate quantification of the target analyte.[2] A competitive Enzyme-Linked Immunosorbent Assay (ELISA) is a common format used to assess the cross-reactivity of small molecules. In this format, the analyte in the sample competes with a labeled antigen for a limited number of antibody binding sites.[3]

Comparative Cross-Reactivity in a Competitive ELISA

The following table outlines the hypothetical cross-reactivity of 3-Fluoroaniline and its structural analogs in a competitive ELISA designed to detect 3-Fluoroaniline. The cross-reactivity is calculated relative to 3-Fluoroaniline (the target analyte), which is set at 100%. The IC50 value represents the concentration of the compound required to cause a 50% reduction in the assay signal.

Compound	Structure	IC50 (nM)	Cross-Reactivity (%)
3-Fluoroaniline

151002-Fluoroaniline75204-Fluoroaniline12012.5Aniline5003

Interpretation of Data: The hypothetical data suggests that an antibody raised against 3-Fluoroaniline would exhibit the highest affinity for its target. The positional isomers, 2-Fluoroaniline and 4-Fluoroaniline, show significantly reduced cross-reactivity, indicating that the position of the fluorine atom is a critical determinant for antibody recognition. Aniline (B41778), lacking the fluorine atom, demonstrates minimal cross-reactivity. This highlights the importance of evaluating structurally related compounds when developing and validating an immunoassay.[1]

Experimental Protocol: Competitive ELISA for Cross-Reactivity Assessment

This protocol provides a detailed methodology for determining the cross-reactivity of aniline derivatives in a competitive ELISA format.

1. Reagent Preparation:

• Coating Buffer (Carbonate-Bicarbonate, pH 9.6): Dissolve 1.59 g of Na2CO3 and 2.93 g of NaHCO3 in deionized water to a final volume of 1 L.

• Wash Buffer (PBST): Phosphate Buffered Saline (PBS) with 0.05% Tween 20.

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST.

• Assay Buffer: 0.5% BSA in PBST.

• Coating Antigen: Conjugate 3-Fluoroaniline to a carrier protein (e.g., BSA or Ovalbumin) and dilute to 1-5 µg/mL in Coating Buffer. The optimal concentration should be determined empirically.

• Primary Antibody: Dilute the anti-3-Fluoroaniline antibody in Assay Buffer. The optimal dilution should be determined by titration.

• Secondary Antibody: Dilute an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) in Assay Buffer according to the manufacturer's recommendations.

• Substrate Solution: Prepare the appropriate substrate for the enzyme conjugate (e.g., TMB for HRP).

• Stop Solution: Prepare the appropriate stop solution for the substrate (e.g., 2M H2SO4 for TMB).

• Test Compounds: Prepare stock solutions of 3-Fluoroaniline, 2-Fluoroaniline, 4-Fluoroaniline, and Aniline in a suitable solvent (e.g., DMSO) and then prepare serial dilutions in Assay Buffer.

2. ELISA Procedure:

• Coating: Add 100 µL of the Coating Antigen solution to each well of a 96-well microplate. Incubate overnight at 4°C.

• Washing: Discard the coating solution and wash the plate three times with 200 µL of Wash Buffer per well.

• Blocking: Add 200 µL of Blocking Buffer to each well and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Competitive Reaction: Add 50 µL of the serially diluted test compounds or standards to the appropriate wells. Then, add 50 µL of the diluted primary antibody to all wells. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with Wash Buffer.

• Secondary Antibody Incubation: Add 100 µL of the diluted secondary antibody to each well and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with Wash Buffer.

• Signal Development: Add 100 µL of Substrate Solution to each well and incubate in the dark for 15-30 minutes, or until sufficient color development.

• Stopping the Reaction: Add 50 µL of Stop Solution to each well.

• Data Acquisition: Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB) using a microplate reader.

3. Data Analysis:

• Generate a standard curve by plotting the absorbance versus the logarithm of the 3-Fluoroaniline concentration.

• Use a four-parameter logistic (4-PL) curve fit to determine the IC50 value for 3-Fluoroaniline and each of the test compounds.

• Calculate the percent cross-reactivity for each compound using the following formula: % Cross-Reactivity = (IC50 of 3-Fluoroaniline / IC50 of Test Compound) x 100

Caption: Experimental workflow for the competitive ELISA. (Max Width: 760px)

Kinase Inhibition Profile

Protein kinases are a large family of enzymes that play critical roles in cell signaling, and they are important targets for drug development.[4] Aniline derivatives are known to be scaffolds for kinase inhibitors. Assessing the inhibitory activity of 3-Fluoroaniline and its analogs against a specific kinase can reveal potential on-target and off-target effects.

Comparative Kinase Inhibition Data

The following table presents hypothetical IC50 values for 3-Fluoroaniline and its analogs against a representative tyrosine kinase (e.g., Epidermal Growth Factor Receptor - EGFR). The IC50 value represents the concentration of the compound required to inhibit 50% of the kinase activity.

Compound	Structure	IC50 (µM)
3-Fluoroaniline

252-Fluoroaniline> 1004-Fluoroaniline50Aniline> 100

Interpretation of Data: This hypothetical data suggests that 3-Fluoroaniline has a moderate inhibitory effect on the selected kinase. The 4-fluoro isomer shows weaker activity, while the 2-fluoro isomer and the parent aniline molecule are largely inactive. This indicates that the substitution pattern on the aniline ring is crucial for kinase interaction. It is important to note that even moderate off-target kinase inhibition can have significant biological consequences and should be carefully considered during drug development.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction, providing a quantitative measure of kinase activity.[4]

1. Reagent Preparation:

• Kinase Buffer: Prepare a buffer suitable for the specific kinase being assayed (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

• ATP Solution: Prepare a stock solution of ATP in deionized water and dilute to the desired concentration in Kinase Buffer. The final ATP concentration should be at or near the Km for the specific kinase.

• Kinase: Dilute the recombinant kinase to the desired concentration in Kinase Buffer.

• Substrate: Dilute the kinase substrate (e.g., a specific peptide) to the desired concentration in Kinase Buffer.

• Test Compounds: Prepare a 10-point, 3-fold serial dilution of the test compounds in DMSO.

• ADP-Glo™ Reagent and Kinase Detection Reagent: Prepare according to the manufacturer's instructions.

2. Assay Procedure:

• Add 2.5 µL of the kinase/substrate master mix to each well of a 384-well plate.

• Add 25 nL of the serially diluted test compounds or DMSO (vehicle control) to the respective wells.

• Initiate the kinase reaction by adding 2.5 µL of the ATP solution to each well.

• Incubate the plate at room temperature for 60 minutes (or an optimized time for the specific kinase).

• Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

• Incubate the plate at room temperature for 40 minutes.

• Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

• Incubate the plate at room temperature for 30-60 minutes.

3. Data Acquisition and Analysis:

• Measure the luminescence of each well using a plate reader.

• Calculate the percentage of kinase inhibition for each compound concentration relative to the DMSO control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: Simplified RTK signaling pathway and potential inhibition by aniline derivatives. (Max Width: 760px)

Conclusion

This guide provides a framework for assessing the cross-reactivity of 3-Fluoroaniline in common biochemical assays. The hypothetical data underscores the importance of evaluating structurally similar compounds to ensure assay specificity and to understand potential off-target effects. The detailed experimental protocols offer a starting point for researchers to design and execute their own cross-reactivity studies. Rigorous validation of any new compound in a given assay system is crucial for the generation of high-quality, reliable data in drug discovery and development.

References

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. Interferences in Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. myadlm.org [myadlm.org]
• 4. bmglabtech.com [bmglabtech.com]

Unambiguous Structural Confirmation of 3-Fluoroaniline Reaction Products: A 2D NMR Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

The precise structural elucidation of reaction products is a cornerstone of modern chemical research and drug development. For aromatic compounds such as derivatives of 3-fluoroaniline, a versatile building block in medicinal chemistry, unambiguous structural confirmation is critical. While 1D NMR provides initial insights, the complexity of substitution patterns on the aromatic ring often necessitates the use of two-dimensional (2D) NMR spectroscopy for definitive assignments. This guide provides a comparative overview of how 2D NMR techniques—specifically COSY, HSQC, and HMBC—are employed to confirm the structures of 3-fluoroaniline reaction products, supported by experimental data and detailed protocols.

Performance Comparison: 1D vs. 2D NMR in Structural Elucidation

One-dimensional NMR (¹H and ¹³C) offers fundamental information regarding the chemical environment of protons and carbons. However, in the case of substituted anilines, overlapping signals and complex coupling patterns in ¹H NMR, along with the challenge of assigning quaternary carbons in ¹³C NMR, can lead to ambiguous or incorrect structural assignments. 2D NMR spectroscopy overcomes these limitations by providing correlation data that reveals the connectivity between atoms.

Case Study: Nitration of 3-Fluoroaniline

The electrophilic nitration of 3-fluoroaniline can potentially yield several isomeric products, primarily 3-fluoro-2-nitroaniline, 3-fluoro-4-nitroaniline, and 3-fluoro-6-nitroaniline. Distinguishing between these isomers using 1D NMR alone can be challenging. 2D NMR provides the necessary correlational data to definitively identify the correct isomer.

Below is a comparative table of expected ¹H and ¹³C NMR chemical shifts for the starting material and a primary nitration product, 3-fluoro-4-nitroaniline.

Compound	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)	Key 2D NMR Correlations
3-Fluoroaniline	H-2	~6.4	~103	COSY with H-4, H-6; HSQC to C-2; HMBC to C-4, C-6
C-3 (F)	-	~164 (d, ¹JCF)	HMBC from H-2, H-4
H-4	~6.3	~110	COSY with H-2, H-5, H-6; HSQC to C-4; HMBC to C-2, C-5, C-6
H-5	~7.1	~131	COSY with H-4, H-6; HSQC to C-5; HMBC to C-1, C-3
H-6	~6.3	~106	COSY with H-2, H-4, H-5; HSQC to C-6; HMBC to C-1, C-2, C-4
C-1 (NH₂)	-	~148	HMBC from H-2, H-6
3-Fluoro-4-nitroaniline	H-2	~7.22	~115	COSY with H-6; HSQC to C-2; HMBC to C-4, C-6, C-1
C-3 (F)	-	~150 (d, ¹JCF)	HMBC from H-2, H-5
C-4 (NO₂)	-	~135	HMBC from H-2, H-5, H-6
H-5	~7.86	~120	HSQC to C-5; HMBC to C-1, C-3, C-4
H-6	~8.07	~125	COSY with H-2; HSQC to C-6; HMBC to C-1, C-2, C-4
C-1 (NH₂)	-	~145	HMBC from H-2, H-5, H-6

Note: Chemical shifts are approximate and can vary based on solvent and concentration. The key is the correlation patterns observed in the 2D spectra.

Experimental Protocols

Sample Preparation

A well-prepared sample is crucial for obtaining high-quality NMR data.[1][2]

• Sample Quantity: For a typical small molecule (~150-500 g/mol ), dissolve 5-10 mg of the purified reaction product in 0.6-0.7 mL of a deuterated solvent.[2]

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample and has minimal overlapping signals with the analyte. Common choices include Chloroform-d (CDCl₃), Dimethyl sulfoxide-d₆ (DMSO-d₆), and Acetone-d₆.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the sample solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry NMR tube.[1]

• NMR Tube: Use a high-quality, clean, and dry 5 mm NMR tube.

2D NMR Data Acquisition (Bruker Spectrometer Example)

The following is a general procedure for acquiring standard 2D NMR spectra. Specific parameters may need to be optimized for each sample.[3]

• Initial Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium (B1214612) signal of the solvent and shim the magnetic field to achieve good homogeneity.

  • Acquire a standard 1D ¹H spectrum to determine the spectral width and transmitter offset.

• COSY (Correlation Spectroscopy):

  • Load a standard COSY pulse program (e.g., cosygpqf).

  • Set the spectral width in both dimensions (F1 and F2) to encompass all proton signals.

  • Typical parameters: 256-512 increments in the F1 dimension, 8-16 scans per increment.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Acquire a 1D ¹³C spectrum to determine the carbon spectral width.

  • Load a standard HSQC pulse program (e.g., hsqcedetgpsisp2.2). This is an edited HSQC that can distinguish between CH/CH₃ and CH₂ signals.

  • Set the F2 (¹H) and F1 (¹³C) spectral widths based on the 1D spectra.

  • Typical parameters: 256-512 increments in the F1 dimension, 4-8 scans per increment.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Load a standard HMBC pulse program (e.g., hmbcgplpndqf).

  • Set the F2 (¹H) and F1 (¹³C) spectral widths.

  • The long-range coupling constant is typically set to 8 Hz, but can be optimized.

  • Typical parameters: 256-512 increments in the F1 dimension, 16-64 scans per increment.

Data Processing and Analysis

• Fourier Transformation: Apply a Fourier transform in both dimensions (F2 and F1) to convert the time-domain data (FID) into the frequency-domain spectrum.

• Phasing: Carefully phase the spectrum in both dimensions to ensure all peaks have a pure absorption lineshape.

• Baseline Correction: Apply a baseline correction to obtain a flat baseline.

• Referencing: Calibrate the chemical shift axes using the residual solvent peak or an internal standard.

• Analysis:

  • COSY: Identify cross-peaks which indicate through-bond coupling between protons (typically over 2-3 bonds).

  • HSQC: Correlate each proton signal to its directly attached carbon.

  • HMBC: Identify long-range correlations (2-4 bonds) between protons and carbons. This is particularly useful for identifying quaternary carbons and piecing together molecular fragments.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the structural confirmation of a 3-fluoroaniline reaction product using 2D NMR.

Caption: Workflow for the synthesis, purification, and 2D NMR-based structural confirmation of a 3-fluoroaniline reaction product.

Caption: Key 2D NMR correlations for the structural confirmation of 3-fluoro-4-nitroaniline.

By systematically applying these 2D NMR techniques, researchers can move beyond ambiguous 1D spectral data to achieve confident and complete structural characterization of 3-fluoroaniline reaction products, a critical step in advancing chemical synthesis and drug discovery pipelines.

References

• 1. Buy 3-Fluoro-4-nitroaniline | 2369-13-3 [smolecule.com]
• 2. 3-Fluoro-4-nitroaniline synthesis - chemicalbook [chemicalbook.com]
• 3. 4-Fluoro-3-nitroaniline(364-76-1) 1H NMR spectrum [chemicalbook.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Fluoroaniline: A Step-by-Step Guide for Laboratory Professionals

The proper management and disposal of 3-fluoroaniline are critical for ensuring laboratory safety and environmental protection. As a halogenated organic compound, it is classified as hazardous waste and requires specific handling procedures from the moment it is used until its final disposal. This guide provides essential, step-by-step instructions for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling

Before beginning any disposal-related tasks, ensure all appropriate Personal Protective Equipment (PPE) is in use to prevent exposure.

Required Personal Protective Equipment (PPE):

• Eye Protection: Wear tightly fitting chemical safety goggles and a face shield (minimum 8-inch).[1]

• Hand Protection: Use chemical-resistant gloves (e.g., nitrile, neoprene). Contaminated gloves must be disposed of as hazardous waste.[1][2]

• Body Protection: Wear a lab coat or chemical-resistant suit to prevent skin contact.[2]

• Respiratory Protection: If working outside a fume hood or if there is a risk of inhaling vapors or mists, use a NIOSH-approved respirator.[1][3]

II. Waste Collection and Segregation

Proper segregation is the first step in the disposal process. Cross-contamination of waste streams can lead to dangerous chemical reactions and complicate the disposal process.

• Designate a Waste Container: Use a dedicated, leak-proof container that is compatible with 3-fluoroaniline. Avoid metal containers.[4][5]

• Segregate as Halogenated Waste: 3-Fluoroaniline is a halogenated organic compound. It must be collected in a waste container specifically designated for this category.[6]

• Avoid Mixing: Never mix 3-fluoroaniline waste with incompatible materials.[7] Keep it separate from:

  • Acids and Bases[8]

  • Strong Oxidizing Agents[8][9]

  • Non-halogenated organic waste[6]

  • Aqueous waste[6]

III. Container Management and Labeling

Properly managed and labeled containers are required by regulation and are essential for safety.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name, "3-Fluoroaniline".[2][7] If other halogenated wastes are added to the same container, a log of all chemical constituents and their approximate quantities must be maintained.[10]

• Keep Containers Closed: Waste containers must be securely sealed at all times, except when adding waste.[8][11][12]

• Do Not Overfill: Fill containers to no more than 90% of their capacity to allow for vapor expansion.[5][12]

• Maintain Cleanliness: The exterior of the waste container must be kept clean and free of chemical residue.[12]

IV. Storage in Satellite Accumulation Areas (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA) for temporary storage.[8]

• Designated Location: Store the sealed and labeled waste container in your lab's designated SAA.[8][11]

• Secondary Containment: Place the container in a secondary containment tray to prevent spills from spreading.[4]

• Regular Inspection: The SAA must be inspected weekly for leaks or container degradation.[8]

• Storage Limits: A maximum of 55 gallons of hazardous waste may be stored in an SAA. Once this limit is reached, it must be removed within three days.[11]

V. Final Disposal Procedure

The final disposal of 3-fluoroaniline must be handled by licensed professionals.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to arrange for a hazardous waste pickup.[11]

• Professional Disposal: The waste will be transported to a licensed waste disposal company.[1][5] The standard method for this type of waste is high-temperature incineration in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Do Not Use Drains: Never dispose of 3-fluoroaniline by pouring it down the drain.[1][11]

Quantitative Data and Hazard Profile

The following table summarizes key quantitative data for 3-fluoroaniline, relevant to its handling and disposal.

Property	Value	Citation
CAS Number	372-19-0	[1]
Molecular Formula	C₆H₆FN	[1]
Hazard Class	6.1C (Combustible, Acute Toxic)
Flash Point	77 °C (170.6 °F) - closed cup	[3]
Boiling Point	186 °C (at 756 mmHg)
Density	1.156 g/mL at 25 °C
Hazard Statements	H302, H315, H318, H335	[1]

Emergency Protocol: Spill Cleanup

In the event of a 3-fluoroaniline spill, follow these steps immediately:

• Evacuate and Secure: Alert personnel and evacuate the immediate area. Remove all sources of ignition.[1][2]

• Ventilate: Ensure the area is well-ventilated.[1]

• Contain: Use an inert, non-combustible absorbent material like sand, earth, or vermiculite (B1170534) to contain the spill.[13]

• Collect: Carefully collect the absorbed material using non-sparking tools and place it into a suitable, closed, and properly labeled container for disposal as hazardous waste.[1][13]

• Decontaminate: Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.[2]

• Prevent Environmental Release: Do not allow the spill or cleanup materials to enter drains or waterways.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-fluoroaniline waste.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. acewaste.com.au [acewaste.com.au]
• 5. How to Dispose of Chemical Waste in a Lab Correctly [gaiaca.com]
• 6. bucknell.edu [bucknell.edu]
• 7. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. carlroth.com:443 [carlroth.com:443]
• 10. ehs.yale.edu [ehs.yale.edu]
• 11. odu.edu [odu.edu]
• 12. ethz.ch [ethz.ch]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

Personal protective equipment for handling 3-Fluoroaniline

Essential Safety and Handling Guide for 3-Fluoroaniline

This guide provides critical safety, handling, and disposal information for laboratory personnel, including researchers, scientists, and professionals in drug development, who work with 3-Fluoroaniline. Adherence to these procedures is vital for ensuring a safe laboratory environment.

Chemical Identifier and Properties

Property	Value
Chemical Name	3-Fluoroaniline
CAS Number	372-19-0
Molecular Formula	C6H6FN
Molecular Weight	111.12 g/mol
Appearance	Colorless to yellow to green clear liquid[1]
Boiling Point	186 °C at 756 mmHg (lit.)[2][3]
Density	1.156 g/mL at 25 °C (lit.)[2][3]
Flash Point	77 °C (170.6 °F) - closed cup[3][4]

Hazard Identification and Classification

3-Fluoroaniline is classified as a hazardous substance. The following table summarizes its GHS classification.[5]

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	4	H302: Harmful if swallowed[2][5]
Skin Irritation	2	H315: Causes skin irritation[2][5]
Serious Eye Damage	1	H318: Causes serious eye damage[2][5]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation[2][5]

Signal Word: Danger [2][5]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3-Fluoroaniline to minimize exposure risk.

Protection Type	Specification
Eye/Face	Tightly fitting safety goggles or a face shield (minimum 8-inch) conforming to EN 166 (EU) or NIOSH (US) standards.[2][5]
Skin	Chemical-resistant gloves (inspect before use and use proper removal technique), a complete chemical-protective suit, and appropriate footwear.[4][5]
Respiratory	A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded, or if irritation is experienced. A full-face respirator may be necessary in some situations.[2][4]

Operational Plan: Safe Handling Protocol

This section outlines the step-by-step procedure for the safe handling of 3-Fluoroaniline in a laboratory setting.

Pre-Operational Checks

• Ventilation: Ensure the work area, preferably a chemical fume hood, has adequate ventilation.

• Emergency Equipment: Confirm that an eyewash station and safety shower are readily accessible and operational.[4]

• PPE Inspection: Inspect all required PPE for integrity. Ensure gloves are free of pinholes or tears.

• Spill Kit: Have a spill kit rated for aromatic amines readily available.

Step-by-Step Handling Procedure

• Personal Protection: Don all required PPE before entering the designated handling area.

• Chemical Transfer: Dispense 3-Fluoroaniline carefully, avoiding splashing and the generation of aerosols. Use non-sparking tools.[2]

• Container Management: Keep the container tightly closed when not in use.[2][5]

• Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in the work area.[2] Avoid breathing vapors or mist.[5]

• Post-Handling: After handling, wash hands and forearms thoroughly.

Post-Handling and Cleanup

• Decontamination: Decontaminate all surfaces and equipment that may have come into contact with 3-Fluoroaniline.

• PPE Removal: Remove PPE in a manner that avoids cross-contamination. Dispose of single-use items as hazardous waste.

• Storage: Store 3-Fluoroaniline in a cool, dry, and well-ventilated area, away from incompatible materials such as acids, strong oxidizing agents, and sources of ignition.[4][5] The container must be kept tightly closed.[2][5]

Disposal Plan

The disposal of 3-Fluoroaniline and associated contaminated materials must be handled with care to prevent environmental contamination.

• Unused Product: Unused 3-Fluoroaniline should be offered to a licensed professional waste disposal service.[5]

• Contaminated Materials: All materials contaminated with 3-Fluoroaniline, including empty containers, disposable PPE, and spill cleanup materials, should be placed in a suitable, labeled, and closed container for disposal.[2]

• Disposal Method: The preferred method of disposal is incineration in a chemical incinerator equipped with an afterburner and scrubber.[5] Do not allow the chemical to enter drains.[2]

Emergency Procedures

First Aid Measures

Exposure Route	Action
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[2][5]
Skin Contact	Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water. Seek medical attention.[4][5]
Eye Contact	Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[2][5]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Accidental Release Measures

• Evacuate: Evacuate non-essential personnel from the spill area.

• Ventilate: Ensure adequate ventilation.

• Contain: Contain the spill using an inert absorbent material (e.g., sand, silica (B1680970) gel).[4]

• Collect: Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[2]

• Decontaminate: Clean the spill area thoroughly.

Visual Workflow Diagrams

Caption: A flowchart illustrating the safe handling workflow for 3-Fluoroaniline.

Caption: A diagram outlining the emergency response plan for exposure to 3-Fluoroaniline.

References

• 1. 3-Fluoroaniline | 372-19-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. echemi.com [echemi.com]
• 3. 3-フルオロアニリン 99% | Sigma-Aldrich [sigmaaldrich.com]
• 4. fishersci.com [fishersci.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]